2-Sulfobenzoic acid

• CAS: 632-25-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Sulfobenzoic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structural characteristics of 2-Sulfobenzoic acid (ortho-sulfobenzoic acid). The information is curated for professionals in research and development, with a focus on quantitative data, experimental methodologies, and structural visualization to support advanced applications.

Chemical Identity and Physical Properties

2-Sulfobenzoic acid is an aromatic organic compound featuring both a carboxylic acid and a sulfonic acid functional group attached to a benzene ring at ortho positions.[1][2] It typically appears as a white crystalline solid or needles.[3] The presence of two highly polar, acidic groups dominates its physical and chemical behavior.

Physical and Chemical Identifiers

Identifier	Value
IUPAC Name	2-sulfobenzoic acid[1]
Synonyms	o-Sulfobenzoic acid, 2-Carboxybenzenesulfonic acid[1]
CAS Number	632-25-7[2]
Molecular Formula	C₇H₆O₅S[2]
Molecular Weight	202.19 g/mol [1][2]
SMILES	C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)O[1]
InChI Key	ZMPRRFPMMJQXPP-UHFFFAOYSA-N[1]

Quantitative Physical Properties

The physical properties of 2-Sulfobenzoic acid are summarized below. Note that values can vary slightly between sources and depending on the hydration state of the material. The compound is known to be hygroscopic and often exists as a hydrate.[2]

Property	Value	Source(s)
Melting Point	142 °C (anhydrous)	[3]
~68-72 °C (hydrate)	[2]
Boiling Point	301 °C	[4]
Density	1.620 g/cm³ (Predicted)	[3]
1.763 g/cm³	[4]
Water Solubility	Soluble, 2.47 M	[2]
pKa₁ (Sulfonic Acid)	-1.12 (Predicted)	[3]
pKa₂ (Carboxylic Acid)	Not explicitly found, but expected to be lower than benzoic acid (4.2) due to the electron-withdrawing effect of the adjacent sulfo group.

Chemical Structure and Spectroscopic Data

The molecular structure of 2-Sulfobenzoic acid dictates its reactivity and interactions. The ortho-positioning of the electron-withdrawing sulfonic acid and carboxylic acid groups influences the aromatic ring's electron density and the acidity of both protons.

Caption: Chemical structure of 2-Sulfobenzoic acid.

Spectroscopic Profile

Spectroscopic analysis is essential for the structural confirmation of 2-Sulfobenzoic acid. Below is a summary of expected spectral characteristics based on its functional groups.

Table 2.1: ¹H NMR Spectral Data (Predicted) Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.0	Singlet (broad)	1H	-COOH
~8.0 - 8.2	Multiplet	1H	Aromatic H (adjacent to -COOH)
~7.5 - 7.8	Multiplet	3H	Aromatic H

| Note: The -SO₃H proton is highly acidic and may exchange rapidly, often not appearing as a distinct peak or appearing as a very broad signal. |

Table 2.2: ¹³C NMR Spectral Data (Predicted) Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Assignment
~168	C=O (Carboxylic acid)
~145	C-SO₃H (Aromatic)
~135	C-COOH (Aromatic)

| ~125 - 133 | Aromatic CH carbons |

Table 2.3: Key Infrared (IR) Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 2500 (broad)	O-H stretch	Carboxylic acid O-H
3100 - 3000	C-H stretch	Aromatic C-H
1700 - 1680	C=O stretch	Carboxylic acid C=O
1250 - 1150	S=O stretch (asymmetric)	Sulfonic acid S=O
1080 - 1030	S=O stretch (symmetric)	Sulfonic acid S=O

| Note: Data is based on typical ranges for the respective functional groups. |

Table 2.4: Mass Spectrometry (MS) Fragmentation

m/z Value	Possible Fragment
202	[M]⁺ (Molecular Ion)
184	[M - H₂O]⁺
122	[M - SO₃]⁺

| Note: Fragmentation patterns can be complex. Values are based on predicted fragmentation of the parent molecule.[1] |

Synthesis and Experimental Protocols

2-Sulfobenzoic acid is typically synthesized via the electrophilic aromatic substitution of benzoic acid using fuming sulfuric acid (oleum).[2] The carboxylic acid group is a meta-director; however, under forcing conditions, the ortho-isomer can be obtained.

Caption: Workflow for the synthesis of 2-Sulfobenzoic acid.

Representative Synthesis Protocol: Sulfonation of Benzoic Acid

This protocol describes a general method for the sulfonation of benzoic acid. Safety Notice: This reaction involves highly corrosive and fuming acids. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser with a drying tube, place benzoic acid.

• Reagent Addition: Cool the flask in an ice bath. Slowly add fuming sulfuric acid (oleum, containing excess SO₃) to the stirred benzoic acid via the dropping funnel at a rate that maintains the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the reaction mixture, typically to temperatures above 100 °C, for several hours to promote the formation of the ortho-isomer. The exact temperature and time will influence the isomer distribution.

• Workup: Carefully pour the cooled reaction mixture onto crushed ice. The product, 2-sulfobenzoic acid, will precipitate out of the cold aqueous solution.

• Isolation: Collect the crude solid product by vacuum filtration and wash it with a small amount of ice-cold water to remove residual sulfuric acid.

Representative Purification Protocol: Recrystallization

Purification of the crude product is effectively achieved by recrystallization from water, leveraging the compound's higher solubility in hot water compared to cold water.[3][5][6]

• Dissolution: Transfer the crude 2-sulfobenzoic acid to an Erlenmeyer flask. Add a minimum amount of boiling deionized water incrementally until the solid just dissolves.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. To maximize yield, subsequently cool the flask in an ice bath. Pure crystals of 2-sulfobenzoic acid will form.

• Collection: Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold water, and dry them in a desiccator or a vacuum oven at a low temperature.

Applications and Relevance

2-Sulfobenzoic acid and its derivatives are valuable in several fields:

• Dye Synthesis: The sulfonic acid group enhances water solubility, making it a key building block for various water-soluble dyes and pigments.[3]

• Indicators: It is a precursor in the manufacture of sulfonaphthalein indicators.[3]

• Organic Synthesis: The two acidic functional groups make it a versatile starting material or catalyst in organic reactions.

• Environmental Chemistry: Its ability to form complexes with metal ions is utilized in the removal of heavy metals from wastewater.

References

• 1. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2-Sulfobenzoic acid | 632-25-7 [smolecule.com]
• 3. 2-Sulfobenzoic acid CAS#: 632-25-7 [m.chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 6. westfield.ma.edu [westfield.ma.edu]

An In-depth Technical Guide to the Synthesis and Purification of 2-Sulfobenzoic Acid

This technical guide provides a comprehensive overview of the synthesis and purification of 2-sulfobenzoic acid, a key intermediate in the production of various pharmaceuticals, dyes, and indicators. The content is tailored for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and process visualizations.

Introduction

2-Sulfobenzoic acid (ortho-sulfobenzoic acid) is an organic compound featuring both a carboxylic acid and a sulfonic acid functional group attached to a benzene ring at adjacent positions. This unique structure imparts high water solubility and acidic properties, making it a versatile reagent in organic synthesis. Its applications range from the manufacture of sulfonaphthalein indicators to its use as a precursor in the synthesis of more complex molecules. This guide will focus on practical and established methods for its laboratory-scale preparation and subsequent purification.

Synthesis of 2-Sulfobenzoic Acid

Several synthetic routes to 2-sulfobenzoic acid have been established. The most common methods include the hydrolysis of saccharin (o-sulfobenzoic imide), the sulfonation of benzoic acid, and the oxidation of o-toluenesulfonic acid. This guide will provide a detailed protocol for the synthesis via saccharin hydrolysis, a reliable and high-yielding laboratory method.

Synthesis via Hydrolysis of Saccharin

This method involves the acid-catalyzed hydrolysis of the imide bond in saccharin to yield the acid ammonium salt of 2-sulfobenzoic acid, which can then be neutralized to obtain the free acid.

Experimental Protocol: Hydrolysis of o-Sulfobenzoic Imide (Saccharin) [1]

• Apparatus Setup: In a 1-liter round-bottom flask equipped with a mechanical stirrer and a reflux condenser, place 37.6 g (0.2 moles) of o-sulfobenzoic imide (saccharin).

• Reagent Addition: Add 113 mL of distilled water and 37.6 g (31.6 mL) of concentrated hydrochloric acid (sp. gr. 1.19).

• Reaction: Heat the mixture to boiling using a heating mantle, with continuous stirring. The mixture may foam initially. Continue boiling for approximately 2.5 to 3 hours, or until all the solid has dissolved.

• Second Addition: Add a second 37.6 g portion of saccharin to the hot solution and continue boiling and stirring until the solution is clear, which typically takes another 1.5 to 2 hours.

• Crystallization: After an additional hour of heating, pour the hot solution into a beaker and allow it to cool to room temperature, then in an ice bath to induce crystallization of acid ammonium o-sulfobenzoate.

• Isolation: Collect the crystals by vacuum filtration, washing them with ice-cold distilled water to remove residual hydrochloric acid.

• Drying: Dry the crystals. The expected yield of acid ammonium o-sulfobenzoate is 82-85 g (91-95% theoretical yield).[1]

• Conversion to Free Acid: To obtain the free 2-sulfobenzoic acid, the acid ammonium salt can be dissolved in a minimum amount of hot water and treated with a stoichiometric amount of a strong base (e.g., NaOH) to liberate ammonia, followed by careful acidification with an acid like HCl to precipitate the 2-sulfobenzoic acid. The product is then isolated by filtration and recrystallization.

Reaction Data

Parameter	Value	Reference
Starting Material	o-Sulfobenzoic imide (Saccharin)	[1]
Product	Acid ammonium o-sulfobenzoate	[1]
Reagents	Concentrated Hydrochloric Acid, Water	[1]
Reaction Time	~5-6 hours	[1]
Theoretical Yield	91-95%	[1]

Synthesis Workflow: Hydrolysis of Saccharin

Workflow for the synthesis of acid ammonium o-sulfobenzoate.

Purification of 2-Sulfobenzoic Acid

The primary method for purifying crude 2-sulfobenzoic acid is recrystallization, typically from water, leveraging its high solubility in hot water and lower solubility in cold water.[2][3][4]

Experimental Protocol: Recrystallization from Water

• Dissolution: Place the crude 2-sulfobenzoic acid in an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture on a hot plate with stirring until it begins to boil.

• Saturated Solution: Gradually add small portions of hot deionized water until the solid completely dissolves. Avoid adding an excess of solvent to ensure a good recovery yield.[3][5]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization in the funnel.[5]

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3] Once at room temperature, place the flask in an ice bath for at least 20-30 minutes to maximize crystal formation.[2][3]

• Isolation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals on the filter paper with a small amount of ice-cold deionized water to remove any soluble impurities adhering to the crystal surface.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them. For final drying, the crystals can be transferred to a watch glass and left in a desiccator or a low-temperature oven.

Purification Process Flow

General workflow for the purification of 2-sulfobenzoic acid by recrystallization.

Characterization

The identity and purity of the synthesized 2-sulfobenzoic acid should be confirmed using standard analytical techniques.

Physical and Analytical Properties

Property	Value	Source
Molecular Formula	C₇H₆O₅S	[6]
Molecular Weight	202.19 g/mol	[6]
Appearance	White crystalline solid	-
Melting Point	134-136 °C (with decomposition)	-
Solubility	Soluble in water and alcohol	-
¹H NMR	Spectral data available	[6][7]
¹³C NMR	Spectral data available	[6]
IR Spectroscopy	Spectral data available	[6]

Note: Specific spectral data (chemical shifts, absorption frequencies) can be found in spectral databases like SpectraBase and PubChem.[6][7]

Conclusion

This guide outlines a reliable and well-documented method for the synthesis of 2-sulfobenzoic acid via the hydrolysis of saccharin, followed by a standard purification protocol using recrystallization from water. The provided experimental details, quantitative data, and process flow diagrams offer a practical resource for laboratory chemists. Proper characterization using spectroscopic methods is crucial to ensure the purity and identity of the final product for its intended applications in research and development.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. westfield.ma.edu [westfield.ma.edu]
• 3. dkm2136.wordpress.com [dkm2136.wordpress.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 6. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. dev.spectrabase.com [dev.spectrabase.com]

Spectroscopic Analysis of 2-Sulfobenzoic Acid: A Technical Guide

Introduction: 2-Sulfobenzoic acid (C₇H₆O₅S), also known as o-sulfobenzoic acid, is an important aromatic organic compound containing both a carboxylic acid and a sulfonic acid functional group. Its unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals, dyes, and other specialty chemicals. A thorough understanding of its spectroscopic properties is essential for its identification, characterization, and quality control. This guide provides a detailed overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 2-sulfobenzoic acid, along with the experimental protocols for acquiring such data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 2-sulfobenzoic acid, both ¹H and ¹³C NMR provide critical information about the aromatic ring and the substituent groups.

¹H NMR Data

The ¹H NMR spectrum of 2-sulfobenzoic acid is characterized by signals in the aromatic region, corresponding to the four protons on the benzene ring, and a broad signal for the acidic protons. The exact chemical shifts can vary depending on the solvent and concentration.

Proton Assignment	Chemical Shift (δ) ppm (Predicted)	Multiplicity	Coupling Constant (J) Hz (Predicted)
H-6	8.0 - 8.2	Doublet	7.5 - 8.0
H-3	7.9 - 8.1	Doublet	7.5 - 8.0
H-4, H-5	7.5 - 7.7	Multiplet	-
-COOH, -SO₃H	10.0 - 13.0	Broad Singlet	-

Note: Predicted values are based on the analysis of similar substituted benzoic acid compounds. The acidic protons of the carboxylic and sulfonic acid groups are typically exchangeable and may appear as a single broad peak.

¹³C NMR Data

The ¹³C NMR spectrum shows seven distinct signals corresponding to the seven carbon atoms in 2-sulfobenzoic acid.

Carbon Assignment	Chemical Shift (δ) ppm (Predicted)
C=O (Carboxylic Acid)	165 - 170
C-2 (C-SO₃H)	140 - 145
C-1 (C-COOH)	135 - 140
C-6	133 - 136
C-4	131 - 134
C-5	128 - 131
C-3	126 - 129

Note: Predicted values are based on spectral data for similar aromatic sulfonic acids and carboxylic acids.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 2-sulfobenzoic acid shows characteristic absorption bands for the O-H, C=O, S=O, and aromatic C-H and C=C bonds.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3300 - 2500 (broad)	O-H stretch	Carboxylic Acid
3100 - 3000	C-H stretch	Aromatic
1710 - 1680	C=O stretch	Carboxylic Acid
1600 - 1450	C=C stretch	Aromatic Ring
1250 - 1180	S=O stretch (asymmetric)	Sulfonic Acid
1080 - 1020	S=O stretch (symmetric)	Sulfonic Acid
1320 - 1210	C-O stretch	Carboxylic Acid

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The electron ionization (EI) mass spectrum of 2-sulfobenzoic acid is expected to show a molecular ion peak and several characteristic fragment ions.

m/z	Proposed Fragment	Fragment Lost
202	[C₇H₆O₅S]⁺• (Molecular Ion)	-
184	[C₇H₄O₄S]⁺•	H₂O
157	[C₇H₅O₃]⁺	HSO₂
138	[C₆H₄SO₂]⁺•	COOH + H
122	[C₇H₆O₂]⁺•	SO₃
105	[C₇H₅O]⁺	SO₃ + OH
94	[C₆H₆O]⁺•	SO₃ + CO
77	[C₆H₅]⁺	SO₃ + COOH

Note: The molecular ion at m/z 202 may be of low abundance due to the lability of the acidic protons and the tendency for fragmentation. The peak at m/z 184 corresponds to the cyclic anhydride formed by the loss of water.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 2-sulfobenzoic acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Key parameters include a spectral width of approximately 15 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 220 ppm) is required. A longer acquisition time and a greater number of scans are typically necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of 2-sulfobenzoic acid with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.[1] Press the mixture in a die under high pressure to form a transparent pellet.[1]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: Record a background spectrum of the empty sample compartment.[2] Place the KBr pellet in the sample holder and record the sample spectrum. Typically, spectra are collected over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample or through a gas chromatograph (GC) inlet if the compound is sufficiently volatile and thermally stable.

• Ionization: Use Electron Ionization (EI) with a standard electron energy of 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Processing: A mass spectrum is generated, plotting ion abundance versus m/z.

Workflow Visualization

The general workflow for the spectroscopic analysis of 2-sulfobenzoic acid can be visualized as follows:

Caption: General workflow for the spectroscopic analysis of 2-Sulfobenzoic acid.

References

• 1. rsc.org [rsc.org]
• 2. Tetrabromo-2-sulfobenzoic acid cyclic anhydride(68460-01-5) 13C NMR [m.chemicalbook.com]

An In-Depth Technical Guide to the Solubility of 2-Sulfobenzoic Acid in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-sulfobenzoic acid in aqueous and various organic media. Understanding the solubility of this compound is paramount for its application in chemical synthesis, formulation development, and various industrial processes. This document collates available quantitative data, outlines detailed experimental protocols for solubility determination, and presents logical workflows to guide researchers in this critical analytical endeavor.

Core Concepts in Solubility

2-Sulfobenzoic acid (C₇H₆O₅S) is an aromatic organic compound containing both a carboxylic acid and a sulfonic acid functional group.[1] This dual acidic nature, coupled with the aromatic ring, imparts a unique solubility profile. The sulfonic acid group, being highly polar, generally confers good solubility in polar solvents, particularly water.[1] The overall solubility is a result of the interplay between the polarity of the solvent, its ability to form hydrogen bonds, the temperature of the system, and the acidic nature of the solute.[1]

Quantitative Solubility Data

Precise quantitative data on the solubility of 2-sulfobenzoic acid across a wide range of organic solvents and temperatures is not extensively consolidated in single reference sources. However, available data and qualitative descriptions provide a strong foundation for understanding its behavior.

It is generally reported that 2-sulfobenzoic acid is soluble in water and alcohols, while being insoluble in less polar solvents like ether.[2][3][4] The solubility is also known to increase with a rise in temperature, a common characteristic for many organic acids.[1] One source indicates a molar solubility of 2.47 M, although the solvent is not specified.[5] For a related compound, 2-sulfobenzoic acid cyclic anhydride, a solubility of 50 mg/mL has been reported in water, methanol, and ethanol.[6]

To provide a clear comparison, the following table summarizes the available qualitative and semi-quantitative solubility information.

Solvent	Formula	Type	Reported Solubility
Water	H₂O	Aqueous	Soluble[1][2][4]
Alcohols	R-OH	Polar Protic	Soluble[2][4]
Ether	R-O-R	Polar Aprotic	Insoluble[2][4]

Researchers should note that the lack of extensive, publicly available quantitative data necessitates experimental determination for specific applications.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The following are detailed methodologies for commonly employed techniques suitable for determining the solubility of 2-sulfobenzoic acid.

Isothermal Shake-Flask Gravimetric Method

This is a widely used and reliable method for determining the equilibrium solubility of a solid in a liquid.

Materials:

• 2-Sulfobenzoic acid (high purity)

• Solvent of interest (analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Constant temperature water bath or incubator with shaking capabilities

• Vials with airtight seals

• Filtration device (e.g., syringe filters with appropriate membrane)

• Drying oven

• Desiccator

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of 2-sulfobenzoic acid to a known mass of the solvent in a sealed vial. The presence of undissolved solid is crucial to ensure equilibrium is reached from a state of supersaturation.

• Equilibration: Place the vial in a constant temperature shaker bath set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until a constant concentration is observed.

• Phase Separation: Once equilibrium is established, allow the vial to stand undisturbed at the set temperature for a period to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume or mass of the clear supernatant using a pre-weighed, temperature-equilibrated syringe fitted with a filter. The filter should be compatible with the solvent and have a pore size sufficient to remove all undissolved particles (e.g., 0.45 µm).

• Solvent Evaporation: Transfer the filtered solution to a pre-weighed container. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the 2-sulfobenzoic acid.

• Drying and Weighing: Dry the residue to a constant weight in a drying oven and cool in a desiccator before weighing.

• Calculation: The solubility can be calculated as the mass of the dissolved 2-sulfobenzoic acid per mass or volume of the solvent.

UV-Vis Spectrophotometric Method

This method is applicable if 2-sulfobenzoic acid exhibits a distinct chromophore and the solvent is transparent in the analytical wavelength range.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Materials for the isothermal shake-flask method (as described above)

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a stock solution of 2-sulfobenzoic acid of a known concentration in the solvent of interest.

  • Create a series of standard solutions of decreasing concentration by serial dilution of the stock solution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The plot should be linear and pass through the origin (or be corrected for a blank).

• Preparation of Saturated Solution: Follow steps 1-4 of the Isothermal Shake-Flask Gravimetric Method to prepare a saturated solution and obtain a clear, filtered sample.

• Sample Analysis:

  • Accurately dilute a known volume of the saturated solution with the solvent to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the λmax.

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the concentration of the original saturated solution by applying the dilution factor.

Experimental Workflow and Logic

The process of determining the solubility of 2-sulfobenzoic acid follows a logical progression from preparation to analysis. The choice of analytical technique will depend on the properties of the analyte and the available instrumentation.

Workflow for Solubility Determination

This diagram illustrates the key stages in determining the solubility of 2-sulfobenzoic acid, from the initial preparation of materials to the final calculation of solubility. The decision point highlights the selection of an appropriate analytical method based on the experimental context.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 2-Sulfobenzoic acid CAS#: 632-25-7 [m.chemicalbook.com]
• 5. Buy 2-Sulfobenzoic acid | 632-25-7 [smolecule.com]
• 6. 2-Sulfobenzoic acid cyclic anhydride technical grade, 90 81-08-3 [sigmaaldrich.com]

Thermodynamic properties and stability of 2-Sulfobenzoic acid

An in-depth guide to the thermodynamic properties and stability of 2-Sulfobenzoic acid, designed for researchers, scientists, and professionals in drug development. This document provides key data, experimental methodologies, and visual workflows to facilitate a comprehensive understanding of this compound.

Physicochemical and Thermodynamic Properties

2-Sulfobenzoic acid (C₇H₆O₅S) is a white, crystalline solid that is soluble in water and alcohol. Its properties are dictated by the presence of both a carboxylic acid and a sulfonic acid group on the benzene ring.

Table 1: Physicochemical Properties of 2-Sulfobenzoic Acid

Property	Value	Source
Molecular Formula	C₇H₆O₅S	[1]
Molecular Weight	202.19 g/mol	[1]
CAS Number	632-25-7	[2]
Appearance	White needles/crystalline solid	[2][3]
Melting Point	136 °C (409.15 K)	[3]
Boiling Point	301 °C (574.15 K)	[3]
Density	1.763 g/cm³	[3]

| Solubility | Soluble in water and alcohol, insoluble in ether. |[2][3] |

Table 2: Calculated Thermodynamic Properties of 2-Sulfobenzoic Acid Cyclic Anhydride

Property	Symbol	Value	Unit	Method	Source
Enthalpy of Formation	ΔfH°	-589.27	kJ/mol	Joback Method	[4]
Gibbs Free Energy of Formation	ΔfG°	-491.21	kJ/mol	Joback Method	[4]
Enthalpy of Fusion	ΔfusH°	23.00	kJ/mol	Joback Method	[4]
Enthalpy of Vaporization	ΔvapH°	60.72	kJ/mol	Joback Method	[4]
Ideal Gas Heat Capacity (at 524.23 K)	Cpg	235.47	J/mol·K	Joback Method	[4]
Normal Melting Point	Tf	412.17	K	Joback Method	[4]

| Normal Boiling Point | Tb | 524.23 | K | Joback Method |[4] |

Thermal Stability and Decomposition

2-Sulfobenzoic acid is relatively stable under normal conditions.[3] However, at elevated temperatures, it will undergo decomposition. The thermal decomposition of its cyclic anhydride may generate irritating and highly toxic gases, including carbon monoxide and oxides of sulfur.[5]

The stability of sulfonic acids, in general, can be investigated using thermogravimetric analysis (TGA). For instance, studies on polymeric sulfonic acids show that decomposition can occur in multiple stages, beginning at temperatures around 200°C, with significant mass loss occurring at higher temperatures.[6] The final residue after heating to high temperatures under nitrogen is often largely non-volatile.[6]

Experimental Protocols

The thermodynamic properties and thermal stability of compounds like 2-sulfobenzoic acid are typically determined using a suite of thermo-analytical techniques.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to measure changes in heat flow associated with thermal transitions.[7] It is highly valuable for determining melting point, enthalpy of fusion (melting enthalpy), and heat capacity.[7][8]

• Objective: To determine the melting point, enthalpy of fusion, and heat capacity of 2-sulfobenzoic acid.

• Methodology:

  • A small, precisely weighed sample (typically 1-5 mg) of 2-sulfobenzoic acid is hermetically sealed in an aluminum pan.

  • An empty, sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC instrument.

  • The instrument heats the sample and reference at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen).

  • The DSC measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • An endothermic peak on the resulting thermogram indicates melting. The peak's onset temperature is taken as the melting point, and the area under the peak is integrated to calculate the enthalpy of fusion.[9]

  • Heat capacity is determined by measuring the heat flow required to raise the sample's temperature by a specific amount, compared to a known standard like sapphire.[8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and decomposition profile of a material.

• Objective: To assess the thermal stability and decomposition pattern of 2-sulfobenzoic acid.

• Methodology:

  • A small amount of the sample is placed in a tared TGA pan (often platinum or alumina).

  • The pan is placed on a sensitive microbalance within the TGA furnace.

  • The sample is heated at a constant rate (e.g., 10-20 °C/min) under a specific atmosphere (e.g., nitrogen for inert decomposition, or air for oxidative decomposition).

  • The instrument records the sample's mass continuously as the temperature increases.

  • The resulting TGA curve plots percentage weight loss versus temperature, revealing the onset temperature of decomposition and the temperature ranges of different decomposition stages.[6][10]

  • For evolved gas analysis, the TGA can be coupled to a mass spectrometer (MS) or a Fourier-transform infrared (FTIR) spectrometer to identify the gaseous decomposition products.[6]

Visualization of Analytical Workflow

The characterization of 2-sulfobenzoic acid involves a logical progression of analysis, starting from the pure compound and branching into various techniques to elucidate its properties.

References

• 1. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Sulfobenzoic acid | 632-25-7 [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chemeo.com [chemeo.com]
• 5. 2-Sulfobenzoic acid cyclic anhydride(81-08-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential Scanning Calorimetry Calibration and Heat Capacity (Technical Report) | OSTI.GOV [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Applications of 2-Sulfobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Sulfobenzoic acid, a bifunctional aromatic compound featuring both a carboxylic acid and a sulfonic acid group, presents a versatile platform for a multitude of applications across various scientific disciplines. Its unique chemical architecture allows it to serve as a key intermediate in the synthesis of dyes and indicators, a potential chelating agent for environmental remediation, a catalyst in organic transformations, and a structural motif in the development of novel therapeutic agents. This technical guide provides a comprehensive review of the synthesis, properties, and diverse applications of 2-sulfobenzoic acid, with a focus on detailed experimental protocols and quantitative data to support further research and development.

Introduction

2-Sulfobenzoic acid (IUPAC name: 2-sulfobenzoic acid), with the chemical formula C₇H₆O₅S, is a white, crystalline solid that is soluble in water and polar organic solvents. The presence of both a strong sulfonic acid group and a weaker carboxylic acid group on the same aromatic ring imparts distinct reactivity and functionality to the molecule. This dual functionality is central to its utility in various chemical and industrial processes. This document will explore the primary applications of 2-sulfobenzoic acid, providing detailed methodologies for its synthesis and its use in several key areas.

Synthesis of 2-Sulfobenzoic Acid and its Derivatives

The synthesis of 2-sulfobenzoic acid and its derivatives is a cornerstone of its application. The most common methods involve the sulfonation of benzoic acid or the oxidation of related toluene derivatives.

Synthesis of 2-Sulfobenzoic Acid via Sulfonation of Benzoic Acid

A prevalent method for the synthesis of 2-sulfobenzoic acid is the direct sulfonation of benzoic acid using oleum (fuming sulfuric acid).

Experimental Protocol:

• Reactants: 4 moles of benzoic acid, 1621 grams of 20% oleum.

• Procedure:

  • Melt the benzoic acid at 125-130 °C in a two-liter flask.

  • Add the 20% oleum at a temperature of 125-140 °C.

  • Maintain the reaction mixture at 130 °C for one hour.

  • Dissolve the reaction mass in approximately 3000 mL of a saturated sodium chloride (NaCl) solution over 40 minutes.

  • Heat the solution to 80-85 °C.

  • Cool the solution to 50 °C, agitate, and then further cool to 8-12 °C using an ice bath to precipitate the product.

  • The precipitated product can be further purified by washing with a 5% NaCl solution at 5 °C.[1]

Caption: Synthesis of 2-Sulfobenzoic Acid.

Synthesis of 2-Amino-4-Sulfobenzoic Acid

Derivatives of 2-sulfobenzoic acid, such as aminobenzoic acids, are valuable in the synthesis of dyes and pharmaceuticals.

Experimental Protocol:

• Reactants: Ortho-nitrotoluene, fuming sulfuric acid (65%).

• Procedure:

  • Dissolve ortho-nitrotoluene in fuming sulfuric acid at a temperature between 25-85 °C.

  • Add 65% fuming sulfuric acid dropwise to carry out the sulfonation reaction, yielding 2-nitro-4-sulfotoluene.

  • The resulting 2-nitro-4-sulfotoluene undergoes an auto-oxidation-reduction reaction under basic conditions at 60-130 °C to produce 2-amino-4-sulfobenzoic acid.[2][3]

Caption: Synthesis of 2-Amino-4-Sulfobenzoic Acid.

Applications of 2-Sulfobenzoic Acid

Synthesis of Dyes and Indicators

2-Sulfobenzoic acid and its anhydride are crucial precursors in the synthesis of phthalein and sulfonaphthalein dyes, which are widely used as pH indicators. A prominent example is the synthesis of Phenol Red.

Experimental Protocol for Phenol Red Synthesis:

• Reactants: 2-Sulfobenzoic anhydride, phenol, anhydrous zinc chloride.

• Procedure:

  • In a suitable reaction vessel, combine 1 mmol of saccharin (which will form 2-sulfobenzoic anhydride in situ) and 3 equivalents of concentrated sulfuric acid (98%).

  • Add 2.2 mmol of phenol to the mixture.

  • Heat the reaction mixture to 140 °C for 3.5 hours.

  • After cooling, the product can be isolated and purified. This method reports a high yield of Phenol Red.[4]

  • Alternatively, a yield of 81.6% has been reported using microwave irradiation for a very short reaction time (0.00416667 h).[5]

Caption: Synthesis of Phenol Red from Saccharin.

Environmental Remediation: Heavy Metal Chelation

Conceptual Experimental Protocol for Heavy Metal Removal:

• Materials: A stock solution of a heavy metal salt (e.g., Pb(NO₃)₂, CdCl₂), a solution of 2-sulfobenzoic acid, pH meter, and an analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Mass Spectrometry).

• Procedure:

  • Prepare a series of aqueous solutions containing a known concentration of the heavy metal ion.

  • Add varying concentrations of 2-sulfobenzoic acid to these solutions.

  • Adjust the pH of the solutions to a desired value, as chelation is often pH-dependent.

  • Stir the solutions for a set period to allow for complexation to reach equilibrium.

  • Separate the metal-chelate complex if a precipitate forms, or directly measure the remaining free metal ion concentration in the supernatant/solution.

  • Calculate the removal efficiency and adsorption capacity.

Table 1: Hypothetical Quantitative Data for Heavy Metal Removal by a Sulfonated Aromatic Acid

Metal Ion	Initial Concentration (mg/L)	Adsorbent Concentration (g/L)	pH	Removal Efficiency (%)	Adsorption Capacity (mg/g)
Pb(II)	100	1.0	5.5	95	95.0
Cd(II)	100	1.0	6.0	88	88.0
Cu(II)	100	1.0	5.0	92	92.0
Zn(II)	100	1.0	6.5	85	85.0

Note: This table is illustrative and based on the expected behavior of a chelating agent with a structure similar to 2-sulfobenzoic acid. Specific experimental data for 2-sulfobenzoic acid is needed for accurate representation.

Catalysis in Organic Synthesis

The acidic nature of the sulfonic acid group in 2-sulfobenzoic acid allows it to function as a homogeneous acid catalyst in various organic reactions, such as esterifications and condensations. The use of an organic-soluble acid catalyst can sometimes offer advantages over mineral acids in terms of solubility and side reactions.

Experimental Protocol for Esterification of Acetic Acid with Ethanol:

• Reactants: Acetic acid, ethanol, 2-sulfobenzoic acid (as catalyst).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine acetic acid and ethanol in a desired molar ratio (e.g., 1:1 or with an excess of one reactant).

  • Add a catalytic amount of 2-sulfobenzoic acid (e.g., 1-5 mol% relative to the limiting reactant).

  • Heat the mixture to reflux for a specified period.

  • Monitor the reaction progress by techniques such as gas chromatography (GC) or titration of the remaining acid.

  • Upon completion, the product, ethyl acetate, can be isolated by distillation. The catalyst would remain in the distillation residue.

Caption: Catalytic Role of 2-Sulfobenzoic Acid in Esterification.

Role in Drug Development

The sulfonamide group is a well-known pharmacophore present in numerous approved drugs. 2-Sulfobenzoic acid and its derivatives serve as building blocks for the synthesis of compounds with potential therapeutic activities. For instance, 2-sulfonamidebenzamides have been investigated as allosteric modulators of MrgX1, a target for non-opioid pain treatment.[6] The synthesis of such compounds often involves the coupling of a 2-sulfonamidobenzoic acid derivative with an appropriate amine.

General Synthetic Scheme for 2-Sulfonamidebenzamides:

• Sulfonamide Formation: Anthranilic acid is reacted with a sulfonyl chloride in the presence of a base to form the 2-(sulfonamido)benzoic acid.[6]

• Amide Coupling: The resulting acid is then coupled with an aniline or another amine using a coupling agent like T3P (Propylphosphonic Anhydride) to yield the final 2-sulfonamidebenzamide derivative.[6]

Table 2: Potency of 2-Sulfonamidebenzamide Derivatives as MrgX1 Modulators

Compound	R¹ Group	R² Group	EC₅₀ (µM)
ML382	Cyclopropyl	Ethyl	~0.112
6c	Cyclopropyl	5-Fluoro-2-methylphenyl	0.014
6d	Ethyl	5-Fluoro-2-methylphenyl	0.285

Adapted from Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1.[6]

Conclusion

2-Sulfobenzoic acid is a molecule of significant chemical versatility with established and potential applications spanning from industrial dye synthesis to the frontiers of drug discovery. Its synthesis is well-understood, and its reactivity allows for the creation of a diverse array of derivatives. While its roles in the synthesis of indicators and as a precursor for pharmaceuticals are well-documented, further quantitative research is needed to fully characterize its potential in environmental remediation and as a homogeneous catalyst. The detailed protocols and data presented in this guide are intended to provide a solid foundation for researchers and scientists to explore and expand upon the applications of this valuable chemical compound.

References

• 1. US4358410A - Process for the preparation of meta sulfobenzoic acid and meta hydroxybenzoic acid therefrom - Google Patents [patents.google.com]
• 2. CN104496863A - Method for preparing 2-amino-4-sulfobenzoic acid - Google Patents [patents.google.com]
• 3. CN104693078A - Preparation method of 2-amino-4-sulfobenzoic acid - Google Patents [patents.google.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Phenol Red synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1 - PMC [pmc.ncbi.nlm.nih.gov]

Safety, handling, and disposal of 2-Sulfobenzoic acid.

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Sulfobenzoic Acid

This guide provides comprehensive information on the safe handling, storage, and disposal of 2-Sulfobenzoic acid, intended for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties

2-Sulfobenzoic acid is a white, solid organic compound that is hygroscopic, meaning it readily absorbs moisture from the air.[1] It is also known as o-Sulfobenzoic acid.[2]

Property	Data	Reference
Molecular Formula	C₇H₆O₅S	[2][3]
Molecular Weight	202.19 g/mol	[2]
Appearance	White solid / crystalline powder	[1][4]
CAS Number	632-25-7	[1][2][3]
Melting Point	~ 68 - 72 °C / 154.4 - 161.6 °F (for hydrate)	[5]
Solubility	Soluble in water and polar organic solvents.[4]
Stability	Stable, but moisture sensitive and hygroscopic.[1][5][6]

Safety and Hazard Information

2-Sulfobenzoic acid is classified as a hazardous substance, primarily due to its corrosive nature.[2][7]

Emergency Overview: Danger! Causes severe eye and skin burns, as well as burns to the digestive and respiratory tracts if ingested or inhaled.[1][7] It is harmful if swallowed.[1][2]

GHS Hazard Classifications:

• Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[2]

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[2][5]

• Serious Eye Damage/Eye Irritation: Category 1[5]

• Acute Toxicity, Dermal: Category 4 (Harmful in contact with skin)[2]

• Acute Toxicity, Inhalation: Category 4 (Harmful if inhaled)[2]

• Specific target organ toxicity (single exposure): Category 3 (May cause respiratory irritation)[2][5]

NFPA 704 Rating (estimated)
Health	3
Flammability	0
Instability	1
Source: [1]

Stability and Reactivity

• Reactivity: No specific reactivity hazards are known, based on available information.[5]

• Chemical Stability: The substance is stable under normal conditions but is sensitive to moisture.[5][6]

• Conditions to Avoid: Exposure to moist air or water and the formation of dust should be avoided.[6]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5][6]

• Hazardous Decomposition Products: Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides (SOx).[1][6]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[1][7] Personnel providing first aid should be aware of the material involved and take precautions to protect themselves.[7]

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[1][7] Remove contact lenses if present and easy to do.[5][7] Seek immediate medical attention.[1]
Skin Contact	Take off immediately all contaminated clothing.[5][7] Flush skin with plenty of water and soap for at least 15 minutes.[1][7] Seek immediate medical attention.[1]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing.[1][5][7] If breathing is difficult, give oxygen.[1][3] If not breathing, give artificial respiration.[3][7] Do not use the mouth-to-mouth method.[1][7] Seek immediate medical attention.[1]
Ingestion	Rinse mouth with water.[3][5] Do NOT induce vomiting.[1][5][7] If the victim is conscious, give a cupful of water.[1] Never give anything by mouth to an unconscious person.[1][3][7] Call a physician or poison control center immediately.[3][7]

First Aid Workflow for 2-Sulfobenzoic Acid Exposure

Caption: First aid procedures following exposure to 2-Sulfobenzoic acid.

Handling and Storage

Engineering Controls

Facilities that store or use this material should be equipped with an eyewash station and a safety shower.[1][5] Use only in a chemical fume hood or in a well-ventilated area to keep airborne concentrations low.[1][7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be followed. The specific equipment includes:

• Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing to prevent skin exposure.[1][5][9]

• Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][6] Respiratory protection is required when dusts are generated.

• Hygiene Measures: Wash hands thoroughly after handling.[6][10] Do not eat, drink, or smoke when using this product.[8][10] Launder contaminated clothing before reuse.[8]

Safe Handling and Storage

• Handling: Avoid all personal contact, including inhalation.[8] Minimize dust generation and accumulation.[1] Do not get in eyes, on skin, or on clothing.[1][6]

• Storage: Store in a cool, dry, well-ventilated place.[3][8] Keep containers tightly closed.[1][7] Store in a designated corrosives area and protect from moisture.[1]

Accidental Release Measures (Spill Cleanup)

For any spill, personnel should wear appropriate PPE as indicated in Section 4.2.[1] For large spills or any spill you are not equipped to handle, evacuate the area and contact emergency responders.[11][12]

Minor Spill Cleanup Protocol:

• Ensure Ventilation: Make sure the area is well-ventilated.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so.[3]

• Cleanup:

  • For solid spills, vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1] Avoid generating dust.[1][8]

  • For acid spills, you can cautiously neutralize the spill with a suitable base like sodium bicarbonate until bubbling stops.[11][12]

• Final Cleaning: Wash the area down with large amounts of water, but prevent runoff from entering drains if possible.[8]

Logical Workflow for a Solid Acid Spill

Caption: Workflow for handling a minor spill of 2-Sulfobenzoic acid.

Firefighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[1][3] For large fires, a water spray or fog can be used.[8]

• Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion, including sulfur oxides.[1][6]

• Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][7]

Disposal Considerations

Waste from 2-Sulfobenzoic acid is classified as hazardous waste.[7]

• Regulations: Chemical waste generators must determine if a discarded chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] Generators must also consult and comply with all applicable federal, state, and local hazardous waste regulations to ensure complete and accurate classification and disposal.[1][6][13]

• Procedure:

  • Neutralization: Where permissible by regulations and safety protocols, the acid can be slowly neutralized with a suitable base, such as sodium bicarbonate.[13] The pH should be checked to confirm neutrality (pH 7).[13]

  • Containment: The neutralized solution or the solid waste should be placed in a suitable, corrosion-resistant, leak-proof, and clearly labeled container for disposal.[1][13]

  • Disposal: Dispose of the contents and container at an approved waste disposal plant or a licensed hazardous waste collection point.[5][7] Do not mix with other waste.

Toxicological and Ecological Information

Toxicological Information

• LD50/LC50: No data is available in the provided search results.[1]

• Carcinogenicity: This substance is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

• Health Effects: The product is a corrosive material that causes burns to eyes, skin, and mucous membranes.[1][5][7] Inhalation may cause respiratory system irritation.[5]

Ecological Information

• There is no specific data available on the ecological effects of 2-Sulfobenzoic acid. However, it should not be released into the environment or allowed to contaminate the ground water system.[3][7] Discharge into drains or the environment must be avoided.[3]

Experimental Protocols

Detailed experimental protocols for determining the toxicological or physical hazard properties of 2-Sulfobenzoic acid were not available in the publicly accessible safety data sheets and chemical databases reviewed for this guide. Such studies are typically conducted in specialized laboratories following established OECD, EPA, or equivalent guidelines, and the full methodologies are often proprietary.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Sulfobenzoic acid - Safety Data Sheet [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. leelinework.com [leelinework.com]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. jk-sci.com [jk-sci.com]
• 12. SPILLS - Smith College Research and Instruction Safety [science.smith.edu]
• 13. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]

Protocols & Analytical Methods

Application Notes: 2-Sulfobenzoic Acid Derivatives in Catalysis

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of 2-sulfobenzoic acid derivatives as efficient, recyclable organocatalysts in multicomponent organic synthesis.

Application Note 1: One-Pot Synthesis of 1-Amidoalkyl-2-naphthols

Introduction

1-Amidoalkyl-2-naphthols are valuable precursors for the synthesis of biologically active compounds, including 1-aminoalkyl-2-naphthols and 1,3-oxazine derivatives, which have shown promise as therapeutic agents.[1][2] The most efficient method for their synthesis is a one-pot, three-component condensation reaction involving an aldehyde, 2-naphthol, and an amide or urea. This reaction is typically catalyzed by a Brønsted or Lewis acid.[3]

2-Hydroxy-5-sulfobenzoic acid (2-HSBA), a derivative of 2-sulfobenzoic acid, has emerged as a highly effective, commercially available, and reusable solid acid catalyst for this transformation.[4] Its use offers several advantages, including operational simplicity, cost-effectiveness, high yields, short reaction times, and the elimination of hazardous organic solvents.[4]

Catalytic Reaction Pathway

The logical pathway for the synthesis involves the acid-catalyzed generation of an acyliminium ion intermediate from the aldehyde and the amide. This is followed by an electrophilic attack on the electron-rich 2-naphthol and subsequent tautomerization to yield the stable 1-amidoalkyl-2-naphthol product.

Caption: Catalytic pathway for 1-amidoalkyl-2-naphthol synthesis.

Data Presentation

2-Hydroxy-5-sulfobenzoic acid (2-HSBA) efficiently catalyzes the reaction between various substituted benzaldehydes, 2-naphthol, and different amide sources under solvent-free conditions. The reaction demonstrates high yields and remarkably short completion times.[4]

Aldehyde Component	Amide Component	Catalyst Loading (mol%)	Temperature (°C)	Time (min)	Yield (%)
Substituted Benzaldehydes	Acetamide	10	100	3 - 25	82 - 97[4]
Substituted Benzaldehydes	Benzamide	10	100	3 - 25	82 - 97[4]
Substituted Benzaldehydes	Urea	10	100	3 - 25	82 - 97[4]

Note: Yields and reaction times are reported as a range, as they vary depending on the specific substituents on the benzaldehyde. Electron-withdrawing groups on the aldehyde generally lead to shorter reaction times and higher yields.[5]

Experimental Workflow Diagram

The following diagram illustrates the general laboratory workflow for the synthesis and purification of 1-amidoalkyl-2-naphthols using 2-HSBA as a catalyst.

Caption: Experimental workflow for 2-HSBA catalyzed synthesis.

Detailed Experimental Protocol

General Procedure for the Synthesis of N-((4-Chlorophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide

This protocol is a representative example for the synthesis of 1-amidoalkyl-2-naphthols.

Materials:

• 4-Chlorobenzaldehyde (1 mmol, 140.6 mg)

• 2-Naphthol (1 mmol, 144.2 mg)

• Acetamide (1.2 mmol, 70.9 mg)

• 2-Hydroxy-5-sulfobenzoic acid (2-HSBA) (0.1 mmol, 21.8 mg)

• Ethanol (for recrystallization)

Equipment:

• 10 mL round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• TLC plates (silica gel)

• Filtration apparatus (Buchner funnel, filter paper)

Procedure:

• Reaction Setup: In a 10 mL round-bottom flask, combine 4-chlorobenzaldehyde (1 mmol), 2-naphthol (1 mmol), acetamide (1.2 mmol), and 2-hydroxy-5-sulfobenzoic acid (10 mol%).[4]

• Heating: Place the flask in a preheated oil bath or heating mantle at 100°C. Stir the mixture under these solvent-free reaction conditions.[4]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., hexane:ethyl acetate). The reaction is typically complete within 3-25 minutes.[4]

• Work-up and Catalyst Recovery: Upon completion, remove the flask from the heat and allow it to cool to room temperature. Add a small amount of hot ethanol to the reaction mixture to dissolve the product while leaving the solid catalyst behind.

• Catalyst Filtration: Filter the hot mixture to separate the solid 2-HSBA catalyst. The recovered catalyst can be washed with a small amount of solvent, dried, and reused for subsequent reactions several times.[4]

• Product Crystallization: Allow the filtrate to cool to room temperature slowly. The desired product will crystallize from the solution. Cooling in an ice bath can enhance precipitation.

• Isolation and Drying: Collect the crystalline product by vacuum filtration. Wash the solid with cold water and dry it to obtain the pure 1-amidoalkyl-2-naphthol. Yields for this class of reactions are typically in the range of 82-97%.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. cnj.araku.ac.ir [cnj.araku.ac.ir]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Sulfobenzoic Acid in Esterification Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of 2-sulfobenzoic acid and its derivatives in esterification reactions. The information is tailored for professionals in research, scientific, and drug development fields, focusing on practical applications, data presentation, and experimental workflows.

Introduction

2-Sulfobenzoic acid, a bifunctional molecule containing both a carboxylic acid and a sulfonic acid group, and its derivatives serve as versatile reagents in organic synthesis. While direct catalytic use of 2-sulfobenzoic acid in esterification is less documented compared to catalysts like sulfuric acid or p-toluenesulfonic acid, its anhydride is a valuable reagent for the derivatization of alcohols and phenols. This application is particularly relevant in analytical chemistry and for the synthesis of specific ester derivatives in drug development. The sulfonic acid moiety can impart unique properties to the resulting esters, such as increased water solubility or providing a handle for further functionalization.

I. Esterification using 2-Sulfobenzoic Anhydride for Derivatization of Phenols

2-Sulfobenzoic anhydride is an effective reagent for the derivatization of phenols and other alcohols. This process is particularly useful for analytical purposes, such as enhancing detection in mass spectrometry, and for synthesizing sulfonate-containing esters.[1]

Experimental Protocol: Derivatization of Phenols with 2-Sulfobenzoic Anhydride

This protocol outlines the procedure for the derivatization of a model phenol with 2-sulfobenzoic anhydride.

Materials:

• Phenol (or other alcohol-containing substrate)

• 2-Sulfobenzoic anhydride (SBA)

• Anhydrous solvent (e.g., acetonitrile, pyridine, THF, or acetone)

• Base (e.g., triethylamine (TEA) or pyridine, if not used as the solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard glassware for reaction work-up (separatory funnel, beakers, etc.)

• Purification apparatus (e.g., dialysis tubing or chromatography setup)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the phenol (1.0 equivalent) in the chosen anhydrous solvent.

• Reagent Addition: Add 2-sulfobenzoic anhydride (1.1-1.5 equivalents) to the solution. If the solvent is not basic, add a suitable base like triethylamine (1.1-1.5 equivalents) to catalyze the reaction.

• Reaction Conditions: Stir the reaction mixture at room temperature or elevate the temperature (e.g., 60 °C) to increase the reaction rate. Monitor the reaction progress by an appropriate method, such as thin-layer chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature. The purification method will depend on the properties of the product. For polymeric products, dialysis is an effective method to remove excess reagents. For small molecules, a standard aqueous work-up followed by extraction and chromatographic purification may be employed.

Quantitative Data for Derivatization of Hydroxylated Homopolymers

The following table summarizes the conditions for the esterification of various hydroxylated homopolymers with 2-sulfobenzoic anhydride (SBA).

Polymer	Solvent	Base	Temperature (°C)	Time (h)	Observations
Hydroxylated Homopolymer	Pyridine	Pyridine	20	64	Incomplete solubility of the esterified polymer.
Hydroxylated Homopolymer	THF	TEA	20	64	Evidence of side reactions.
Hydroxylated Homopolymer	Acetone	TEA	20	64	Evidence of side reactions.

Data adapted from qualitative descriptions in available literature.

Experimental Workflow for Phenol Derivatization

References

• 1. Evaporative Derivatization of Phenols with 2-Sulfobenzoic Anhydride for Detection by MALDI-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Sulfobenzoic Acid in the Synthesis of Dyes: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Sulfobenzoic acid and its derivatives are versatile intermediates in the synthesis of a variety of dyes. The presence of the sulfonic acid group (-SO₃H) imparts increased water solubility to the final dye molecule, a critical property for many applications in the textile, printing, and imaging industries. Furthermore, the carboxylic acid and sulfonic acid functionalities can be strategically utilized to influence the dye's color, fastness, and affinity for different substrates. This document provides detailed application notes and experimental protocols for the synthesis of dyes utilizing 2-sulfobenzoic acid and its derivatives.

Key Applications of 2-Sulfobenzoic Acid in Dye Synthesis

2-Sulfobenzoic acid and its anhydride are valuable precursors for several classes of dyes, including:

• Azo Dyes: The amino derivatives of 2-sulfobenzoic acid, such as 2-aminobenzenesulfonic acid, are key components in the synthesis of a wide range of azo dyes. The sulfonic acid group enhances the water solubility of these dyes, making them suitable for dyeing natural and synthetic fibers.

• Triphenylmethane and Phthalein Dyes: 2-Sulfobenzoic anhydride, which can be prepared from 2-sulfobenzoic acid, is a crucial reagent in the synthesis of sulfonephthalein dyes.[1] These dyes are well-known as pH indicators due to their distinct color changes at different pH values. The general synthesis involves the condensation of the anhydride with phenols.[2][3]

• Metal-Complex Dyes: The carboxylic acid and sulfonic acid groups in 2-sulfobenzoic acid derivatives can act as ligands to form stable complexes with metal ions. These metal-complex dyes often exhibit superior light and wash fastness properties.[4]

Experimental Protocols

Protocol 1: Synthesis of an Azo Dye from 2-Aminobenzenesulfonic Acid

This protocol details the synthesis of an azo dye by the diazotization of 2-aminobenzenesulfonic acid (aniline-2-sulfonic acid) and subsequent coupling with salicylic acid.

Materials:

• 2-Aminobenzenesulfonic acid (aniline-2-sulfonic acid)

• Sodium carbonate (Na₂CO₃)

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Salicylic acid

• Sodium hydroxide (NaOH)

• Ice

• Distilled water

• Glassware: Test tubes, beakers, round-bottom flask, magnetic stirrer, heating mantle/water bath, filtration apparatus.

Procedure:

Part A: Diazotization of 2-Aminobenzenesulfonic Acid

• In a test tube (Test Tube A), add approximately 0.5 mL of concentrated HCl and place it in an ice-water bath to cool.

• In a separate test tube (Test Tube B), dissolve 0.49 g (2.8 mmol) of 2-aminobenzenesulfonic acid and 0.13 g of sodium carbonate in 5 mL of water. Warm the mixture in a hot water bath until a clear solution is obtained.

• In a third test tube (Test Tube C), prepare a solution of 0.2 g of sodium nitrite in 1 mL of water.

• Remove Test Tube B from the hot water bath and immediately pour the contents of Test Tube C into it.

• Add the resulting solution from Test Tube B to the cold concentrated HCl in Test Tube A. Keep the mixture in the ice-water bath to allow for the precipitation of the diazonium salt.

Part B: Coupling Reaction

• In a 25 mL round-bottom flask, dissolve 0.36 g (2.6 mmol) of salicylic acid in 2 mL of 2.5 M NaOH solution. Place the flask in an ice-water bath and add a magnetic stir bar.

• Slowly add the cold diazonium salt suspension from Test Tube A to the salicylic acid solution while stirring continuously.

• Continue to stir the reaction mixture in the ice-water bath for 10 minutes. A colored precipitate of the azo dye should form.

• After 10 minutes, remove the flask from the ice bath and heat the mixture to boiling using a heating mantle or water bath.

• Cool the mixture and collect the precipitated dye by vacuum filtration.

• Wash the dye with a small amount of cold water and allow it to air dry.

Quantitative Data:

Parameter	Value	Reference
Moles of 2-Aminobenzenesulfonic acid	2.8 mmol
Moles of Salicylic acid	2.6 mmol
Moles of Sodium nitrite	~2.9 mmol
Expected Product	Azo dye derivative of salicylic acid
Typical Yield	Varies based on experimental conditions

Diagrams

Caption: Synthesis pathway for an azo dye from 2-aminobenzenesulfonic acid.

Caption: Experimental workflow for the synthesis of an azo dye.

General Protocol for Sulfonephthalein Synthesis

While a specific detailed protocol for a sulfonephthalein dye starting from 2-sulfobenzoic acid was not found in the initial search, the general procedure involves the condensation of 2-sulfobenzoic anhydride with a phenol.[1]

General Procedure Outline:

• Preparation of 2-Sulfobenzoic Anhydride: 2-Sulfobenzoic acid can be converted to its anhydride by heating with a dehydrating agent such as thionyl chloride or acetic anhydride.[1]

• Condensation Reaction: The 2-sulfobenzoic anhydride is then reacted with two equivalents of a phenol (e.g., phenol, cresol) in the presence of a condensing agent like concentrated sulfuric acid or zinc chloride.

• Work-up and Purification: The reaction mixture is typically poured into water to precipitate the crude dye. The solid is then collected, washed, and purified by recrystallization.

Caption: General synthesis pathway for sulfonephthalein dyes.

Conclusion

2-Sulfobenzoic acid is a valuable and versatile building block in the synthesis of various classes of dyes. Its derivatives, particularly aminobenzenesulfonic acids, are key intermediates in the production of water-soluble azo dyes. The anhydride of 2-sulfobenzoic acid serves as a precursor to sulfonephthalein dyes, which are widely used as pH indicators. The protocols and pathways described herein provide a foundation for researchers and scientists to explore the synthesis of novel dyes with tailored properties for a wide range of applications. Further research can focus on developing new dye structures based on 2-sulfobenzoic acid and optimizing reaction conditions to improve yields and sustainability.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. sprinpub.com [sprinpub.com]
• 4. sdc.org.uk [sdc.org.uk]

Application Notes and Protocols for 2-Sulfobenzoic Acid in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the use of 2-sulfobenzoic acid as a versatile ligand in coordination chemistry. It includes information on the synthesis of the ligand and its metal complexes, their structural and spectroscopic properties, and potential applications, with a focus on their biological activity.

Introduction to 2-Sulfobenzoic Acid as a Ligand

2-Sulfobenzoic acid (2-SBA) is an aromatic organic compound featuring both a carboxylic acid and a sulfonic acid group positioned ortho to each other. This unique arrangement of donor groups allows it to act as a versatile ligand in coordination chemistry, capable of forming a variety of complexes with diverse structures and properties. The presence of both a "hard" carboxylate oxygen and a "soft" sulfonate group enables 2-SBA to coordinate to a wide range of metal ions. Its derivatives can be used in the synthesis of dyes, medicines, and pesticides.

Synthesis Protocols

Synthesis of 2-Sulfobenzoic Acid

A common method for the synthesis of 2-sulfobenzoic acid is the sulfonation of benzoic acid.

Protocol: Sulfonation of Benzoic Acid

• Reaction Setup: In a two-liter flask, melt 4 moles of benzoic acid at 125–130 °C.

• Sulfonation: Slowly add 1621 grams of 20% oleum (fuming sulfuric acid) to the molten benzoic acid while maintaining the temperature between 125 °C and 140 °C.

• Reaction Time: Hold the reaction mixture at 130 °C for one hour.

• Precipitation: After cooling, dissolve the reaction mass in a saturated sodium chloride solution.

• Crystallization: Heat the solution to 80–85 °C, then allow it to cool to 50 °C, and further cool to 8–12 °C with an ice bath to precipitate the sodium salt of 2-sulfobenzoic acid.

• Purification: The crude product can be purified by recrystallization from water.

Synthesis of Metal Complexes with 2-Sulfobenzoic Acid

The synthesis of metal complexes with 2-sulfobenzoic acid typically involves the reaction of a metal salt with the ligand in a suitable solvent. The coordination mode of the ligand and the resulting structure of the complex can be influenced by factors such as the metal-to-ligand ratio, the presence of auxiliary ligands, and the reaction conditions.

General Protocol for the Synthesis of a Transition Metal-2-Sulfobenzoate Complex

• Ligand Solution: Dissolve a desired molar equivalent of 2-sulfobenzoic acid in a suitable solvent (e.g., ethanol, methanol, water, or a mixture). If necessary, deprotonate the ligand by adding a base such as sodium hydroxide or triethylamine.

• Metal Salt Solution: In a separate flask, dissolve one molar equivalent of the desired metal salt (e.g., copper(II) chloride, cobalt(II) nitrate, nickel(II) acetate, zinc(II) sulfate) in the same or a compatible solvent.

• Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring.

• Reaction Conditions: The reaction may be carried out at room temperature or with heating under reflux, depending on the desired product. The reaction time can vary from a few hours to several days.

• Isolation: The resulting solid complex is collected by filtration, washed with the solvent, and dried in a desiccator or under vacuum.

• Crystallization: Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of the solvent from the filtrate or by layering a solution of the complex with a less polar solvent.

Example Protocol: Synthesis of a Butyltin(IV) 2-Sulfobenzoate Complex

• Reaction Mixture: A solution of 2-sulfobenzoic acid (1 mmol) in ethanol (20 cm³) is added to a solution of the appropriate organotin(IV) chloride (e.g., dibutyltin dichloride, 1 mmol) in ethanol (20 cm³).

• Reflux: The mixture is refluxed for 3 hours.

• Isolation: The solvent is removed under reduced pressure, and the resulting solid is washed with n-hexane and dried under vacuum.

Characterization of 2-Sulfobenzoic Acid Complexes

A variety of analytical techniques are employed to characterize the structure and properties of 2-sulfobenzoic acid complexes.

• Infrared (IR) Spectroscopy: Used to identify the coordination modes of the carboxylate and sulfonate groups by observing the shifts in their characteristic vibrational frequencies upon coordination to a metal ion.

• UV-Vis Spectroscopy: Provides information about the electronic transitions within the complex, which can help to determine the coordination geometry of the metal center.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For diamagnetic complexes, ¹H and ¹³C NMR spectroscopy can provide detailed information about the structure of the ligand in the complex. For certain metals like tin, ¹¹⁹Sn NMR is also informative.

• Single-Crystal X-ray Diffraction: Provides the most definitive structural information, including bond lengths, bond angles, and the overall three-dimensional structure of the complex in the solid state.

• Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to study the thermal stability of the complexes and to identify the decomposition products.

Quantitative Data

The following tables summarize representative quantitative data for metal complexes of 2-sulfobenzoic acid and its derivatives.

Table 1: Selected Bond Lengths and Angles for a Dibutyltin(IV) 2-Sulfobenzoate Complex [1]

Bond	Length (Å)	Angle	Degrees (°)
Sn-O(carboxylate)	2.10 - 2.50	O-Sn-O	70 - 170
Sn-O(sulfonate)	2.15 - 2.40	C-Sn-C	130 - 140
Sn-C	2.10 - 2.15	O-Sn-C	90 - 110

Table 2: Spectroscopic Data for Selected 2-Sulfobenzoate Complexes

Complex	IR (cm⁻¹) ν(COO)asym	IR (cm⁻¹) ν(COO)sym	IR (cm⁻¹) ν(SO₃)	UV-Vis λmax (nm)
Butyltin(IV) 2-sulfobenzoates[1]	~1630	~1380	~1250, ~1040	-
Palladium(II) 2-sulfobenzoate with phenanthroline	~1625	~1385	~1270, ~1030	~275, ~330

Table 3: Thermal Decomposition Data for Selected Metal-Sulfobenzoate Complexes

Complex	Decomposition Step 1 (°C)	Weight Loss (%)	Decomposition Step 2 (°C)	Weight Loss (%)	Final Residue
Nickel(II) 3-sulfobenzoate complexes[2]	100 - 250 (water loss)	5 - 10	250 - 500 (ligand decomp.)	40 - 60	Metal Oxide
Copper(II) complexes (general)[3]	150 - 250 (dehydration)	~10	250 - 600 (ligand decomp.)	~50	CuO

Applications in Drug Development and Research

Coordination complexes of 2-sulfobenzoic acid and its derivatives have shown promise in several areas of drug development and research, primarily due to their potential biological activities.

Anticancer and Cytotoxic Activity

Organotin(IV) compounds, including those with 2-sulfobenzoic acid as a ligand, have demonstrated significant cytotoxic effects against various cancer cell lines.[1] These compounds are often more effective than traditional platinum-based drugs like cisplatin.[1]

Mechanism of Action: The anticancer activity of organotin compounds is believed to involve multiple mechanisms, including:

• Interaction with DNA: These complexes can bind to DNA, leading to changes in its conformation and potentially inhibiting replication and transcription.

• Induction of Apoptosis: Organotin compounds can trigger programmed cell death (apoptosis) in cancer cells. This is often mediated through the mitochondrial pathway, involving the loss of mitochondrial membrane potential and the activation of caspases, which are key executioner enzymes in the apoptotic process.[1][4]

Antimicrobial Activity

Complexes of 2-sulfobenzoic acid have also been investigated for their antibacterial properties. For example, certain butyltin(IV) 2-sulfobenzoates have shown effectiveness against Gram-positive bacteria.[1] The chelation of the metal ion by the ligand can enhance the antimicrobial activity compared to the free ligand or the metal salt alone.

Visualizations

Experimental Workflow: Synthesis and Characterization of a Metal-2-Sulfobenzoate Complex

Caption: Workflow for the synthesis and characterization of a metal-2-sulfobenzoate complex.

Logical Relationship: Factors Influencing the Structure of Silver 2-Sulfobenzoate Complexes

Caption: Factors influencing the structure of silver 2-sulfobenzoate coordination polymers.

Signaling Pathway: Hypothetical Apoptosis Induction by a Cytotoxic 2-Sulfobenzoate Complex

Caption: Hypothetical signaling pathway for apoptosis induced by a cytotoxic 2-sulfobenzoate complex.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, supramolecular structures and catalytic properties of nickel(II) 3-sulfobenzoate complexes with chelating amine ligands - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2-Sulfobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 2-Sulfobenzoic acid. The methods described herein are essential for quality control, stability testing, and formulation development in the pharmaceutical industry.

Introduction

2-Sulfobenzoic acid is a key intermediate in the synthesis of various pharmaceutical compounds and other organic molecules. Accurate and reliable quantification of this analyte is crucial to ensure the quality and purity of final products. This document outlines several analytical techniques suitable for the determination of 2-Sulfobenzoic acid, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Capillary Electrophoresis (CE), and UV-Vis Spectrophotometry.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the analytical methods described in this document. These values are based on established methods for structurally similar compounds and should be considered as a reference for method development and validation for 2-Sulfobenzoic acid.

Parameter	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)	Capillary Electrophoresis (CE) with Indirect UV Detection
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and partitioning between a gaseous mobile phase and a stationary phase, followed by mass-based detection.	Separation based on the differential migration of ions in an electric field.
Linearity Range	1 - 200 µg/mL (Correlation Coefficient, r² > 0.999)[1][2]	Wide dynamic range, capable of trace-level analysis.	5 - 250 µg/mL[3]
Precision (%RSD)	< 2% (Repeatability), < 5% (Intermediate Precision)[1]	Typically < 15%.	< 5%[3]
Accuracy (% Recovery)	98 - 102%[2]	80 - 120%.	95 - 105%[4]
Limit of Detection (LOD)	0.3 - 0.5 µg/mL[2]	Method dependent, typically in the low ng/mL range.	~1 µg/mL[3]
Limit of Quantitation (LOQ)	0.9 - 1.5 µg/mL[2]	Method dependent, typically in the mid-to-high ng/mL range.	~4 µg/mL[3]
Sample Preparation	Simple dissolution in a suitable solvent.	Often requires derivatization to increase volatility.	Dilution in background electrolyte.
Analysis Time	Typically 5-15 minutes per sample.[1]	Can be longer due to sample preparation and chromatographic run times.	< 10 minutes per sample.[3]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of 2-Sulfobenzoic acid using reversed-phase HPLC with UV detection. The method is adapted from established procedures for benzoic acid and other sulfonic acid derivatives.[1][2][5]

Instrumentation and Consumables:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 mm x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Ammonium acetate (analytical grade)

• Reference standard of 2-Sulfobenzoic acid

Chromatographic Conditions:

• Mobile Phase: A mixture of aqueous buffer (e.g., 20 mM phosphate buffer, pH adjusted to 2.5 with phosphoric acid) and acetonitrile. A typical starting gradient could be 95:5 (aqueous:acetonitrile) ramping to 50:50 over 10 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm (or the λmax of 2-Sulfobenzoic acid)

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Accurately weigh a known amount of 2-Sulfobenzoic acid reference standard and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh the sample containing 2-Sulfobenzoic acid and dissolve it in the same solvent as the standard to a similar concentration.

• Analysis: Inject the blank (solvent), standard solutions, and the sample solution into the HPLC system.

• Data Analysis: Integrate the peak areas of the chromatograms. Construct a calibration curve from the standard solutions. Determine the concentration of 2-Sulfobenzoic acid in the sample and calculate its purity or content based on the peak area.

Workflow Diagram:

Caption: HPLC analysis workflow for 2-Sulfobenzoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying and quantifying volatile impurities and would require derivatization for the non-volatile 2-Sulfobenzoic acid to improve its volatility and chromatographic performance.

Instrumentation and Consumables:

• GC-MS system

• Capillary column suitable for polar compounds (e.g., DB-5ms, HP-5ms)

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS, or Diazomethane)

• Anhydrous solvent (e.g., Acetonitrile, Dichloromethane)

• Reference standard of 2-Sulfobenzoic acid

Derivatization (General Procedure):

• Accurately weigh the sample or standard into a reaction vial.

• Add a suitable volume of anhydrous solvent and the derivatization reagent.

• Seal the vial and heat at a specific temperature (e.g., 60-80 °C) for a defined period (e.g., 30-60 minutes) to ensure complete reaction.

• Cool the vial to room temperature before injection.

GC-MS Conditions (Typical):

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for 2 minutes, then ramp at 10 °C/min to a final temperature (e.g., 280 °C) and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-500

Procedure:

• Prepare and derivatize both the sample and a reference standard of 2-Sulfobenzoic acid.

• Inject the derivatized samples into the GC-MS system.

• Identify the peak for the derivatized 2-Sulfobenzoic acid based on its retention time and mass spectrum.

• Quantify using a calibration curve prepared from derivatized standards.

Workflow Diagram:

Caption: GC-MS analysis workflow including derivatization.

Capillary Electrophoresis (CE)

This method provides a rapid and efficient separation of charged species and is well-suited for the analysis of 2-Sulfobenzoic acid. The protocol is based on methods for the analysis of organic acids and sulfates.[4]

Instrumentation and Consumables:

• Capillary Electrophoresis system with a UV detector

• Fused-silica capillary (e.g., 50 µm i.d., 50-60 cm total length)

• Background Electrolyte (BGE) components (e.g., Boric acid, Hexamethonium dibromide, Potassium chromate)

• Sodium hydroxide and Hydrochloric acid for pH adjustment

• Reference standard of 2-Sulfobenzoic acid

CE Conditions:

• Background Electrolyte (BGE): 20 mM Boric acid and 0.75 mM Hexamethonium dibromide, with potassium chromate for indirect UV detection, pH adjusted to 8.0.

• Voltage: -25 kV to -30 kV (for anionic analysis)

• Capillary Temperature: 25 °C

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

• Detection: Indirect UV at 254 nm

Procedure:

• Capillary Conditioning: Condition the new capillary by flushing with 1 M NaOH, followed by water, and then the BGE.

• Standard and Sample Preparation: Dissolve the reference standard and the sample in the BGE or a compatible solvent to the desired concentration range.

• Analysis: Fill the capillary with BGE. Inject the sample or standard. Apply the separation voltage.

• Data Analysis: Identify the 2-Sulfobenzoic acid peak by its migration time. Quantify using a calibration curve constructed from the peak areas or heights of the standards.

Workflow Diagram:

Caption: Capillary Electrophoresis analysis workflow.

UV-Vis Spectrophotometry

A simple and rapid spectrophotometric method can be developed for the quantification of 2-Sulfobenzoic acid, potentially after a color-forming reaction if the native absorbance is not sufficient or specific.

Instrumentation and Consumables:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Suitable solvent (e.g., deionized water, methanol)

• Color-forming reagent (if necessary)

• Reference standard of 2-Sulfobenzoic acid

Procedure (Direct Measurement):

• Determine the wavelength of maximum absorbance (λmax) of 2-Sulfobenzoic acid in the chosen solvent.

• Prepare a stock solution of the reference standard and a series of calibration standards.

• Prepare the sample solution at a concentration expected to fall within the linear range of the calibration curve.

• Measure the absorbance of the blank, standards, and sample at the λmax.

• Construct a calibration curve and determine the concentration of 2-Sulfobenzoic acid in the sample.

Procedure (with Color-forming Reaction):

• Select a suitable chromogenic reagent that reacts specifically with the sulfonic acid or carboxylic acid group.

• Optimize the reaction conditions (e.g., pH, temperature, reaction time).

• Prepare standards and samples and react them with the chromogenic reagent under optimized conditions.

• Measure the absorbance of the resulting colored solution at its λmax.

• Construct a calibration curve and determine the concentration of 2-Sulfobenzoic acid in the sample.

Logical Relationship Diagram:

Caption: Decision logic for UV-Vis spectrophotometric method.

References

• 1. researchgate.net [researchgate.net]
• 2. thaiscience.info [thaiscience.info]
• 3. Development and validation of a capillary zone electrophoresis method for the simultaneous analysis of clarithromycin, omeprazole, and tinidazole in pharmaceutical formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Development and validation of a capillary electrophoresis method for the determination of sulfate in effervescent tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fsis.usda.gov [fsis.usda.gov]

Application Notes and Protocols for Sulfonation Reactions Utilizing 2-Sulfobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The following document provides detailed application notes and experimental protocols related to the use of 2-sulfobenzoic acid and its derivatives in the synthesis of sulfonated compounds. While 2-sulfobenzoic acid itself is not typically employed as a catalyst for sulfonation reactions, its cyclic anhydride, 2-sulfobenzoic anhydride, serves as a valuable and versatile reagent for the introduction of the sulfonyl group into various molecules. These reactions are pivotal in the development of new pharmaceuticals, dyes, and materials.

Introduction: The Role of 2-Sulfobenzoic Acid and its Anhydride in Synthesis

Aromatic sulfonation is a cornerstone of organic synthesis, traditionally involving reagents like sulfuric acid or sulfur trioxide to attach a sulfonic acid group (-SO₃H) to an aromatic ring.[1][2] This process is a classic example of electrophilic aromatic substitution.[1]

Contrary to what the name might imply, 2-sulfobenzoic acid is not commonly used as a catalyst in these reactions. Instead, its derivative, 2-sulfobenzoic anhydride , is a highly effective electrophilic reagent.[3][4][5] This anhydride provides a reactive site that can be readily attacked by nucleophiles, leading to the formation of a variety of sulfonated products. This method is particularly useful for creating libraries of sulfonic acids and their derivatives, which are of significant interest in drug discovery and materials science.[4][6][7] The anhydride is a stable, crystalline solid that serves as a precursor for introducing the o-carboxybenzenesulfonyl group into organic molecules.[3]

The primary application of 2-sulfobenzoic anhydride is in ring-opening reactions with nucleophiles such as alcohols and amines. This approach offers a controlled and often milder alternative to traditional sulfonation methods for synthesizing specific sulfonated esters and sulfonamides.

Key Applications

The use of 2-sulfobenzoic anhydride as a sulfonating agent is particularly advantageous for:

• Synthesis of Sulfonamides: Reaction with amines yields N-substituted sulfonamides, a critical functional group in many pharmaceutical compounds, including sulfa drugs.[3]

• Formation of Sulfonic Acid Esters: Reaction with alcohols produces sulfonic acid esters.

• Creation of Compound Libraries: The straightforward nature of the ring-opening reaction makes it ideal for generating diverse libraries of sulfonated molecules for high-throughput screening in drug discovery and catalysis.[4][6][7]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of sulfonated compounds using 2-sulfobenzoic anhydride.

Protocol 1: General Synthesis of o-Carboxybenzenesulfonamides via Ring-Opening of 2-Sulfobenzoic Anhydride with Amines

This protocol describes a general procedure for the synthesis of a sulfonamide by reacting 2-sulfobenzoic anhydride with a primary or secondary amine.

Materials:

• 2-Sulfobenzoic anhydride (CAS 81-08-3)[3]

• Primary or secondary amine of choice

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Triethylamine (optional, as a base)

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-sulfobenzoic anhydride (1.0 equivalent) in the chosen anhydrous solvent (e.g., DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Amine: In a separate flask, dissolve the amine (1.0-1.2 equivalents) in the same anhydrous solvent. If the amine salt is used, add 1.1 equivalents of a non-nucleophilic base like triethylamine to the amine solution to liberate the free amine.

• Reaction: Slowly add the amine solution dropwise to the stirred solution of 2-sulfobenzoic anhydride at room temperature. The reaction is often exothermic. If necessary, cool the reaction mixture in an ice bath to maintain the temperature between 0-25 °C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (2-sulfobenzoic anhydride) is consumed.

• Work-up:

  • Once the reaction is complete, transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography on silica gel to yield the pure o-carboxybenzenesulfonamide.

Quantitative Data Summary (Illustrative):

Reactant A (Amine)	Molar Ratio (Anhydride:Amine)	Solvent	Reaction Time (h)	Yield (%)
Aniline	1:1.1	DCM	2	92
Benzylamine	1:1.1	THF	3	88
Diethylamine	1:1.2	Acetonitrile	4	85

Protocol 2: Synthesis of Sulfonic Acid Esters from 2-Sulfobenzoic Anhydride and Alcohols

This protocol details the synthesis of a sulfonic acid ester through the reaction of 2-sulfobenzoic anhydride with an alcohol.

Materials:

• 2-Sulfobenzoic anhydride[3]

• Alcohol of choice (primary or secondary)

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Pyridine or other suitable base (as catalyst and acid scavenger)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a stirred solution of 2-sulfobenzoic anhydride (1.0 equivalent) in an anhydrous solvent such as toluene, add the alcohol (1.0-1.5 equivalents).

• Addition of Base: Add a catalytic amount of pyridine (0.1 equivalents) to the mixture. The pyridine acts as a nucleophilic catalyst and an acid scavenger.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor by TLC. The reaction time will vary depending on the reactivity of the alcohol.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Wash the organic solution with saturated NaHCO₃ solution to remove any unreacted starting material and acidic byproducts.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification:

  • Filter the mixture and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Quantitative Data Summary (Illustrative):

Reactant B (Alcohol)	Molar Ratio (Anhydride:Alcohol)	Solvent	Reaction Temperature (°C)	Yield (%)
Methanol	1:1.2	Toluene	110	85
Isopropanol	1:1.3	DCM	40	78
Phenol	1:1.1	Toluene	110	90

Visualizations

General Reaction Scheme and Workflow

The following diagrams illustrate the key chemical transformation and a typical experimental workflow for the synthesis of sulfonamides from 2-sulfobenzoic anhydride.

Caption: Reaction of 2-Sulfobenzoic Anhydride with an Amine.

Caption: Experimental Workflow for Sulfonamide Synthesis.

Logical Relationship of Reagents and Products

The versatility of 2-sulfobenzoic anhydride allows for the synthesis of a range of sulfonated compounds depending on the nucleophile used.

Caption: Synthesis Pathways from 2-Sulfobenzoic Anhydride.

References

• 1. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Cas 81-08-3,2-Sulfobenzoic anhydride | lookchem [lookchem.com]
• 5. CAS 81-08-3: 2-Sulfobenzoic acid cyclic anhydride [cymitquimica.com]
• 6. Sulfonic Acid Libraries Attained Through Opening of 2-Sulfobenzoic Acid Anhydride - MURAL - Maynooth University Research Archive Library [mural.maynoothuniversity.ie]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 2-Sulfobenzoic Acid in Heavy Metal Removal from Wastewater

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2-sulfobenzoic acid as a chelating and precipitating agent for the removal of heavy metals from wastewater. The information is based on the known chemical properties of 2-sulfobenzoic acid and related sulfonated aromatic compounds, offering a framework for research and development in this area.

1. Introduction

2-Sulfobenzoic acid (C₇H₆O₅S) is an organic compound containing both a carboxylic acid and a sulfonic acid functional group attached to a benzene ring.[1] This dual functionality makes it a candidate for complexation with heavy metal ions in aqueous solutions. The presence of these acidic groups allows for the formation of coordination complexes with metal cations, potentially leading to their precipitation and removal from wastewater streams. The sulfonic acid group is highly polar, rendering the molecule soluble in water.[2] This document outlines the theoretical basis, potential applications, and experimental protocols for evaluating the efficacy of 2-sulfobenzoic acid in heavy metal remediation.

2. Proposed Mechanism of Action

The primary mechanism by which 2-sulfobenzoic acid is proposed to remove heavy metals is through chelation and subsequent precipitation. The carboxylic acid and sulfonic acid groups can act as ligands, donating lone pairs of electrons to form coordinate bonds with a central heavy metal ion. This interaction forms a stable metal-ligand complex. The formation of these complexes can reduce the solubility of the metal ions, leading to their precipitation out of the solution. The effectiveness of this process is highly dependent on the pH of the wastewater, which influences the ionization state of the acidic functional groups.

Figure 1: Proposed chelation and precipitation mechanism of heavy metals by 2-Sulfobenzoic acid.

3. Application Notes

The application of 2-sulfobenzoic acid for heavy metal removal is anticipated to be most effective for divalent cations such as lead (Pb²⁺), copper (Cu²⁺), cadmium (Cd²⁺), and zinc (Zn²⁺), which are known to form stable complexes with carboxylate and sulfonate groups.

3.1. Influence of pH

The pH of the wastewater is a critical parameter. The pKa of the sulfonic acid group is very low (predicted to be around -1.12), meaning it will be deprotonated over a wide pH range.[3] The carboxylic acid group has a higher pKa. For complexation to be effective, both groups should ideally be deprotonated to act as ligands. Therefore, the optimal pH for heavy metal removal is expected to be in the neutral to slightly alkaline range. At very low pH, protonation of the carboxylate group would hinder its coordination ability.

3.2. Quantitative Data

Heavy Metal Ion	Initial Concentration (mg/L)	2-Sulfobenzoic Acid Dose (g/L)	Optimal pH	Temperature (°C)	Hypothetical Removal Efficiency (%)
Lead (Pb²⁺)	100	1.5	6.5 - 7.5	25	> 95
Copper (Cu²⁺)	100	2.0	6.0 - 7.0	25	> 90
Cadmium (Cd²⁺)	50	2.5	7.0 - 8.0	25	> 85
Zinc (Zn²⁺)	50	2.5	7.0 - 8.0	25	> 80
Nickel (Ni²⁺)	50	3.0	7.5 - 8.5	30	> 75

4. Experimental Protocols

The following protocols are designed for laboratory-scale evaluation of 2-sulfobenzoic acid for the removal of heavy metals from synthetic wastewater.

4.1. Protocol 1: Determination of Optimal pH for Heavy Metal Removal

Objective: To identify the pH at which 2-sulfobenzoic acid achieves the highest removal efficiency for a specific heavy metal.

Materials:

• Stock solution of a heavy metal salt (e.g., 1000 mg/L Pb(NO₃)₂ in deionized water).

• 0.1 M solution of 2-sulfobenzoic acid.

• 0.1 M NaOH and 0.1 M HCl for pH adjustment.

• pH meter.

• Beakers (250 mL).

• Magnetic stirrer and stir bars.

• 0.45 µm syringe filters.

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for metal analysis.

Procedure:

• Prepare a series of 100 mL synthetic wastewater samples containing a known concentration of the target heavy metal (e.g., 100 mg/L Pb²⁺) in beakers.

• Adjust the pH of each solution to a different value in the range of 3 to 9 (e.g., 3, 4, 5, 6, 7, 8, 9) using 0.1 M HCl or 0.1 M NaOH.

• Add a fixed amount of 0.1 M 2-sulfobenzoic acid solution to each beaker to achieve a desired molar ratio (e.g., 2:1 ligand to metal).

• Stir the solutions at a constant speed (e.g., 150 rpm) for a fixed contact time (e.g., 60 minutes) at room temperature.

• After stirring, allow the precipitate to settle for 30 minutes.

• Filter a sample from the supernatant of each beaker using a 0.45 µm syringe filter.

• Analyze the filtrate for the residual heavy metal concentration using ICP-OES or AAS.

• Calculate the removal efficiency for each pH value using the formula: Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] x 100 where C₀ is the initial metal concentration and Cₑ is the final metal concentration.

• Plot the removal efficiency as a function of pH to determine the optimal pH.

4.2. Protocol 2: Determination of Optimal 2-Sulfobenzoic Acid Dosage

Objective: To find the most effective dosage of 2-sulfobenzoic acid for heavy metal removal at the optimal pH.

Procedure:

• Prepare a series of 100 mL synthetic wastewater samples with the same initial heavy metal concentration.

• Adjust the pH of all samples to the optimal value determined in Protocol 1.

• Add varying amounts of the 0.1 M 2-sulfobenzoic acid solution to each beaker to achieve different molar ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1, 2.5:1, 3:1 ligand to metal).

• Follow steps 4-8 from Protocol 1.

• Plot the removal efficiency as a function of the 2-sulfobenzoic acid dosage to determine the optimal dosage.

Figure 2: Workflow for evaluating the efficacy of 2-Sulfobenzoic acid in heavy metal removal.

2-Sulfobenzoic acid presents a promising, yet under-explored, candidate for the removal of heavy metals from wastewater due to its dual functional groups capable of chelation. The proposed application notes and protocols provide a foundational framework for researchers to systematically investigate its potential. Further studies are essential to validate the hypothetical data, understand the stoichiometry of the metal-ligand complexes, and assess the influence of co-existing ions typically found in industrial effluents. Such research will be crucial in determining the practical viability and cost-effectiveness of 2-sulfobenzoic acid as a wastewater treatment agent.

References

• 1. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 2-Sulfobenzoic acid CAS#: 632-25-7 [m.chemicalbook.com]
• 4. A Sulfonated All-Aromatic Polyamide for Heavy Metal Capture: A Model Study with Pb(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous removal of heavy metal ions by a sulfonic acid-functionalized melamine-based covalent organic framework: optimization by response surface methodology - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

2-Sulfobenzoic Acid: Application Notes and Protocols for Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Sulfobenzoic acid is a diprotic acid featuring both a sulfonic acid and a carboxylic acid functional group. This application note explores its potential use as a buffer component in biochemical assays. Due to the distinct acidity of its two functional groups, its suitability as a biological buffer is critically evaluated. Protocols for the preparation of 2-Sulfobenzoic acid solutions are provided, alongside a discussion of its properties and potential, albeit limited, applications in a biochemical context.

Introduction

Effective pH control is paramount in biochemical assays to ensure the stability and optimal activity of enzymes and other biological macromolecules. Biological buffers are typically weak acids or bases with a pKa value close to the desired pH of the assay, generally within the physiological range of 6 to 8. 2-Sulfobenzoic acid, a water-soluble crystalline solid, possesses two ionizable protons, raising the possibility of its use as a buffering agent. This document details the physicochemical properties of 2-Sulfobenzoic acid and evaluates its applicability as a buffer in biochemical research.

Physicochemical Properties

A summary of the key properties of 2-Sulfobenzoic acid is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₇H₆O₅S	[1][2]
Molecular Weight	202.19 g/mol	[1]
Appearance	White crystalline solid	[3]
Solubility	Soluble in water and alcohol; insoluble in ether.
pKa₁ (Sulfonic Acid)	Predicted: ~ -1.12 to -7
pKa₂ (Carboxylic Acid)	~3.79

Note: The pKa of the sulfonic acid group is very low, indicating it is a strong acid and completely dissociated at physiological pH. The second pKa of the carboxylic acid group is outside the typical range for biological buffers.

Suitability as a Biological Buffer

The primary criterion for a good biological buffer is a pKa value within approximately ±1 unit of the desired experimental pH. The sulfonic acid group of 2-Sulfobenzoic acid has a very low pKa, meaning it is fully deprotonated and offers no buffering capacity in the neutral pH range required for most biochemical assays.

The second dissociation, that of the carboxylic acid proton, has a pKa of approximately 3.79. This pKa value indicates that 2-Sulfobenzoic acid could theoretically be used as a buffer in the pH range of approximately 2.8 to 4.8. However, this is well below the optimal pH for the vast majority of physiological and biochemical experiments. Therefore, 2-Sulfobenzoic acid is not a suitable primary buffering agent for standard biochemical assays.

The logical workflow for assessing a compound's suitability as a biological buffer is illustrated in the diagram below.

Figure 1. Workflow for assessing buffer suitability.

Potential Alternative Applications in Biochemical Research

While unsuitable as a primary buffer in the physiological pH range, the chemical properties of 2-Sulfobenzoic acid may lend it to other specialized applications in a research setting:

• Metal Chelation: The presence of both a sulfonic acid and a carboxylic acid group in a sterically favorable position may allow for the chelation of certain metal ions. This could be explored in studies of metalloenzymes or in assays where the control of metal ion concentration is critical.

• Derivatizing Agent: 2-Sulfobenzoic acid and its derivatives, such as 2-sulfobenzoic acid cyclic anhydride, can be used to modify proteins and other biological molecules. This is often done to introduce a charged or reactive group for subsequent analysis or purification.

• Component of Acidic Buffers: For biochemical studies that specifically require a low pH, a 2-Sulfobenzoic acid buffer could be prepared. However, its potential interactions with proteins and other assay components at these low pH values would need to be carefully evaluated.

Experimental Protocols

Preparation of a 0.1 M 2-Sulfobenzoic Acid Stock Solution

Materials:

• 2-Sulfobenzoic acid (MW: 202.19 g/mol )

• Deionized water

• Sodium hydroxide (NaOH), 1 M solution

• pH meter

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

Procedure:

• Weigh out 2.022 g of 2-Sulfobenzoic acid.

• Add the 2-Sulfobenzoic acid to a 100 mL beaker containing approximately 80 mL of deionized water.

• Place the beaker on a magnetic stirrer and add a stir bar. Stir until the solid is completely dissolved.

• Transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with deionized water.

• This will result in a 0.1 M solution of 2-Sulfobenzoic acid with a low pH.

Preparation of a 2-Sulfobenzoic Acid Buffer (pH 4.0)

Materials:

• 0.1 M 2-Sulfobenzoic acid stock solution

• 1 M Sodium hydroxide (NaOH) solution

• Deionized water

• pH meter

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Place 50 mL of the 0.1 M 2-Sulfobenzoic acid stock solution into a beaker.

• Place the beaker on a magnetic stirrer with a stir bar and begin stirring.

• Immerse a calibrated pH electrode in the solution.

• Slowly add the 1 M NaOH solution dropwise while monitoring the pH.

• Continue adding NaOH until the pH of the solution reaches 4.0.

• Transfer the buffer solution to a graduated cylinder and bring the final volume to 100 mL with deionized water.

• Store the buffer at 4°C.

The following diagram illustrates the general workflow for preparing a buffer solution.

References

• 1. 2-Sulfobenzoic acid | 632-25-7 | AAA63225 | Biosynth [biosynth.com]
• 2. PubChemLite - 2-sulfobenzoic acid (C7H6O5S) [pubchemlite.lcsb.uni.lu]
• 3. solubilityofthings.com [solubilityofthings.com]

Application Notes: Covalent Modification of Proteins with Water-Soluble N-Hydroxysuccinimide Esters of 2-Sulfobenzoic Acid

Introduction

Covalent modification of proteins is a cornerstone technique in chemical biology, enabling the study of protein function, localization, and interactions. Amine-reactive reagents, particularly N-hydroxysuccinimide (NHS) esters, are widely used to label proteins at lysine residues and the N-terminus. Standard NHS esters often have limited aqueous solubility, necessitating the use of organic co-solvents like DMSO or DMF, which can be detrimental to protein structure and function.

To address this limitation, water-soluble NHS esters have been developed. The incorporation of a sulfonate group, as seen in derivatives of 2-sulfobenzoic acid, renders these reagents highly soluble in aqueous buffers.[1][2][3][4] This property is particularly advantageous for labeling sensitive proteins that are prone to denaturation in the presence of organic solvents.[4] These sulfo-NHS esters react with primary amines under mild pH conditions to form stable amide bonds.[5]

This document provides detailed protocols for the covalent modification of proteins using a generic water-soluble sulfo-NHS ester derived from 2-sulfobenzoic acid.

Principle of Reaction

The reaction proceeds via nucleophilic attack of a primary amine (from a lysine side chain or the protein's N-terminus) on the carbonyl group of the sulfo-NHS ester. This results in the formation of a stable amide bond and the release of N-hydroxysulfosuccinimide. The reaction is most efficient at a slightly alkaline pH (7.5-8.5), where the primary amines are deprotonated and thus more nucleophilic.[4]

Quantitative Data Summary

The efficiency and stoichiometry of labeling are critical parameters. The following tables provide typical data ranges for protein modification with sulfo-NHS esters. Actual results will vary depending on the protein, buffer conditions, and the specific reagent used.

Table 1: Reaction Parameters and Typical Efficiencies

Parameter	Recommended Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve reaction kinetics but may also increase aggregation.
Sulfo-NHS Ester:Protein Molar Ratio	5:1 to 20:1	A molar excess of the labeling reagent drives the reaction to completion. The optimal ratio should be determined empirically.
Reaction pH	7.5 - 8.5	Balances amine reactivity with reagent hydrolysis. Buffers should be amine-free (e.g., PBS, borate, bicarbonate).[6]
Reaction Temperature	4°C to Room Temperature (25°C)	Lower temperatures can be used for sensitive proteins, but reaction times will need to be extended.
Reaction Time	30 minutes to 2 hours	Can be extended (e.g., overnight at 4°C) for lower reagent concentrations or less reactive proteins.
Typical Labeling Efficiency	30% - 90%	Highly dependent on the number of accessible lysine residues and reaction conditions.

Table 2: Post-Labeling Protein Recovery and Purity

Purification Method	Typical Protein Recovery	Final Purity	Notes
Size-Exclusion Chromatography (SEC)	> 80%	> 95%	Efficiently removes unreacted label and protein aggregates.
Dialysis / Buffer Exchange	> 90%	Variable	Removes unreacted label but not aggregates.
Affinity Chromatography	> 70%	> 98%	Useful if the protein has an affinity tag; can be performed before or after labeling.

Experimental Protocols

Protocol 1: General Protein Labeling with a Water-Soluble Sulfo-NHS Ester

This protocol describes a general method for labeling a protein with a sulfo-NHS ester of 2-sulfobenzoic acid.

Materials:

• Purified protein in an amine-free buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.0)

• Water-soluble sulfo-NHS ester reagent

• Reaction Buffer: 100 mM sodium bicarbonate or sodium borate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification system (e.g., size-exclusion chromatography column, dialysis cassette)

Procedure:

• Protein Preparation: Ensure the protein sample is concentrated (1-10 mg/mL) and in an appropriate amine-free buffer. If necessary, perform a buffer exchange using a desalting column or dialysis.[7]

• Reagent Preparation: Immediately before use, dissolve the sulfo-NHS ester in the Reaction Buffer to a concentration of 10 mM. These reagents are susceptible to hydrolysis, so fresh solutions are critical.[4]

• Labeling Reaction: a. Add the dissolved sulfo-NHS ester to the protein solution to achieve the desired molar excess (e.g., a 10-fold molar excess). b. Gently mix the reaction and incubate at room temperature for 1 hour or at 4°C for 2-4 hours. Protect from light if the label is fluorescent.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature. This will consume any unreacted sulfo-NHS ester.

• Purification: Remove excess, unreacted label and quenching reagent from the labeled protein. a. Size-Exclusion Chromatography (SEC): This is the recommended method for separating the labeled protein from smaller molecules and potential aggregates. b. Dialysis/Desalting: An alternative for removing small molecules, but it will not remove aggregated protein.

Protocol 2: Determination of Labeling Efficiency

The degree of labeling can be determined using spectrophotometry if the label has a distinct absorbance spectrum, or by mass spectrometry.

Using Spectrophotometry (for chromophoric labels):

• Measure the absorbance of the purified, labeled protein at 280 nm (for protein concentration) and at the maximum absorbance wavelength (λ_max) of the attached label.

• Calculate the protein concentration using the Beer-Lambert law, correcting for the absorbance of the label at 280 nm.

  • Protein Concentration (M) = [A_280 - (A_λmax × CF)] / ε_protein

  • Where CF is the correction factor (A_280 / A_λmax) for the free label, and ε_protein is the molar extinction coefficient of the protein.

• Calculate the concentration of the label:

  • Label Concentration (M) = A_λmax / ε_label

• Determine the molar ratio of the label to the protein.

Using Mass Spectrometry: Mass spectrometry provides a more precise determination of the labeling stoichiometry and can identify the sites of modification.[8][9][10][11][12]

• Analyze the unlabeled and labeled protein samples by mass spectrometry (e.g., ESI-MS).

• The mass shift between the unlabeled and labeled protein corresponds to the mass of the attached label.

• The distribution of masses in the labeled sample can reveal the number of labels attached per protein molecule.

Visualizations

Caption: Experimental workflow for protein labeling.

Caption: Reaction of a sulfo-NHS ester with a primary amine.

DNA Modification

The covalent modification of DNA with 2-sulfobenzoic acid or its simple NHS ester derivatives is not a standard or widely documented procedure. DNA lacks the highly reactive primary amine groups present in proteins (with the exception of the exocyclic amines of some bases, which are much less nucleophilic). Specific reagents and chemistries are typically required to achieve efficient and site-specific labeling of DNA, and these do not generally involve 2-sulfobenzoic acid-based modifiers. Researchers seeking to label DNA should consult literature for methods appropriate for nucleic acids, such as those targeting phosphate groups or utilizing enzymatic incorporation of modified nucleotides.

References

• 1. A water-soluble, monitorable peptide and protein crosslinking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A water-soluble azobenzene cross-linker for photocontrol of peptide conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. korambiotech.com [korambiotech.com]
• 4. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 5. NHS ester protocol for labeling proteins [abberior.rocks]
• 6. lumiprobe.com [lumiprobe.com]
• 7. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comprehensive analysis of protein modifications by top-down mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of posttranslational modifications of proteins by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protein PTM Qualitative Analysis - Creative Proteomics [creative-proteomics.com]
• 11. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nautilus.bio [nautilus.bio]

Technical Notes & Optimization

Improving the yield of reactions catalyzed by 2-Sulfobenzoic acid

Technical Support Center: 2-Sulfobenzoic Acid Catalysis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize reaction yields when using 2-Sulfobenzoic acid as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-Sulfobenzoic acid as a catalyst? A1: 2-Sulfobenzoic acid is a strong Brønsted acid catalyst. Due to its sulfonic acid group, it is highly effective for acid-catalyzed reactions such as Fischer esterifications, transesterifications, and hydrolysis reactions. Its solid nature and water tolerance (in some applications) make it a useful alternative to mineral acids like sulfuric acid.

Q2: What is a typical catalyst loading for a reaction? A2: The optimal catalyst loading is reaction-specific and should be determined empirically. However, a common starting range is 1-10 mol% relative to the limiting reagent. Insufficient catalyst can lead to slow or incomplete reactions, while excessive amounts may promote side reactions or complicate purification[1]. Screening a range of loadings (e.g., 1, 2, 5, and 10 mol%) is recommended to find the best balance between reaction rate and yield[1].

Q3: How does reaction temperature impact yield? A3: Temperature is a critical parameter. Increasing the temperature generally increases the reaction rate but can also lead to product decomposition or the formation of unwanted byproducts if set too high[2]. The optimal temperature depends on the specific substrates and solvent. It is crucial to monitor the reaction and find a temperature that provides a reasonable reaction rate without significant degradation[3].

Q4: How can I effectively remove the 2-Sulfobenzoic acid catalyst after the reaction is complete? A4: 2-Sulfobenzoic acid is highly water-soluble. A common method for its removal is to quench the reaction mixture and perform an aqueous workup. By washing the organic layer with water or a mild aqueous base (e.g., sodium bicarbonate solution), the acid catalyst can be extracted into the aqueous phase[4]. The pH of the aqueous layer should be checked to ensure efficient partitioning[5].

Q5: My reaction yield is over 100%. What does this mean? A5: A yield greater than 100% is physically impossible and indicates that the isolated product is impure. The most common contaminants are residual solvent, water, or unremoved starting materials or catalyst[5]. The product should be subjected to further purification and drying.

Troubleshooting Guide for Low Reaction Yield

Low or no product formation is a common issue. The following guide provides a systematic approach to diagnosing and resolving the problem.

Troubleshooting Flowchart

Caption: A stepwise workflow for troubleshooting low reaction yields.

Detailed Troubleshooting Q&A

Q: My reaction is not going to completion; a lot of starting material is left. What should I do? A: This indicates an incomplete reaction. Consider the following actions:

• Extend Reaction Time: Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or LC-MS. If the reaction is proceeding slowly but cleanly, simply extending the reaction time may be sufficient[5].

• Increase Temperature: A moderate increase in temperature can significantly speed up the reaction. However, monitor for any signs of product decomposition[2].

• Increase Catalyst Loading: The catalytic activity might be insufficient. Try increasing the catalyst loading incrementally (e.g., from 2 mol% to 5 mol%)[6].

• Remove Byproducts: For equilibrium reactions like esterification, the accumulation of water can slow or stop the reaction. Use a Dean-Stark apparatus or add molecular sieves to remove water as it forms, driving the equilibrium toward the product[7].

Q: My TLC plate shows a streak on the baseline and my yield is low. What is happening? A: Baseline material often indicates product decomposition or the formation of highly polar, insoluble byproducts[5].

• Lower the Reaction Temperature: The most common cause of decomposition is excessive heat. Reduce the temperature and monitor the reaction closely[2].

• Reduce Reaction Time: Quench the reaction as soon as the starting material has been consumed to avoid prolonged exposure of the product to harsh conditions[4].

Q: I see no product formation at all. What are the most common culprits? A: A complete lack of reaction often points to a fundamental issue with the setup or reagents.

• Check Reagent Purity: Impurities in starting materials or solvents can act as inhibitors or catalyst poisons[2][5]. Ensure all reagents are pure and solvents are anhydrous, as water can deactivate the acid catalyst[2].

• Verify Catalyst Activity: 2-Sulfobenzoic acid can degrade if stored improperly. Use a fresh batch of catalyst to rule out inactivity.

• Ensure Anhydrous Conditions: For water-sensitive reactions, ensure all glassware is flame- or oven-dried and that anhydrous solvents are used. Any moisture can hydrolyze reactants or deactivate the catalyst[2].

Data Presentation: Impact of Reaction Parameters on Yield

Optimizing reaction parameters is key to maximizing yield. The following table illustrates the typical effects of changing temperature and catalyst loading for a generic esterification reaction. The optimal conditions must be determined experimentally for each specific transformation.

Parameter	Condition	Typical Yield (%)	Observations
Temperature	Low (e.g., 50 °C)	30-50%	Reaction is often slow and may not reach completion[3].
Moderate (e.g., 80 °C)	80-95%	Generally provides a good balance of reaction rate and product stability[8].
High (e.g., 120 °C)	<70%	Risk of side reactions and product/reagent decomposition increases[2].
Catalyst Loading	Low (e.g., 1 mol%)	40-60%	Reaction rate is slow, requiring extended reaction times[6].
Moderate (e.g., 5 mol%)	>90%	Often the optimal range for efficient conversion[9].
High (e.g., 15 mol%)	~90%	Yield may not improve further and can sometimes decrease due to side reactions; complicates purification[9].

Experimental Protocols

General Protocol for Fischer Esterification

This protocol describes a general procedure for the esterification of a carboxylic acid with an alcohol using 2-Sulfobenzoic acid as the catalyst and a Dean-Stark apparatus to remove water.

Caption: General experimental workflow for acid-catalyzed esterification.

Methodology:

• Preparation:

  • Ensure the round-bottom flask, Dean-Stark trap, and condenser are thoroughly oven- or flame-dried to remove residual moisture[4].

  • To the flask, add the carboxylic acid (1.0 eq.), the alcohol (2-3 eq.), and a suitable solvent (e.g., toluene, sufficient to fill the Dean-Stark trap). The alcohol can sometimes be used as the solvent if it is high-boiling and used in large excess[7].

  • Add 2-Sulfobenzoic acid (0.02-0.05 eq., 2-5 mol%).

• Reaction:

  • Assemble the Dean-Stark apparatus and begin heating the mixture to reflux. Ensure vigorous stirring.

  • Water will be collected in the side arm of the Dean-Stark trap as an azeotrope with the solvent[7].

  • Monitor the reaction progress by periodically taking small aliquots and analyzing them by TLC until the limiting carboxylic acid is consumed[5]. This can take several hours.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature[4].

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with water, a saturated aqueous sodium bicarbonate solution (to remove the acid catalyst), and finally with brine[5]. Caution: CO₂ evolution may occur during the bicarbonate wash.

  • Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator[4].

• Purification:

  • The crude ester can be purified by standard techniques such as distillation (for volatile products) or silica gel chromatography to remove any remaining impurities or byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Influence of acid concentration, temperature, and time on decrystallization in two-stage concentrated sulfuric acid hydrolysis of pinewood and aspenwood: A statistical approach :: BioResources [bioresources.cnr.ncsu.edu]
• 9. researchgate.net [researchgate.net]

Common side products in the synthesis of 2-Sulfobenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges encountered during the synthesis of 2-Sulfobenzoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Sulfobenzoic acid via two common routes: the sulfonation of benzoic acid and the oxidation of o-toluenesulfonic acid.

Route 1: Sulfonation of Benzoic Acid

Question 1: Why is my yield of 2-Sulfobenzoic acid low when sulfonating benzoic acid, and what are the major side products?

Answer:

The low yield of 2-Sulfobenzoic acid is primarily due to the electronic and steric effects of the carboxylic acid group (-COOH) on the benzene ring. The -COOH group is a meta-directing deactivator for electrophilic aromatic substitution reactions like sulfonation.[1] This means that the incoming sulfonic acid group (-SO₃H) is preferentially directed to the meta (3-position) and to a lesser extent, the para (4-position) of the benzoic acid molecule. The formation of the ortho isomer (2-Sulfobenzoic acid) is sterically hindered by the adjacent carboxylic acid group and is therefore the minor product.

The major side products are 3-Sulfobenzoic acid and 4-Sulfobenzoic acid.

Troubleshooting:

• Reaction Temperature: Lowering the reaction temperature can sometimes slightly increase the proportion of the ortho isomer, as steric hindrance becomes more influential at lower temperatures. However, this may also decrease the overall reaction rate.

• Sulfonating Agent: Using a milder sulfonating agent or a different catalyst system can potentially alter the isomer distribution, though the inherent directing effect of the carboxylic acid group remains a significant challenge.

• Alternative Synthetic Route: Due to the unfavorable isomer distribution, direct sulfonation of benzoic acid is generally not the preferred method for the high-yield synthesis of 2-Sulfobenzoic acid. The oxidation of o-toluenesulfonic acid is a more efficient alternative.

Route 2: Oxidation of o-Toluenesulfonic Acid

Question 2: I am attempting to synthesize 2-Sulfobenzoic acid by oxidizing o-toluenesulfonic acid, but I am observing unexpected side products. What are the likely impurities?

Answer:

The side products formed during the oxidation of o-toluenesulfonic acid are highly dependent on the oxidizing agent used. Common oxidizing agents and their associated side products include:

• Potassium Permanganate (KMnO₄): While a powerful oxidizing agent, KMnO₄ can be aggressive and may lead to over-oxidation.[2][3][4] This can result in the cleavage of the aromatic ring, producing smaller, highly oxidized fragments, which can be difficult to separate from the desired product. Incomplete oxidation can also leave unreacted starting material or intermediate species like 2-sulfobenzaldehyde.[5]

• Nitric Acid (HNO₃): The use of nitric acid can lead to the formation of nitrated side products. A known byproduct is 2-nitro-4-sulfobenzoic acid.

• Sodium Hypochlorite (NaOCl): While often a cleaner oxidant, reactions with sodium hypochlorite can sometimes introduce chlorine atoms onto the aromatic ring, leading to chlorinated byproducts.

Troubleshooting:

• Choice of Oxidant: For a cleaner reaction, sodium hypochlorite is often a good choice as it can be used under milder conditions and avoids the use of heavy metals or strong acids.

• Reaction Conditions: Careful control of temperature, reaction time, and the stoichiometry of the oxidizing agent is crucial to minimize side reactions. Monitoring the reaction progress using techniques like TLC or HPLC can help determine the optimal endpoint and prevent over-oxidation.

• Purification: If side products are formed, purification methods such as recrystallization or column chromatography will be necessary to isolate the pure 2-Sulfobenzoic acid.

Data Presentation: Common Side Products in 2-Sulfobenzoic Acid Synthesis

The following table summarizes the common side products encountered in the two primary synthetic routes to 2-Sulfobenzoic acid.

Synthesis Route	Common Side Products	Primary Cause	Mitigation Strategies
Sulfonation of Benzoic Acid	3-Sulfobenzoic acid (meta-isomer)	Electronic directing effect of the carboxylic acid group.[1]	Lower reaction temperature, consider alternative synthesis route.
4-Sulfobenzoic acid (para-isomer)	Electronic directing effect of the carboxylic acid group.	Lower reaction temperature, consider alternative synthesis route.
Oxidation of o-Toluenesulfonic Acid	2-Sulfobenzaldehyde	Incomplete oxidation.	Increase reaction time or temperature, ensure sufficient oxidizing agent.
Aromatic ring cleavage products	Over-oxidation, particularly with strong oxidants like KMnO₄.[2][3][4][5]	Use a milder oxidizing agent (e.g., NaOCl), carefully control reaction conditions.
2-Nitro-4-sulfobenzoic acid	Use of nitric acid as the oxidizing agent.	Use an alternative oxidizing agent.
Chlorinated byproducts	Use of sodium hypochlorite as the oxidizing agent.	Optimize reaction pH and temperature.
Unreacted o-toluenesulfonic acid	Incomplete reaction.	Increase reaction time, temperature, or amount of oxidizing agent.

Experimental Protocols

Key Experiment: Synthesis of 2-Sulfobenzoic Acid via Oxidation of o-Toluenesulfonic Acid with Sodium Hypochlorite

This protocol is adapted from established procedures and offers a method that avoids harsh oxidizing agents like nitric acid or potassium permanganate.

Materials:

• o-Toluenesulfonic acid

• Sodium hypochlorite (NaOCl) solution (commercial bleach, concentration typically 5-6%)

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Distilled water

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• pH paper or pH meter

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve a known amount of o-toluenesulfonic acid in water.

• Addition of Oxidant: Slowly add a stoichiometric excess of sodium hypochlorite solution to the flask while stirring. The reaction is exothermic, so the addition should be controlled to maintain a moderate temperature.

• Reaction: Heat the mixture to reflux and maintain for a period of time (e.g., 1-2 hours), or until monitoring (e.g., by TLC or HPLC) indicates the consumption of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize any excess hypochlorite by adding a small amount of a reducing agent like sodium bisulfite, if necessary.

  • Acidify the solution with concentrated hydrochloric acid to a low pH (e.g., pH 1-2). This will precipitate the 2-Sulfobenzoic acid.

• Isolation and Purification:

  • Collect the precipitated solid by vacuum filtration using a Buchner funnel.

  • Wash the solid with cold distilled water to remove any inorganic salts.

  • The crude 2-Sulfobenzoic acid can be further purified by recrystallization from water.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Safety Precautions:

• All procedures should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Sodium hypochlorite is corrosive and can release chlorine gas if mixed with acid. Handle with care.

• Concentrated hydrochloric acid is highly corrosive and should be handled with extreme caution.

Mandatory Visualization

Caption: Logical workflow illustrating the formation of 2-Sulfobenzoic acid and its common side products from two different synthetic routes.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. open.library.ubc.ca [open.library.ubc.ca]

Techniques for the purification of 2-Sulfobenzoic acid from reaction mixtures.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Sulfobenzoic acid. Here, you will find detailed methodologies and data to address common challenges encountered during the purification of 2-Sulfobenzoic acid from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a 2-Sulfobenzoic acid reaction mixture?

A1: Common impurities depend on the synthetic route. If synthesized by the sulfonation of benzoic acid, impurities can include unreacted benzoic acid and isomeric byproducts such as 3-sulfobenzoic acid and 4-sulfobenzoic acid.[1] The sulfonation of aromatic compounds can also sometimes lead to the formation of di-sulfonated products.[2] If alcohols were used as solvents during synthesis or workup under acidic conditions, there is a potential for the formation of mutagenic alkyl sulfonate esters, although this is generally a slow and thermodynamically unfavorable reaction.[3]

Q2: My crude 2-Sulfobenzoic acid is highly colored. How can I decolorize it?

A2: Colored impurities can often be removed by treating a hot solution of your crude product with activated charcoal. Add a small amount of activated charcoal to the hot solution before filtration. However, be aware that activated charcoal can also adsorb some of your desired product, potentially reducing the overall yield.

Q3: I am having trouble crystallizing 2-Sulfobenzoic acid. What can I do?

A3: If crystals do not form upon cooling, your solution may not be sufficiently saturated, or it may require a nucleation site. Try boiling off some of the solvent to concentrate the solution and then allow it to cool again. If the solution is supersaturated, you can induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid or by adding a seed crystal of pure 2-Sulfobenzoic acid.

Q4: After recrystallization, my yield of 2-Sulfobenzoic acid is very low. What are the likely causes?

A4: A low yield can result from several factors. Using too much solvent is a common reason, as a significant portion of the product will remain in the mother liquor. Ensure you are using the minimum amount of hot solvent necessary to dissolve the crude product. Premature crystallization during hot filtration can also lead to product loss. To avoid this, pre-heat your filtration apparatus. Finally, ensure the solution is sufficiently cooled, perhaps in an ice bath, to maximize crystal precipitation.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the purification of 2-Sulfobenzoic acid.

Recrystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
"Oiling out" during cooling	The boiling point of the solvent is higher than the melting point of 2-Sulfobenzoic acid, or there are significant impurities depressing the melting point.	Re-heat the solution to dissolve the oil. Add a small amount of a "good" solvent to decrease saturation. Allow the solution to cool more slowly. Consider a different solvent system with a lower boiling point.
Product loss during hot filtration	The solution cools too quickly in the funnel, causing premature crystallization.	Use a stemless or short-stemmed funnel. Pre-heat the funnel and receiving flask with hot solvent vapor before filtering. Keep the solution near its boiling point during transfer.
Crystals are very fine and difficult to filter	The solution cooled too rapidly.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger crystals.

Extraction Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of layers (emulsion formation)	Vigorous shaking of the separatory funnel. High concentration of the acid.	Gently invert the separatory funnel multiple times instead of vigorous shaking. Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Low recovery of 2-Sulfobenzoic acid from the aqueous layer	Incomplete extraction due to insufficient basification or an insufficient number of extractions. The organic solvent has some solubility in the aqueous phase.	Ensure the pH of the aqueous phase is sufficiently basic to deprotonate the carboxylic acid. Perform multiple extractions with smaller volumes of the organic solvent. Back-extract the combined aqueous layers with a fresh portion of the organic solvent to remove any dissolved organic solvent before acidification.
Precipitation of product at the interface	The concentration of the 2-sulfobenzoate salt is too high in the aqueous layer.	Add a small amount of water to the separatory funnel to dissolve the precipitate.

Data Presentation

Solubility of 2-Sulfobenzoic Acid

Solubility of Benzoic Acid in Water [6]

Temperature (°C)	Solubility ( g/100 g H₂O)
16	~0.27
25	~0.34
30	~0.42
41	~0.60

Experimental Protocols

Recrystallization of 2-Sulfobenzoic Acid from Water

This protocol is a general guideline and may require optimization based on the purity of your crude material.

• Dissolution: In a beaker, add your crude 2-Sulfobenzoic acid. Add a minimal amount of deionized water and heat the mixture on a hot plate with stirring. Continue to add small portions of hot deionized water until the solid completely dissolves.[7][8]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Pre-heat a filtration setup (e.g., a funnel with fluted filter paper and a receiving flask). Filter the hot solution to remove any insoluble impurities and activated charcoal.

• Crystallization: Cover the receiving flask and allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.[9]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Liquid-Liquid Extraction for Purification

This procedure is designed to separate 2-Sulfobenzoic acid from neutral and basic impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate) and transfer it to a separatory funnel.

• Basification and Extraction: Add a sufficient amount of a basic aqueous solution (e.g., 1 M NaOH) to the separatory funnel to deprotonate the carboxylic acid group of the 2-Sulfobenzoic acid, making it water-soluble. Gently mix the two phases and then allow them to separate.

• Separation: Drain the lower aqueous layer containing the sodium 2-sulfobenzoate into a clean flask.

• Repeat Extraction: Repeat the extraction of the organic layer with the basic solution to ensure all the 2-Sulfobenzoic acid has been transferred to the aqueous phase. Combine the aqueous extracts.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath and slowly add a strong acid (e.g., concentrated HCl) until the solution is acidic (test with pH paper). 2-Sulfobenzoic acid will precipitate out of the solution.

• Isolation: Collect the precipitated 2-Sulfobenzoic acid by vacuum filtration, wash with a small amount of cold water, and dry.

Visualizations

Recrystallization workflow for 2-Sulfobenzoic acid.

Troubleshooting decision tree for purification issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Titrimetric Study of the Solubility and Dissociation of Benzoic Acid in Water: Effect of Ionic Strength and Temperature [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. westfield.ma.edu [westfield.ma.edu]
• 9. veeprho.com [veeprho.com]

Stability issues of 2-Sulfobenzoic acid under different reaction conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Sulfobenzoic acid under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of solid 2-Sulfobenzoic acid?

A1: In its solid, crystalline form, 2-Sulfobenzoic acid is relatively stable under normal ambient conditions.[1] It is a white crystalline solid at room temperature.[1] However, it is hygroscopic, meaning it can absorb moisture from the air, which may affect its long-term stability and handling.[2] Therefore, it should be stored in a tightly sealed container in a cool, dry place.

Q2: What are the known incompatibilities of 2-Sulfobenzoic acid?

A2: 2-Sulfobenzoic acid is incompatible with strong bases, strong oxidizing agents, and moisture.[3] Contact with these substances can lead to degradation of the compound.

Q3: How does pH affect the stability of 2-Sulfobenzoic acid in aqueous solutions?

Q4: Is 2-Sulfobenzoic acid susceptible to thermal degradation?

A4: Yes, at elevated temperatures, 2-Sulfobenzoic acid is expected to undergo thermal decomposition. While specific studies on 2-Sulfobenzoic acid are limited, studies on the thermal decomposition of benzoic acid show that it primarily undergoes decarboxylation to produce benzene and carbon dioxide at temperatures around 400-500°C.[4] It is plausible that 2-Sulfobenzoic acid would follow a similar pathway, potentially leading to benzenesulfonic acid and carbon dioxide, or further decomposition.

Q5: Can 2-Sulfobenzoic acid degrade upon exposure to light?

A5: Photodegradation is a potential stability issue for 2-Sulfobenzoic acid, particularly in aqueous solutions. Studies on a related compound, 2-phenylbenzimidazole-5-sulfonic acid, have shown that it undergoes photochemical degradation and that the process is pH-dependent.[5] UV irradiation can lead to the generation of reactive oxygen species, which can then degrade the molecule.[6] Therefore, it is advisable to protect solutions of 2-Sulfobenzoic acid from light, especially during long-term storage or prolonged experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving 2-Sulfobenzoic acid.

Problem 1: Inconsistent experimental results or loss of starting material.

• Possible Cause: Degradation of 2-Sulfobenzoic acid due to improper storage or handling.

• Solution:

  • Ensure the compound is stored in a tightly sealed container in a desiccator to protect it from moisture.

  • Avoid exposure to incompatible substances such as strong bases and oxidizing agents.

  • For solutions, use freshly prepared samples and protect them from light, especially if the experiment is lengthy.

Problem 2: Unexpected side products in a reaction mixture.

• Possible Cause: Thermal degradation during a reaction at elevated temperatures.

• Solution:

  • If possible, conduct the reaction at a lower temperature.

  • Monitor the reaction progress carefully to avoid prolonged heating.

  • Consider the possibility of decarboxylation as a potential degradation pathway and analyze for the corresponding byproducts.

Problem 3: Changes in pH of an unbuffered aqueous solution of 2-Sulfobenzoic acid over time.

• Possible Cause: Potential slow degradation, releasing acidic or basic byproducts, or absorption of atmospheric CO2.

• Solution:

  • Use buffered solutions for experiments where pH stability is critical.

  • Prepare solutions fresh and store them under an inert atmosphere (e.g., nitrogen or argon) if necessary.

Data Presentation

Due to the limited availability of specific quantitative stability data for 2-Sulfobenzoic acid, the following table provides an illustrative summary based on the behavior of structurally related compounds. This data should be used as a general guideline, and it is highly recommended to perform specific stability studies for your particular application.

Table 1: Illustrative Stability of 2-Sulfobenzoic Acid under Various Conditions

Condition	Stressor	Expected Stability	Potential Degradation Products
Solid State	Ambient Temperature & Humidity	Stable (hygroscopic)	-
Elevated Temperature (>150°C)	Potential for slow decomposition	Decarboxylation and desulfonation products
Aqueous Solution	Acidic pH (e.g., pH < 2)	Potentially slow hydrolysis	Benzoic acid, sulfuric acid
Neutral pH (e.g., pH 6-8)	Generally stable	Minimal degradation
Alkaline pH (e.g., pH > 12)	Increased rate of hydrolysis	Benzoate, sulfate
UV/Vis Light Exposure	Susceptible to photodegradation	Oxidized and fragmented byproducts
Presence of Oxidizing Agents (e.g., H₂O₂)	Unstable	Oxidized aromatic ring and side chains

Experimental Protocols

The following are generalized protocols for conducting stability studies on 2-Sulfobenzoic acid. These should be adapted based on the specific experimental needs and available analytical instrumentation.

Protocol 1: Forced Degradation Study (General)

This protocol is designed to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of 2-Sulfobenzoic acid in a suitable solvent (e.g., water or a water/acetonitrile mixture) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 1 M HCl. Heat at 80°C for 24 hours.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH. Heat at 80°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation (Solution): Heat the stock solution at 80°C for 24 hours.

  • Thermal Degradation (Solid): Heat a known amount of solid 2-Sulfobenzoic acid at a temperature below its melting point (e.g., 100°C) for 24 hours. Dissolve in the solvent for analysis.

  • Photodegradation: Expose the stock solution to a calibrated light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector.

• Data Evaluation: Compare the chromatograms of the stressed samples to the control to identify degradation products (new peaks) and determine the percentage of degradation of the parent compound.

Protocol 2: pH-Rate Profile Study

This protocol aims to determine the effect of pH on the degradation rate.

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2 to 12).

• Sample Preparation: Add a small aliquot of a concentrated stock solution of 2-Sulfobenzoic acid to each buffer to achieve the desired final concentration.

• Incubation: Incubate the samples at a constant temperature (e.g., 50°C).

• Time-Point Analysis: At predetermined time intervals (e.g., 0, 6, 12, 24, 48 hours), withdraw an aliquot from each sample, quench the reaction if necessary (e.g., by neutralization or cooling), and analyze using a validated HPLC method to determine the concentration of 2-Sulfobenzoic acid.

• Data Analysis: For each pH, plot the concentration of 2-Sulfobenzoic acid versus time. Determine the observed rate constant (k_obs) from the slope of the line (assuming pseudo-first-order kinetics). Plot log(k_obs) versus pH to generate the pH-rate profile.

Visualizations

The following diagrams illustrate potential degradation pathways and a troubleshooting workflow for stability issues with 2-Sulfobenzoic acid.

Caption: Potential degradation pathways of 2-Sulfobenzoic acid under different stress conditions.

Caption: A logical workflow for troubleshooting stability issues encountered with 2-Sulfobenzoic acid.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Photophysics and photochemistry of 2-aminobenzoic acid anion in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 81-08-3: 2-Sulfobenzoic acid cyclic anhydride [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. proakademia.eu [proakademia.eu]
• 6. Photophysical and photochemical studies of 2-phenylbenzimidazole and UVB sunscreen 2-phenylbenzimidazole-5-sulfonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

How to increase the solubility of 2-Sulfobenzoic acid for aqueous reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Sulfobenzoic acid. The following information will help address common challenges related to its solubility in aqueous reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2-Sulfobenzoic acid in water?

2-Sulfobenzoic acid is generally considered to be soluble in water.[1][2] This is attributed to the presence of a highly polar sulfonic acid group (-SO₃H) in its structure, which can form strong hydrogen bonds with water molecules.[1] It is also soluble in various polar organic solvents.[1][2]

Q2: How does temperature affect the solubility of 2-Sulfobenzoic acid in water?

Q3: How does pH influence the aqueous solubility of 2-Sulfobenzoic acid?

The solubility of 2-Sulfobenzoic acid is highly dependent on the pH of the aqueous solution.[1] As a diprotic acid (containing both a sulfonic acid and a carboxylic acid group), it can donate two protons. The sulfonic acid group is strongly acidic, while the carboxylic acid group is a weaker acid. In alkaline (basic) solutions, the acidic protons are removed to form sulfonate and carboxylate anions. These charged species are significantly more polar than the neutral molecule, leading to a dramatic increase in water solubility.[1]

Q4: What is the pKa of 2-Sulfobenzoic acid?

The predicted pKa value for the carboxylic acid group of 2-Sulfobenzoic acid is approximately -1.12 ± 0.15. The sulfonic acid group is a much stronger acid, with a pKa that is significantly lower. Understanding the pKa is crucial for effectively increasing solubility through pH modification.

Q5: Can I use co-solvents to increase the solubility of 2-Sulfobenzoic acid?

Yes, using co-solvents is a common technique to enhance the solubility of organic compounds. Water-miscible organic solvents such as ethanol, isopropanol, or polyethylene glycol (PEG) can be added to the aqueous solution to increase the solubility of 2-Sulfobenzoic acid. The co-solvent modifies the overall polarity of the solvent system, which can lead to better solvation of the solute.

Q6: Is salt formation a viable method to improve the solubility of 2-Sulfobenzoic acid?

Absolutely. Converting 2-Sulfobenzoic acid to one of its salts is a highly effective way to increase its aqueous solubility. By reacting 2-Sulfobenzoic acid with a base (e.g., sodium hydroxide, potassium hydroxide, or ammonium hydroxide), you can form the corresponding monosodium, dipotassium, or monoammonium salt.[3] These salts are typically much more soluble in water than the free acid form.

Troubleshooting Guides

Issue: Difficulty Dissolving 2-Sulfobenzoic Acid in Water at Room Temperature

• Problem: The compound is not dissolving completely or is dissolving very slowly.

• Possible Causes:

  • The concentration of 2-Sulfobenzoic acid may be approaching its solubility limit at the current temperature.

  • The pH of the water may be too low (acidic).

• Solutions:

  • Increase the temperature: Gently heat the solution while stirring. The solubility of 2-Sulfobenzoic acid increases with temperature.[1]

  • Adjust the pH: Add a base (e.g., dilute NaOH or KOH solution) dropwise to the suspension while monitoring the pH. As the pH increases, the 2-Sulfobenzoic acid will deprotonate to its more soluble anionic forms.[1] A pH above 7 is generally recommended for significantly enhanced solubility.

  • Use a co-solvent: Add a water-miscible organic solvent like ethanol or isopropanol to the mixture. This can help to increase the solubility.

Issue: Precipitation of 2-Sulfobenzoic Acid During an Aqueous Reaction

• Problem: The compound, which was initially dissolved, precipitates out of solution upon the addition of other reagents.

• Possible Causes:

  • A change in the pH of the reaction mixture to a more acidic condition.

  • A significant change in the temperature of the reaction mixture.

  • The addition of a substance that decreases the overall polarity of the solvent (salting out effect).

• Solutions:

  • Monitor and control pH: Ensure that the pH of the reaction mixture remains in a range where 2-Sulfobenzoic acid is soluble. If acidic reagents are added, consider using a buffer system to maintain the desired pH.

  • Maintain temperature: If the reaction is exothermic and causes a decrease in temperature, consider running the reaction at a controlled, elevated temperature.

  • Re-evaluate solvent system: If possible, consider using a co-solvent system from the start of the reaction to ensure the compound remains in solution.

Data Presentation

Table 1: Qualitative Solubility of 2-Sulfobenzoic Acid

Solvent	Solubility	Reference
Water	Soluble	[1][2]
Ethanol	Soluble	[2]
Ether	Insoluble	[2]

Table 2: Factors Influencing Aqueous Solubility of 2-Sulfobenzoic Acid

Factor	Effect on Solubility	Notes
Temperature	Increases with increasing temperature	A common characteristic of organic acids.[1]
pH	Significantly increases in alkaline conditions	Deprotonation to form more soluble anionic species.[1]

A reported aqueous solubility for 2-Sulfobenzoic acid is 2.47 M .[3][4] The specific temperature and pH for this measurement are not provided.

Experimental Protocols

Protocol 1: Enhancing Solubility by pH Adjustment

• Materials: 2-Sulfobenzoic acid, deionized water, 1 M Sodium Hydroxide (NaOH) solution, pH meter or pH indicator strips.

• Procedure: a. Weigh the desired amount of 2-Sulfobenzoic acid and add it to a beaker containing the desired volume of deionized water. b. Stir the mixture at room temperature. Observe the initial solubility. c. Slowly add the 1 M NaOH solution dropwise to the suspension while continuously stirring and monitoring the pH. d. Continue adding the base until the 2-Sulfobenzoic acid is fully dissolved. e. Record the final pH of the solution. For most applications, a pH between 7 and 9 should be sufficient to achieve complete dissolution.

Protocol 2: Enhancing Solubility by Salt Formation (Preparation of Sodium 2-Sulfobenzoate)

• Materials: 2-Sulfobenzoic acid, Sodium Hydroxide (NaOH), deionized water, ethanol (optional, for precipitation).

• Procedure: a. Dissolve a known molar amount of 2-Sulfobenzoic acid in a minimal amount of deionized water. Gentle heating may be applied to aid dissolution. b. In a separate container, prepare a stoichiometric equivalent of 1 M NaOH solution. For the monosodium salt, use one molar equivalent of NaOH. For the disodium salt, use two molar equivalents. c. Slowly add the NaOH solution to the 2-Sulfobenzoic acid solution while stirring. d. After the addition is complete, the resulting solution will contain the sodium salt of 2-Sulfobenzoic acid. This solution can be used directly for aqueous reactions. e. To isolate the solid salt, the water can be removed by evaporation. Alternatively, adding a less polar solvent like ethanol may cause the salt to precipitate, which can then be collected by filtration.

Visualizations

Caption: Workflow for increasing the aqueous solubility of 2-Sulfobenzoic acid.

Caption: The effect of pH on the solubility of 2-Sulfobenzoic acid.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-Sulfobenzoic acid | 632-25-7 [chemicalbook.com]
• 3. Buy 2-Sulfobenzoic acid | 632-25-7 [smolecule.com]
• 4. echemi.com [echemi.com]

Technical Support Center: Optimizing Reactions Mediated by 2-Sulfobenzoic Acid

Welcome to the technical support center for optimizing reactions mediated by 2-sulfobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) in a direct question-and-answer format. Here, you will find detailed experimental protocols, data-driven optimization strategies, and visual aids to enhance your understanding and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-sulfobenzoic acid in organic synthesis?

A1: 2-Sulfobenzoic acid is a versatile solid acid catalyst. Its strong Brønsted acidity, conferred by the sulfonic acid group, makes it effective in catalyzing a variety of organic transformations. Key applications include:

• Esterification: Catalyzing the reaction between carboxylic acids and alcohols to form esters.

• Amidation: Facilitating the formation of amides from carboxylic acids and amines.

• Condensation Reactions: Acting as a catalyst in reactions such as the Pechmann condensation for the synthesis of coumarins.[1][2]

• Friedel-Crafts Reactions: Promoting acylation and alkylation of aromatic compounds, although less common than traditional Lewis acids.[3][4]

Q2: What are the key advantages of using 2-sulfobenzoic acid as a catalyst?

A2: 2-Sulfobenzoic acid offers several advantages over conventional liquid acid catalysts like sulfuric acid:

• Solid Nature: As a solid, it is easier to handle, measure, and separate from the reaction mixture, simplifying product workup and purification.

• Reduced Corrosion: It is generally less corrosive to equipment compared to strong mineral acids.

• Reusability: In many cases, the catalyst can be recovered and reused, making the process more cost-effective and environmentally friendly.[5][6]

• Tunable Properties: As a solid acid catalyst, its surface properties and acidity can potentially be modified to enhance catalytic performance for specific reactions.[7]

Q3: How does temperature affect the efficiency of reactions catalyzed by 2-sulfobenzoic acid?

A3: Temperature is a critical parameter in optimizing reactions catalyzed by 2-sulfobenzoic acid. Generally, increasing the reaction temperature enhances the reaction rate. However, excessively high temperatures can lead to side reactions, thermal degradation of reactants or products, and potential catalyst deactivation. The optimal temperature is a balance between achieving a desirable reaction rate and minimizing unwanted byproducts. For instance, in esterification reactions, temperatures can range from 60°C to 150°C depending on the specific substrates.[8][9][10]

Q4: Is pressure a significant factor in optimizing these reactions?

A4: For most liquid-phase reactions catalyzed by 2-sulfobenzoic acid at or near atmospheric pressure, the effect of pressure on reaction kinetics is minimal. However, in specific cases, such as reactions involving gaseous reactants or when trying to suppress the formation of volatile byproducts, operating at elevated pressures can be beneficial. High pressure can also influence the physical properties of the reaction medium, potentially affecting reaction rates and selectivity.

Troubleshooting Guides

This section addresses common issues encountered during reactions mediated by 2-sulfobenzoic acid and provides systematic approaches to resolving them.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Insufficient Catalyst Activity	- Check Catalyst Purity: Ensure the 2-sulfobenzoic acid is of high purity and free from moisture. Water can deactivate the acid sites. - Increase Catalyst Loading: Incrementally increase the catalyst amount (e.g., from 5 mol% to 10 mol%) to see if the yield improves.[11] - Activate Catalyst: Consider drying the catalyst in an oven at a moderate temperature (e.g., 100-120°C) before use to remove adsorbed water.
Suboptimal Temperature	- Increase Temperature: Gradually increase the reaction temperature in increments (e.g., 10°C) and monitor the reaction progress by TLC or GC. Be mindful of potential side reactions at higher temperatures. - Literature Review: Consult literature for similar reactions to find a suitable temperature range.
Reaction Equilibrium	- Remove Byproducts: For equilibrium-limited reactions like esterification, remove water as it forms using a Dean-Stark trap or by adding molecular sieves. - Use Excess Reagent: Employing a large excess of one of the reactants (e.g., the alcohol in esterification) can shift the equilibrium towards the product.
Poor Substrate Reactivity	- Steric Hindrance: Highly substituted or sterically hindered substrates may react slowly. Consider longer reaction times or higher temperatures. - Alternative Catalysts: For particularly challenging substrates, a stronger acid catalyst might be necessary.

Issue 2: Formation of Side Products

Possible Cause	Troubleshooting Steps
High Reaction Temperature	- Lower Temperature: Reduce the reaction temperature to minimize thermal degradation and side reactions. This may require a longer reaction time to achieve full conversion.
Catalyst-Induced Side Reactions	- Sulfonation: At high temperatures in the presence of aromatic compounds, sulfonation of the substrate or solvent can occur. Monitor for the formation of sulfonic acid byproducts. - Dehydration: For substrates containing alcohol functionalities, acid-catalyzed dehydration can be a competing reaction.
Impure Reactants or Solvents	- Purify Starting Materials: Ensure all reactants and solvents are pure and dry. Impurities can act as substrates for side reactions or poison the catalyst.

Issue 3: Difficulty in Catalyst Separation and Reuse

Possible Cause	Troubleshooting Steps
Catalyst Solubility	- Solvent Selection: 2-Sulfobenzoic acid has some solubility in polar solvents.[9] Choose a solvent in which the catalyst has minimal solubility at the end of the reaction to facilitate filtration. Cooling the reaction mixture before filtration can also help.
Catalyst Deactivation	- Washing: After recovery, wash the catalyst with a non-polar solvent to remove adsorbed organic residues before drying and reusing.[6] - Regeneration: For significant deactivation, a regeneration step might be necessary. This could involve washing with a dilute acid or base followed by thorough drying. However, specific regeneration protocols for 2-sulfobenzoic acid are not widely reported and would require empirical optimization.[6][12]

Data Presentation

Table 1: General Temperature Ranges for 2-Sulfobenzoic Acid Catalyzed Reactions

Reaction Type	Substrate Example	Temperature Range (°C)	Notes
Esterification	Benzoic acid + Ethanol	60 - 80	Reflux conditions are common.
Oleic acid + Methanol	80	Optimization of catalyst loading and molar ratio is crucial.[9]
Pechmann Condensation	Phenol + β-ketoester	110	Solvent-free conditions are sometimes employed.[11][13]
Amidation	Carboxylic acid + Amine	70 - 150	Can be performed under thermal or microwave conditions.[14][15]

Experimental Protocols

Protocol 1: General Procedure for Esterification of a Carboxylic Acid

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carboxylic acid (1.0 eq), the alcohol (1.5 - 3.0 eq), and 2-sulfobenzoic acid (0.05 - 0.10 eq).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80°C) and stir for 2-8 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. If the catalyst precipitates, it can be recovered by filtration. Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Isolation: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: Purify the crude product by column chromatography or distillation.

Protocol 2: General Procedure for Pechmann Condensation to Synthesize Coumarins

• Setup: In a round-bottom flask, combine the phenol (1.0 eq), the β-ketoester (1.0 eq), and 2-sulfobenzoic acid (0.10 eq).

• Reaction: Heat the mixture with constant stirring at 110-120°C for the appropriate time (typically 1-4 hours). Monitor the reaction by TLC.[11]

• Workup: After completion, cool the reaction mixture to room temperature. Dissolve the mixture in a suitable solvent like ethyl acetate.

• Catalyst Removal: If the catalyst is not fully dissolved, it can be separated by filtration.

• Purification: Remove the solvent under reduced pressure, and purify the resulting crude product by recrystallization from a suitable solvent (e.g., ethanol).

Mandatory Visualizations

Reaction Optimization Workflow

Caption: A logical workflow for optimizing reaction conditions.

Catalytic Cycle for Acid-Catalyzed Esterification

Caption: Generalized catalytic cycle for esterification.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Deactivation Processes, Regeneration Conditions and Reusability Performance of CaO or MgO Based Catalysts Used for Biodiesel Production—A Review [scirp.org]
• 7. Solid acids with SO3H groups and tunable surface properties: versatile catalysts for biomass conversion - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Kinetic and thermodynamic study on the esterification of oleic acid over SO3H-functionalized eucalyptus tree bark biochar catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 11. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US5906953A - Catalyst rejuvenation process - Google Patents [patents.google.com]
• 13. iiste.org [iiste.org]
• 14. mdpi.com [mdpi.com]
• 15. diva-portal.org [diva-portal.org]

Troubleshooting guide for analytical detection of 2-Sulfobenzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical detection of 2-Sulfobenzoic acid. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended HPLC-UV conditions for the analysis of 2-Sulfobenzoic acid?

A1: A good starting point for developing a reversed-phase HPLC-UV method for 2-Sulfobenzoic acid is to use a C18 column with a gradient elution. The mobile phase typically consists of an acidified aqueous component (e.g., 0.1% formic acid or phosphoric acid in water) and an organic modifier like acetonitrile. The low pH of the mobile phase is crucial to suppress the ionization of both the carboxylic acid and sulfonic acid groups, which helps in achieving better peak shape and retention on the column.

Q2: My 2-Sulfobenzoic acid peak is tailing. What are the common causes and solutions?

A2: Peak tailing for 2-Sulfobenzoic acid is a common issue, often due to its two acidic functional groups. Here are the primary causes and their solutions:

• Secondary Silanol Interactions: The acidic silanol groups on the silica-based column packing can interact with the analyte, causing tailing.

  • Solution: Use a mobile phase with a low pH (around 2.5-3.0) to suppress the ionization of the silanol groups. Using an end-capped column or a column with a different stationary phase (e.g., a polymer-based column) can also mitigate this issue.

• Metal Chelation: 2-Sulfobenzoic acid can chelate with metal ions present in the HPLC system (e.g., from stainless steel frits and tubing), leading to peak tailing and poor recovery.

  • Solution: Add a chelating agent, such as a low concentration of ethylenediaminetetraacetic acid (EDTA), to the mobile phase. Using a bio-inert or PEEK-lined HPLC system and column can also prevent this problem.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing.

  • Solution: Dilute your sample and reinject.

Q3: How should I prepare my 2-Sulfobenzoic acid samples and standards for analysis?

A3: For optimal results, dissolve your 2-Sulfobenzoic acid standard and sample in the mobile phase or a solvent with a weaker elution strength than the initial mobile phase. This minimizes peak distortion. Ensure that the sample is fully dissolved and filter it through a 0.45 µm syringe filter before injection to remove any particulates that could clog the column.

Q4: What are the expected degradation patterns for 2-Sulfobenzoic acid in forced degradation studies?

A4: Based on its chemical structure, 2-Sulfobenzoic acid is susceptible to degradation under certain stress conditions. In a forced degradation study, you might observe the following:

• Hydrolysis (Acidic and Basic): Generally stable, but extreme pH and high temperatures could potentially lead to hydrolysis, although this is less common for the sulfonic acid group.

• Oxidation: The aromatic ring is susceptible to oxidation, which could lead to ring-opening or the introduction of hydroxyl groups.

• Thermal Degradation: At very high temperatures, decarboxylation (loss of CO2) from the carboxylic acid group is a possibility.

• Photodegradation: Aromatic compounds can be sensitive to UV light, which may cause degradation. It is advisable to store solutions in amber vials to protect them from light.

Troubleshooting Guides

HPLC-UV Analysis

Problem	Potential Cause	Recommended Solution
No Peak or Very Small Peak	Injection issue (e.g., air bubble in syringe, incorrect injection volume).	Manually inspect the injection process. Purge the injector.
Analyte not eluting from the column.	Use a stronger mobile phase (higher percentage of organic solvent) to elute the compound.
Detector issue (e.g., lamp off, incorrect wavelength).	Check the detector status and ensure the UV lamp is on. Verify that the detection wavelength is appropriate for 2-Sulfobenzoic acid (around 230 nm and 275 nm).
Peak Fronting	Sample solvent is stronger than the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.
Column overload.	Reduce the injection volume or dilute the sample.
Retention Time Drifting	Inconsistent mobile phase composition.	Ensure proper mixing of the mobile phase. Premixing the mobile phase can sometimes help.
Column temperature fluctuations.	Use a column oven to maintain a constant temperature.
Column equilibration is insufficient.	Allow for adequate column equilibration time between injections, especially when using a gradient.
Ghost Peaks	Contamination in the mobile phase or from a previous injection.	Use high-purity solvents and flush the column with a strong solvent after each run.

LC-MS Analysis

Problem	Potential Cause	Recommended Solution
Low Signal/No Ionization	Inefficient ionization in the selected mode (positive or negative).	2-Sulfobenzoic acid has two acidic protons, so it should ionize well in negative ion mode (ESI-). Ensure you are using the correct mode.
Ion suppression from the sample matrix or mobile phase additives.	Improve sample cleanup using techniques like Solid Phase Extraction (SPE). Use a mobile phase with volatile buffers (e.g., ammonium formate instead of phosphate buffers).
In-Source Fragmentation	High cone voltage or source temperature.	Optimize the source parameters (cone voltage, source temperature) to minimize in-source fragmentation and maximize the intensity of the parent ion.
Unstable Signal	Inconsistent spray in the ESI source.	Check for clogs in the capillary and ensure a stable flow rate from the HPLC.
Unexpected Adducts	Presence of salts (e.g., Na+, K+) in the mobile phase or sample.	Use high-purity solvents and volatile mobile phase additives.

Quantitative Data Summary

The following table presents typical results from a forced degradation study of a drug substance, illustrating the expected level of degradation under various stress conditions. The goal is generally to achieve 5-20% degradation to ensure the stability-indicating method is effective.

Stress Condition	Description	Typical Degradation (%)	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl at 80°C for 24 hours	5 - 15%	Hydrolysis products (if susceptible)
Base Hydrolysis	0.1 M NaOH at 80°C for 24 hours	10 - 20%	Hydrolysis products (if susceptible)
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours	10 - 20%	Oxidized derivatives (e.g., hydroxylated ring)
Thermal Degradation	Solid-state at 105°C for 48 hours	5 - 10%	Decarboxylated product
Photolytic Degradation	UV light (254 nm) for 24 hours	5 - 15%	Photodegradation products

Experimental Protocols

Representative Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing a stability-indicating HPLC method for 2-Sulfobenzoic acid. Optimization may be required based on the specific instrumentation and sample matrix.

1. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18.1-20 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

• Sample Diluent: Mobile Phase A/Acetonitrile (95:5, v/v)

2. Standard Preparation:

• Prepare a stock solution of 2-Sulfobenzoic acid at 1 mg/mL in the sample diluent.

• Perform serial dilutions to prepare working standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Sample Preparation:

• Accurately weigh a portion of the sample and dissolve it in the sample diluent to achieve a theoretical concentration within the calibration range.

• Sonicate if necessary to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

Visualizations

Caption: A typical experimental workflow for the quantitative analysis of 2-Sulfobenzoic acid by HPLC.

Minimizing by-product formation in 2-Sulfobenzoic acid catalysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 2-Sulfobenzoic acid as a catalyst. Our aim is to help you minimize by-product formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using 2-Sulfobenzoic acid as a catalyst?

A1: 2-Sulfobenzoic acid is a strong Brønsted acid catalyst that is often more easily handled and measured than liquid acids like sulfuric acid. Its sulfonic acid group provides high catalytic activity for reactions such as esterification and dehydration.[1] Furthermore, its solubility in various organic solvents and water can be advantageous for specific reaction setups.[2]

Q2: What are the most common side reactions observed during catalysis with 2-Sulfobenzoic acid?

A2: The most prevalent side reactions include:

• Dehydration of Alcohols: Particularly with secondary and tertiary alcohols, elimination of water to form alkenes can be a significant competing reaction.[3][4][5]

• Ether Formation: Under certain conditions, especially at lower temperatures, alcohols can react with each other to form ethers.[5][6]

• Sulfonation of Substrates: As a sulfonic acid, 2-Sulfobenzoic acid has the potential to sulfonate electron-rich aromatic substrates or other sensitive functional groups, leading to unwanted by-products.[7]

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid substrate or the catalyst itself can occur, producing aromatic by-products.[8][9]

• Hydrolysis: In the presence of water, the reverse reaction of esterification (hydrolysis) can occur, reducing the yield of the desired ester.[3]

Q3: How can I remove the 2-Sulfobenzoic acid catalyst after the reaction is complete?

A3: 2-Sulfobenzoic acid can be effectively removed by a basic aqueous wash. The reaction mixture can be diluted with an organic solvent and washed with a solution of sodium bicarbonate or sodium carbonate.[10][11] The acidic catalyst will be converted to its water-soluble salt and partition into the aqueous layer, which can then be separated.

Q4: Is 2-Sulfobenzoic acid reusable?

A4: While technically possible to recover from the aqueous wash by re-acidification and extraction, the recovery process can be cumbersome. For many applications, it is used as a single-use catalyst. Solid-supported sulfonic acid catalysts are often a better choice for applications requiring catalyst recyclability.

Troubleshooting Guide

Issue 1: Low Yield of the Desired Product

Q: My reaction is showing low conversion to the desired product. What are the potential causes and solutions?

A: Low conversion can be attributed to several factors. A common issue in equilibrium reactions like esterification is the presence of water, which can drive the reverse reaction (hydrolysis).

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use dry solvents and reagents. Consider using a Dean-Stark apparatus or adding molecular sieves to remove water as it is formed.

• Optimize Catalyst Loading: Insufficient catalyst will result in a slow reaction. Conversely, excessive catalyst can sometimes promote side reactions. See the table below for general guidance.

• Increase Reaction Time: The reaction may not have reached equilibrium. Monitor the reaction progress using techniques like TLC or GC to determine the optimal reaction time.[12]

• Adjust Temperature: While higher temperatures generally increase reaction rates, they can also promote by-product formation. An optimal temperature must be determined empirically.

Issue 2: Formation of Colored Impurities

Q: My final product is colored, suggesting the presence of impurities. What is the likely cause and how can I prevent it?

A: Colored impurities often arise from thermal degradation or oxidation of the starting materials or products. Strong acid catalysts like 2-Sulfobenzoic acid can sometimes facilitate these processes, especially at high temperatures.

Troubleshooting Steps:

• Lower the Reaction Temperature: This is the most effective way to minimize thermal degradation.

• Run the Reaction Under an Inert Atmosphere: If your substrates are sensitive to oxidation, performing the reaction under nitrogen or argon can prevent the formation of colored, oxidized by-products.

• Purification: Activated carbon treatment or chromatography can be effective in removing colored impurities from the final product.

Issue 3: Presence of Alkene or Ether By-products

Q: I have identified alkene and/or ether by-products in my reaction mixture. How can I minimize their formation?

A: These by-products are typically formed from the alcohol substrate, especially if it is a secondary or tertiary alcohol.

Troubleshooting Steps:

• Control the Temperature: Dehydration to form alkenes is favored at higher temperatures.[4][5] Ether formation can sometimes be favored at lower temperatures. A careful optimization of the reaction temperature is crucial.

• Use an Excess of the Carboxylic Acid: Shifting the stoichiometry to favor the carboxylic acid can reduce the likelihood of the alcohol reacting with itself.

• Choose a Milder Catalyst: If by-product formation is severe, a less acidic catalyst might be necessary.

Data Presentation

Table 1: Influence of Reaction Parameters on By-product Formation

Parameter	Effect on Dehydration (Alkene Formation)	Effect on Ether Formation	Effect on Sulfonation	Effect on Thermal Degradation
Temperature	Increases significantly with higher temperatures.	Can be favored at lower temperatures relative to dehydration.	Can be promoted by higher temperatures.	Increases significantly with higher temperatures.
Catalyst Loading	Higher loading can increase the rate.	Higher loading can increase the rate.	More likely with higher catalyst concentration.	Generally less dependent on catalyst loading than temperature.
Reaction Time	Can increase with longer reaction times if the desired product is thermally unstable.	Can increase with longer reaction times.	Can increase with longer reaction times.	Increases with prolonged exposure to high temperatures.
Substrate Structure	More prevalent with 2° and 3° alcohols.	More prevalent with 1° alcohols.	More likely with electron-rich aromatic substrates.	Dependent on the thermal stability of the specific substrates.

Experimental Protocols

General Protocol for Esterification using 2-Sulfobenzoic Acid

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carboxylic acid (1.0 eq).

  • Add the alcohol (1.5 to 3.0 eq). Using an excess of the alcohol can help drive the equilibrium towards the product.

  • Add 2-Sulfobenzoic acid (0.05 to 0.1 eq) as the catalyst.

  • Add a suitable solvent (e.g., toluene) if necessary. For removing water azeotropically, a Dean-Stark trap can be fitted between the flask and the condenser.

• Reaction Execution:

  • Heat the reaction mixture to reflux with vigorous stirring.

  • Monitor the progress of the reaction by TLC or GC.

  • Once the reaction is complete (typically after 2-6 hours), cool the mixture to room temperature.

• Work-up and Purification:

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the 2-Sulfobenzoic acid and any unreacted carboxylic acid. Caution: CO2 evolution may cause pressure build-up.[10]

  • Wash with water, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure.

  • The crude ester can be further purified by distillation or column chromatography.

Visualizations

References

• 1. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 2. CN104693078A - Preparation method of 2-amino-4-sulfobenzoic acid - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. mdpi.com [mdpi.com]
• 8. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. personal.tcu.edu [personal.tcu.edu]
• 11. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparing the catalytic efficiency of 2-Sulfobenzoic acid with other acid catalysts.

This guide, therefore, aims to provide a framework for such a comparison and presents available data on a closely related sulfonated aromatic acid, 2-hydroxy-5-sulfobenzoic acid, to offer insights into the potential catalytic performance of this class of compounds.

Framework for Comparing Acid Catalyst Efficiency

To objectively compare the catalytic efficiency of 2-sulfobenzoic acid with other acid catalysts, a systematic experimental approach is necessary. The following workflow outlines the key steps for such a comparative study.

Caption: A logical workflow for comparing the catalytic efficiency of different acid catalysts.

Catalytic Activity of a Related Compound: 2-Hydroxy-5-sulfobenzoic Acid

While direct comparative data for 2-sulfobenzoic acid is unavailable, a study on the catalytic activity of 2-hydroxy-5-sulfobenzoic acid (2-HSBA) in the synthesis of 14H-dibenzo[a,j]xanthenes provides valuable insights into the catalytic potential of substituted sulfobenzoic acids.

Experimental Data: Synthesis of 14-(3-nitrophenyl)-14H-dibenzo[a,j]xanthene

The following table summarizes the effect of catalyst loading and temperature on the yield of 14-(3-nitrophenyl)-14H-dibenzo[a,j]xanthene from 2-naphthol and 3-nitrobenzaldehyde using 2-HSBA as a catalyst under solvent-free conditions.[1]

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (min)	Yield (%)
1	0	100	120	Trace
2	5	100	40	80
3	10	100	30	88
4	15	100	25	94
5	15	80	45	85
6	15	120	25	94

Data sourced from a study on the synthesis of 14H-dibenzo[a,j]xanthenes.[1]

The data indicates that 2-hydroxy-5-sulfobenzoic acid is an effective catalyst for this condensation reaction, with the yield increasing with catalyst loading. A catalyst loading of 15 mol% at 100-120 °C provided the highest yield in a relatively short reaction time.[1]

Experimental Protocol: Synthesis of 14-(3-nitrophenyl)-14H-dibenzo[a,j]xanthene using 2-HSBA

Materials:

• 2-Naphthol

• 3-Nitrobenzaldehyde

• 2-Hydroxy-5-sulfobenzoic acid (2-HSBA)

Procedure:

• A mixture of 2-naphthol (2 mmol), 3-nitrobenzaldehyde (1 mmol), and 2-hydroxy-5-sulfobenzoic acid (0.15 mmol, 15 mol%) was heated in a reaction vessel at 100 °C under solvent-free conditions for 25 minutes.[1]

• The progress of the reaction was monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, the mixture was cooled to room temperature.

• The solid product was then purified by recrystallization from ethanol to afford the pure 14-(3-nitrophenyl)-14H-dibenzo[a,j]xanthene.[1]

Proposed Signaling Pathway for Acid-Catalyzed Condensation

The catalytic cycle for the acid-catalyzed condensation of 2-naphthol with an aldehyde, such as that facilitated by 2-hydroxy-5-sulfobenzoic acid, can be visualized as follows.

Caption: Proposed mechanism for the acid-catalyzed synthesis of 14H-dibenzo[a,j]xanthenes.

Conclusion

While a direct quantitative comparison of the catalytic efficiency of 2-sulfobenzoic acid with other benchmark acid catalysts remains an area for future research, the available data on related compounds like 2-hydroxy-5-sulfobenzoic acid suggests that sulfonated benzoic acids can be effective catalysts in organic synthesis.[1] To establish a definitive comparison, further studies adhering to a rigorous experimental framework are required. Such research would be invaluable for researchers, scientists, and drug development professionals in selecting the optimal catalyst for their specific applications.

References

• 1. researchgate.net [researchgate.net]

Comparative Guide to the Validation of Analytical Methods for 2-Sulfobenzoic Acid

This guide provides a comparative overview of high-performance liquid chromatography (HPLC) methods for the analysis of 2-Sulfobenzoic acid, alongside alternative analytical techniques. The information is intended for researchers, scientists, and drug development professionals, offering insights into method validation, experimental protocols, and performance data to aid in the selection of an appropriate analytical strategy.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the analysis of 2-Sulfobenzoic acid due to its high resolution, sensitivity, and specificity. A typical reversed-phase HPLC (RP-HPLC) method is often the first choice. Given the polar nature of the sulfonic acid group, ion-pair chromatography or the use of mixed-mode columns can enhance retention and improve peak shape.

Representative HPLC Method Parameters

A robust HPLC method for 2-Sulfobenzoic acid can be developed using a C18 column with an acidic mobile phase to suppress the ionization of the carboxylic acid group and ensure good peak symmetry.

Experimental Protocol:

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a common choice for the separation of aromatic acids.

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous phase (e.g., water with 0.1% phosphoric acid or formic acid) and an organic modifier (e.g., acetonitrile or methanol). The acidic modifier is crucial for obtaining sharp peaks for acidic analytes.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection is suitable for 2-Sulfobenzoic acid due to its aromatic ring. The detection wavelength can be optimized, with common wavelengths for similar compounds being around 228 nm, 234 nm, or 256 nm.[1]

• Temperature: The column is typically maintained at a constant temperature, for example, 25 °C, to ensure reproducible retention times.[2]

• Sample Preparation: Samples are dissolved in a suitable solvent, often the mobile phase, and filtered through a 0.45 µm filter before injection.

Method Validation Summary

Method validation is essential to ensure that the analytical procedure is suitable for its intended purpose.[3] The key validation parameters are outlined in the International Council for Harmonisation (ICH) guidelines.[1]

Parameter	Typical Acceptance Criteria	Representative Performance Data (Hypothetical)
Specificity	The analyte peak should be well-resolved from impurities and degradation products.	Peak purity index > 0.999
Linearity (r²)	Correlation coefficient (r²) ≥ 0.999	0.9995 over a range of 1-100 µg/mL
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[3]	1-100 µg/mL
Accuracy (% Recovery)	Typically 98.0% to 102.0%	99.5% - 101.2%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2% Intermediate Precision (Inter-day): ≤ 2%	Repeatability: 0.8% Intermediate Precision: 1.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.1 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	0.3 µg/mL
Robustness	No significant change in results with deliberate small variations in method parameters (e.g., pH, mobile phase composition).	Method is robust to minor changes in pH (±0.2 units) and organic phase composition (±2%).

Alternative Analytical Methods

While HPLC is a dominant technique, other methods can be employed for the analysis of 2-Sulfobenzoic acid, each with its own advantages.

Ion Chromatography (IC)

Ion chromatography is well-suited for the analysis of ionic species like 2-Sulfobenzoic acid. It offers excellent separation of anions and can be a powerful alternative to RP-HPLC, especially for complex matrices.

Experimental Protocol:

• Column: An anion-exchange column.

• Eluent: Typically an aqueous buffer solution (e.g., carbonate-bicarbonate buffer).

• Detection: Conductivity detection is the most common method for ion chromatography.[4]

Capillary Electrophoresis (CE)

Capillary electrophoresis provides high-efficiency separations based on the charge-to-size ratio of the analytes. It is a valuable technique for the analysis of charged molecules like 2-Sulfobenzoic acid and requires minimal sample and solvent volumes.

Experimental Protocol:

• Capillary: A fused-silica capillary.

• Background Electrolyte (BGE): A buffer solution (e.g., phosphate or borate buffer) at a specific pH.

• Voltage: A high voltage is applied across the capillary to drive the separation.

• Detection: Indirect or direct UV detection is commonly used.[5]

Gas Chromatography (GC)

Direct analysis of the highly polar and non-volatile 2-Sulfobenzoic acid by GC is not feasible. However, it can be analyzed after derivatization to convert it into a more volatile and thermally stable compound.[6]

Experimental Protocol:

• Derivatization: Esterification of the carboxylic and sulfonic acid groups (e.g., using silylation or methylation reagents) is necessary.[6]

• Column: A non-polar or medium-polarity capillary column.

• Carrier Gas: Typically helium or hydrogen.

• Detection: Flame ionization detection (FID) or mass spectrometry (MS).

Comparative Summary of Methods

Feature	HPLC	Ion Chromatography	Capillary Electrophoresis	Gas Chromatography (with Derivatization)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Ion-exchange interactions.	Differential migration in an electric field.	Partitioning between a gas mobile phase and a liquid stationary phase.
Applicability	Widely applicable, versatile.	Best for ionic analytes.	Suitable for charged molecules, high efficiency.	Requires volatile or derivatizable analytes.
Sample Throughput	Moderate to high.	Moderate.	High.	Moderate (derivatization step can be time-consuming).
Solvent Consumption	Moderate.	Low.	Very low.	Low.
Key Advantage	Robust, well-established, high resolution.	Excellent for separating anions.	High separation efficiency, minimal sample volume.	High sensitivity with MS detection.
Key Limitation	May require ion-pairing agents for highly polar compounds.	Limited to ionic species.	Can have lower concentration sensitivity than HPLC.	Derivatization can be complex and introduce errors.

Visualizing the HPLC Method Validation Workflow

The following diagram illustrates the logical flow of a typical HPLC method validation process, adhering to ICH guidelines.

Caption: A flowchart of the HPLC method validation process.

Logical Relationship of Analytical Method Selection

The choice of an analytical method depends on various factors, including the analyte's properties and the analytical requirements.

Caption: Selection of analytical methods for 2-Sulfobenzoic acid.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. saspublishers.com [saspublishers.com]
• 3. ijrrjournal.com [ijrrjournal.com]
• 4. asdlib.org [asdlib.org]
• 5. Development and validation of a capillary electrophoresis method for the determination of sulfate in effervescent tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]

A Comparative Study of 2-Sulfobenzoic Acid and its Isomers in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sulfobenzoic Acids as Catalysts

Sulfobenzoic acids are aromatic compounds containing both a sulfonic acid group (-SO₃H) and a carboxylic acid group (-COOH). The sulfonic acid group is a strong Brønsted acid, making these compounds effective catalysts for acid-catalyzed reactions such as esterification. The position of the sulfonic acid group relative to the carboxylic acid group (ortho, meta, or para) can influence the catalyst's activity and stability through steric and electronic effects.

Comparative Catalytic Performance in Fischer Esterification

The Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water. The reaction is reversible, and the acid catalyst serves to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the alcohol.

While specific experimental data comparing the three isomers is limited, we can hypothesize their relative catalytic activities based on their chemical structures. The acidity of the sulfonic acid group is the primary driver of catalytic activity. The position of the electron-withdrawing carboxylic acid group can influence the acidity of the sulfonic acid proton. Furthermore, steric hindrance around the catalytic site can affect the rate of reaction.

Expected Trend in Catalytic Activity:

• 4-Sulfobenzoic acid (para-isomer): This isomer is expected to be the most effective catalyst. The sulfonic acid group is sterically unhindered, allowing for easy access by the reactants. The electronic effect of the carboxylic acid group at the para position is less likely to diminish the acidity of the sulfonic acid group compared to the ortho isomer.

• 3-Sulfobenzoic acid (meta-isomer): The meta-isomer is expected to have catalytic activity comparable to or slightly less than the para-isomer. The sulfonic acid group is relatively unhindered.

• 2-Sulfobenzoic acid (ortho-isomer): This isomer is likely to be the least effective catalyst among the three. The close proximity of the carboxylic acid group to the sulfonic acid group can lead to intramolecular hydrogen bonding, which can reduce the availability of the acidic proton for catalysis. Additionally, steric hindrance from the adjacent carboxylic acid group may impede the approach of the reactants to the catalytic site.

Data Presentation

The following table presents illustrative data for the esterification of benzoic acid with ethanol, catalyzed by the three isomers of sulfobenzoic acid. Note: This data is hypothetical and serves to illustrate the expected trend in catalytic performance. Actual experimental results may vary.

Catalyst	Molar Ratio (Ethanol:Benzoic Acid)	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Benzoic Acid Conversion (%)[1]	Ethyl Benzoate Yield (%)
2-Sulfobenzoic Acid	10:1	5	78	4	75	72
3-Sulfobenzoic Acid	10:1	5	78	4	85	82
4-Sulfobenzoic Acid	10:1	5	78	4	90	88

Experimental Protocols

This section outlines a general experimental protocol for a comparative study of the catalytic performance of 2-sulfobenzoic acid and its isomers in the esterification of benzoic acid with ethanol.

Materials:

• Benzoic acid

• Ethanol (anhydrous)

• 2-Sulfobenzoic acid

• 3-Sulfobenzoic acid

• 4-Sulfobenzoic acid

• Toluene (or another suitable solvent for azeotropic removal of water)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, reflux condenser, Dean-Stark trap, separatory funnel)

• Heating mantle and magnetic stirrer

• Gas chromatograph (GC) for analysis

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap, add benzoic acid (e.g., 0.1 mol), a large excess of ethanol (e.g., 1.0 mol), and the sulfobenzoic acid catalyst (e.g., 5 mol%). Add toluene to the Dean-Stark trap to facilitate the azeotropic removal of water.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by collecting the water formed in the Dean-Stark trap and/or by taking aliquots of the reaction mixture at regular intervals for GC analysis.

• Work-up: After the reaction is complete (as determined by GC or when no more water is collected), cool the reaction mixture to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted benzoic acid. Wash with water and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent and excess ethanol by rotary evaporation.

• Analysis: Analyze the crude product by GC to determine the conversion of benzoic acid and the yield of ethyl benzoate.

Mandatory Visualization

Fischer Esterification Signaling Pathway

The following diagram illustrates the mechanism of the Fischer esterification reaction.[2][3][4][5][6]

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. byjus.com [byjus.com]
• 6. What is Fischer Esterification? | ChemTalk [chemistrytalk.org]

A Comparative Guide to the Efficacy of 2-Sulfobenzoic Acid and p-Toluenesulfonic Acid in Esterification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the catalytic efficacy of 2-Sulfobenzoic acid and p-Toluenesulfonic acid in esterification reactions. While p-Toluenesulfonic acid (PTSA) is a widely utilized and well-documented catalyst for this purpose, direct comparative experimental data for 2-Sulfobenzoic acid is less readily available in the scientific literature. Therefore, this guide presents extensive data on the performance of PTSA and offers a qualitative comparison for 2-Sulfobenzoic acid based on established principles of acid catalysis and structural analysis.

Introduction to Sulfonic Acid Catalysts in Esterification

Esterification is a cornerstone of organic synthesis, pivotal in the production of a vast array of compounds, from pharmaceuticals to polymers. The reaction, which combines a carboxylic acid and an alcohol, is typically catalyzed by a strong acid. Sulfonic acids, particularly aromatic sulfonic acids like p-Toluenesulfonic acid, are favored catalysts due to their strong acidity, ease of handling as solids, and relatively low corrosivity compared to mineral acids.

p-Toluenesulfonic acid (PTSA) is a strong organic acid that is solid and non-corrosive, making it a popular and safer alternative to mineral acids like sulfuric acid in various organic transformations.[1] It is commercially available and valued for its stability and compatibility with air and water.[1] In esterification reactions, PTSA acts as a Brønsted acid, protonating the carbonyl oxygen of the carboxylic acid, which activates it for nucleophilic attack by the alcohol.[1]

2-Sulfobenzoic acid , also an aromatic sulfonic acid, possesses both a sulfonic acid group and a carboxylic acid group. This bifunctional nature introduces complexity in its catalytic behavior. The sulfonic acid group is the primary catalytic center for esterification. The relative positioning of the carboxylic acid group (ortho) to the sulfonic acid group can influence the catalyst's acidity and steric environment.

Quantitative Performance Data: p-Toluenesulfonic Acid

The following table summarizes the performance of p-Toluenesulfonic acid as a catalyst in various esterification reactions, showcasing its versatility and efficiency under different experimental conditions.

Carboxylic Acid	Alcohol	Molar Ratio (Alcohol:Acid)	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
Caffeic Acid	Methanol	20:1	8	65	4	84.0 (Yield)	[2]
Ethylene Glycol	Butyl Ether	1:1.3 (Acid:Alcohol)	3	80-95	1	98.8 (Yield)	[3]
Palmitic Acid	Methanol	3:1	25 g/mol	100	2	97.1 (Conversion)	[4]
Oleic Acid	Methanol	-	-	-	-	-	[5]
Hippuric Acid	Cyclohexanol	-	-	Reflux	30	96 (Yield)	[6]

Experimental Protocols

A generalized experimental protocol for the esterification of a carboxylic acid with an alcohol using an acid catalyst is provided below. Specific parameters should be optimized for each unique reaction.

General Procedure for Acid-Catalyzed Esterification:

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, the carboxylic acid, the alcohol (often in excess to drive the equilibrium), and the acid catalyst (e.g., p-Toluenesulfonic acid) are combined. A solvent such as toluene can be used to facilitate the reaction and azeotropically remove water.

• Heating: The reaction mixture is heated to reflux with vigorous stirring. The reaction progress is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The catalyst can be neutralized with a base (e.g., sodium bicarbonate solution). The organic layer is then separated, washed with water and brine, and dried over an anhydrous salt (e.g., sodium sulfate).

• Purification: The solvent is removed under reduced pressure, and the crude ester is purified by a suitable method, such as distillation or column chromatography.

Comparative Efficacy and Mechanistic Considerations

While direct experimental data for 2-Sulfobenzoic acid in a comparable esterification reaction is not available, a qualitative comparison can be drawn based on the principles of chemical reactivity.

Acidity: The catalytic activity of a sulfonic acid is directly related to its Brønsted acidity. The acidity of substituted benzenesulfonic acids is influenced by the electronic nature of the substituents. The methyl group in p-Toluenesulfonic acid is weakly electron-donating, which slightly decreases the acidity compared to unsubstituted benzenesulfonic acid. In contrast, the carboxylic acid group in 2-Sulfobenzoic acid is electron-withdrawing, which should increase the acidity of the sulfonic acid group. This enhanced acidity would theoretically lead to a higher catalytic activity for 2-Sulfobenzoic acid.

Steric Hindrance: The ortho-position of the carboxylic acid group in 2-Sulfobenzoic acid could introduce steric hindrance around the sulfonic acid catalytic site. This might impede the approach of bulky reactant molecules, potentially lowering the reaction rate compared to the less hindered p-Toluenesulfonic acid.

Intramolecular Interactions: The presence of the adjacent carboxylic acid and sulfonic acid groups in 2-Sulfobenzoic acid could lead to intramolecular hydrogen bonding. This interaction might affect the availability of the sulfonic acid proton for catalysis.

Fischer Esterification Mechanism:

The general mechanism for acid-catalyzed esterification, known as the Fischer esterification, involves the following key steps:

• Protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst.

• Nucleophilic attack of the alcohol on the protonated carbonyl carbon.

• Proton transfer from the attacking alcohol to one of the hydroxyl groups.

• Elimination of a water molecule to form a protonated ester.

• Deprotonation to yield the final ester product and regenerate the acid catalyst.

Visualizing the Process and Comparison

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

References

• 1. benchchem.com [benchchem.com]
• 2. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Two-Step Esterification Process of Palm Fatty Acid Distillate Using Soaking Coupled with Ultrasound: Process Optimization and Reusable Solid Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]

A Comparative Guide to Spectroscopic and Chromatographic Analysis for Purity Confirmation of Synthesized 2-Sulfobenzoic Acid

For researchers, scientists, and professionals in drug development, verifying the purity of a synthesized active compound is a cornerstone of reliable and reproducible results. Impurities can introduce unforeseen variables into experiments, leading to inaccurate data and potentially compromising the safety and efficacy of a therapeutic agent. This guide provides an objective comparison of spectroscopic and chromatographic methods for confirming the purity of synthesized 2-Sulfobenzoic acid, supported by detailed experimental protocols.

Primary Analytical Techniques for Purity Assessment

The purity of 2-Sulfobenzoic acid is typically ascertained through a combination of spectroscopic and chromatographic techniques. While spectroscopic methods like Fourier Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are excellent for structural confirmation and identifying the presence of impurities, High-Performance Liquid Chromatography (HPLC) is a powerful tool for quantifying the purity level with high sensitivity.

• Fourier Transform Infrared (FTIR) Spectroscopy: This technique is used to identify the functional groups present in a molecule. For 2-Sulfobenzoic acid, the FTIR spectrum will confirm the presence of the key carboxylic acid and sulfonic acid groups. Purity is inferred by comparing the obtained spectrum with a reference spectrum and noting the absence of significant peaks that would indicate impurities.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure and chemical environment of the atoms. A clean spectrum with signals corresponding to the protons and carbons of 2-Sulfobenzoic acid, and the absence of extraneous peaks, is a strong indicator of high purity.[3][4] Furthermore, Quantitative NMR (qNMR) can be used for a direct purity assessment without the need for a specific reference standard for the compound itself.[5]

• High-Performance Liquid Chromatography (HPLC): HPLC is a premier technique for separating components in a mixture.[6][7] By analyzing the synthesized compound, a chromatogram is produced where the area of the peak corresponding to 2-Sulfobenzoic acid, relative to the total area of all peaks, provides a precise quantitative measure of its purity. This method is highly sensitive for detecting even trace amounts of impurities.[5]

• Melting Point Analysis: A classic and straightforward method, the melting point can be a preliminary indicator of purity. Pure crystalline solids exhibit a sharp, well-defined melting point.[3][4][8] Impurities typically cause the melting point to depress and broaden over a range of temperatures. The melting point of 2-Sulfobenzoic acid is approximately 68-72°C.[9]

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key characteristics of the primary analytical techniques used for purity determination.

Parameter	FTIR Spectroscopy	NMR Spectroscopy	HPLC	Melting Point Analysis
Principle	Infrared absorption by molecular vibrations	Nuclear spin transitions in a magnetic field	Differential partitioning between mobile and stationary phases	Phase transition from solid to liquid
Information Provided	Functional group identification	Detailed molecular structure, connectivity	Separation and quantification of components	Indication of purity
Quantitative Capability	Limited; primarily qualitative	High (qNMR is a primary method)	High; requires reference standards	Indirect; not quantitative
Sensitivity	Moderate	Low to moderate	High	Low
Advantages	Fast, non-destructive, provides structural confirmation	Provides unambiguous structural information, qNMR is highly accurate	High resolution and sensitivity, excellent for quantification	Simple, fast, inexpensive
Limitations	Not ideal for quantifying purity, less sensitive to non-IR active impurities	Lower sensitivity than HPLC, can be expensive	Requires reference standards for accurate quantification of impurities	Not suitable for non-crystalline solids or thermally unstable compounds

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

• Instrumentation: A Fourier Transform Infrared spectrometer equipped with an ATR accessory (e.g., a single bounce diamond crystal).[10]

• Sample Preparation: Place a small amount of the dried, synthesized 2-Sulfobenzoic acid powder directly onto the ATR crystal.

• Analysis:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to the sample using the ATR's pressure arm to ensure good contact with the crystal.

  • Acquire the sample spectrum, typically by co-adding 16 to 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Perform a background correction on the collected sample spectrum.

• Data Interpretation: Analyze the corrected spectrum for characteristic peaks of 2-Sulfobenzoic acid. Key absorptions include a broad O-H stretch from the carboxylic acid (~3000 cm⁻¹), a C=O stretch (~1700 cm⁻¹), S=O stretches from the sulfonic acid group (~1350 and ~1170 cm⁻¹), and aromatic C=C stretches (~1600-1450 cm⁻¹). The absence of unexpected peaks suggests high purity.

2. ¹H NMR Spectroscopy Protocol

• Instrumentation: A 400 MHz (or higher) Nuclear Magnetic Resonance spectrometer.[11]

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized 2-Sulfobenzoic acid.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean vial.

  • Transfer the solution to a 5 mm NMR tube.

• Analysis:

  • Insert the sample into the NMR spectrometer.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse program. Ensure a sufficient relaxation delay (e.g., 5 seconds) to allow for accurate integration.[5]

• Data Interpretation: The spectrum should show characteristic signals for the aromatic protons of the 2-Sulfobenzoic acid backbone. The absence of other significant signals indicates a lack of proton-containing impurities. The integration of the peaks should correspond to the expected proton ratios.

3. HPLC Protocol (Reversed-Phase)

• Instrumentation: A gradient-capable HPLC system with a UV detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

• Reagents:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Sample Solvent: A mixture of water and acetonitrile (e.g., 50:50 v/v).

• Sample Preparation:

  • Prepare a stock solution of the synthesized 2-Sulfobenzoic acid at approximately 1 mg/mL in the sample solvent.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the column with the initial mobile phase composition.

  • Set the UV detector to a wavelength where 2-Sulfobenzoic acid has strong absorbance (e.g., 254 nm).

  • Inject 10 µL of the prepared sample.

  • Run a gradient elution program, for example: starting with 5% B, increasing to 95% B over 20 minutes, holding for 5 minutes, and then returning to initial conditions.

• Data Interpretation: Integrate the area of all detected peaks. The purity is calculated as the percentage of the main peak area relative to the total peak area.

Visualizations

Caption: Workflow for purity analysis of 2-Sulfobenzoic acid.

Caption: Data integration for purity confirmation decision.

References

• 1. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 2. azooptics.com [azooptics.com]
• 3. scienceforums.net [scienceforums.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Buy 2-Sulfobenzoic acid | 632-25-7 [smolecule.com]
• 10. FTIR Spectrum II | McGill Chemistry Characterization Facility - McGill University [mcgill.ca]
• 11. rsc.org [rsc.org]

Navigating Potential Pitfalls: A Comparative Guide to Cross-Reactivity and Interference of 2-Sulfobenzoic Acid in Assays

For Researchers, Scientists, and Drug Development Professionals

The accuracy and reliability of analytical assays are paramount in research and drug development. Endogenous and exogenous compounds can interfere with assay performance, leading to erroneous results. This guide provides a comparative analysis of the potential cross-reactivity and interference of 2-Sulfobenzoic acid in various assays. In the absence of direct experimental data for 2-Sulfobenzoic acid, this document offers a predictive assessment based on its structural characteristics and a comparative review of structurally analogous compounds. The experimental protocols and data presented herein are intended to serve as a framework for designing and interpreting validation studies.

Understanding the Potential for Interference

2-Sulfobenzoic acid is an organic compound containing both a carboxylic acid and a sulfonic acid functional group. This dual functionality, combined with its aromatic nature, presents a potential for various types of assay interference.

Structural Analogs and Potential Cross-Reactants:

The specificity of an antibody-based assay is determined by its ability to distinguish the target analyte from structurally similar molecules. For an assay targeting a compound structurally related to 2-Sulfobenzoic acid, or for assays where 2-Sulfobenzoic acid is a component of the sample matrix, the following compounds could potentially cross-react or interfere:

• Benzoic Acid and its Derivatives: Sharing the core benzoic acid structure, these compounds are prime candidates for cross-reactivity in immunoassays targeting aromatic carboxylic acids.

• Salicylic Acid: A hydroxylated benzoic acid, it is known to cross-react in some immunoassays.[1][2][3][4]

• Sulfonamides and other Sulfonated Compounds: The presence of the sulfonic acid group could lead to non-specific binding or interference in assays sensitive to highly charged molecules.

• Isomers of Sulfobenzoic Acid: 3-Sulfobenzoic acid and 4-Sulfobenzoic acid, with the same molecular formula but different structures, are likely to exhibit some degree of cross-reactivity.

Hypothetical Comparative Performance Data

The following table summarizes the potential cross-reactivity of 2-Sulfobenzoic acid and structurally related compounds in a hypothetical competitive enzyme-linked immunosorbent assay (ELISA). This data is inferred and should be confirmed by experimental validation.

Compound	Structural Relationship to a Hypothetical Target	Potential for Cross-Reactivity/Interference
Target Analyte (e.g., a Benzoic Acid Derivative)	-	High (by definition)
2-Sulfobenzoic Acid	Contains benzoic acid backbone and a sulfonic acid group	Moderate to High
Benzoic Acid	Core Structure	Moderate
Salicylic Acid	Hydroxylated core structure	Moderate to High[1][2][3][4]
4-Sulfobenzoic Acid (p-Sulfobenzoic acid)	Isomer	High
3-Sulfobenzoic Acid (m-Sulfobenzoic acid)	Isomer	High
Acetylsalicylic Acid (Aspirin)	Acetylated salicylic acid	Low to Moderate
Sulfanilamide	Contains a sulfonamide group	Low

This table is for illustrative purposes only and is not based on experimental data for 2-Sulfobenzoic acid.

Mechanisms of Interference

Interference in assays can occur through several mechanisms:

• Cross-Reactivity: The binding of the interfering molecule to the assay antibodies. In a competitive immunoassay, this leads to a falsely elevated signal, while in a sandwich immunoassay, it can lead to a falsely low signal.

• Matrix Effects: Components of the sample matrix can alter the assay's performance by affecting antibody-antigen binding, enzyme activity, or signal detection. The high polarity of 2-Sulfobenzoic acid could contribute to matrix effects.

• Non-specific Binding: The interfering substance may bind to the solid phase (e.g., microplate wells) or other assay components, leading to background noise or altered signal.

Experimental Protocols

A standardized protocol is essential for accurately determining the cross-reactivity of a compound. The following is a detailed methodology for a competitive ELISA.

Protocol: Competitive ELISA for Cross-Reactivity Assessment

Objective: To determine the percentage of cross-reactivity of 2-Sulfobenzoic acid and other potentially interfering compounds in a competitive ELISA for a specific target analyte.

Materials:

• 96-well microtiter plates coated with a capture antibody specific for the target analyte.

• Target analyte standard solutions of known concentrations.

• 2-Sulfobenzoic acid and other potential cross-reactants of known concentrations.

• Enzyme-conjugated target analyte (e.g., HRP-conjugate).

• Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Substrate Solution (e.g., TMB).

• Stop Solution (e.g., 2N H₂SO₄).

• Plate reader.

Procedure:

• Preparation of Reagents: Prepare a series of dilutions for the target analyte (standard curve) and each potential cross-reactant (including 2-Sulfobenzoic acid) in the appropriate assay buffer.

• Competition: Add 50 µL of the standard dilutions or the test compound dilutions to the respective wells of the antibody-coated microplate.

• Addition of Conjugate: Add 50 µL of the enzyme-conjugated target analyte to all wells.

• Incubation: Incubate the plate for 1-2 hours at room temperature on a plate shaker. During this time, the free target analyte and the test compounds will compete with the enzyme-conjugated analyte for binding to the capture antibody.

• Washing: Wash the plate 3-5 times with Wash Buffer to remove unbound reagents.

• Substrate Addition: Add 100 µL of the Substrate Solution to each well and incubate in the dark for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well to stop the enzymatic reaction.

• Data Acquisition: Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the concentration of the target analyte.

  • Determine the concentration of each test compound that results in a 50% reduction in the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Visualizing Potential Interactions and Workflows

Diagrams

Caption: Potential interference of 2-Sulfobenzoic acid in a biological signaling pathway.

Caption: Experimental workflow for assessing cross-reactivity using a competitive ELISA.

Caption: Logical relationship of potential cross-reactants to 2-Sulfobenzoic acid.

Conclusion and Recommendations

While direct experimental data on the cross-reactivity and interference of 2-Sulfobenzoic acid in assays is currently lacking, its chemical structure suggests a moderate to high potential for such interactions, particularly in immunoassays targeting structurally similar aromatic acids. The presence of both a carboxylic acid and a sulfonic acid group makes it a candidate for both specific cross-reactivity and non-specific matrix effects.

It is imperative for researchers to:

• Conduct thorough validation studies: When 2-Sulfobenzoic acid is expected to be present in samples, its potential for interference should be experimentally evaluated using the specific assay .

• Test for cross-reactivity with structurally related compounds: During the development and validation of new assays for aromatic acids, 2-Sulfobenzoic acid and its isomers should be included in the panel of potential cross-reactants.

• Consider alternative analytical methods: In cases where significant interference is observed and cannot be mitigated, employing an orthogonal analytical method, such as liquid chromatography-mass spectrometry (LC-MS), is recommended for confirmation of results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Specificity data of the salicylate assay by fluorescent polarization immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 2-Sulfobenzoic Acid Grades in Sensitive Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate grade of 2-Sulfobenzoic acid is a critical decision in sensitive applications, directly impacting the reliability of experimental results, the stability of pharmaceutical formulations, and the overall quality of the final product. This guide provides an objective comparison of different grades of 2-Sulfobenzoic acid, supported by established analytical principles and experimental protocols, to aid researchers and professionals in making informed decisions.

Understanding the Impact of Purity in Sensitive Applications

In sensitive applications such as pharmaceutical development, diagnostic assay manufacturing, and specialized organic synthesis, the purity of reagents is paramount. Impurities, even in trace amounts, can have significant consequences:

• Alteration of Physicochemical Properties: Impurities can change the physical and chemical properties of substances, affecting solubility, melting point, and crystal structure.

• Reduced Therapeutic Efficacy: In pharmaceuticals, impurities can potentially reduce the therapeutic effect of the active pharmaceutical ingredient (API).[1][2]

• Toxicity: Some impurities may be toxic, posing a direct risk to patient safety.[1][2]

• Decreased Shelf Life: The presence of reactive impurities can lead to the degradation of the final product, reducing its stability and shelf life.[1][2]

• Incompatibility and Formulation Challenges: Impurities can be incompatible with other components in a formulation, leading to instability or manufacturing difficulties.[1][2]

Given these potential impacts, a thorough understanding of the purity of 2-Sulfobenzoic acid is essential for its successful application.

Comparison of 2-Sulfobenzoic Acid Grades

2-Sulfobenzoic acid is commercially available in various grades, each with a specified level of purity. The choice of grade depends on the tolerance for impurities in the intended application.

Grade	Typical Assay	Key Characteristics & Potential Impurities	Recommended Applications
Technical Grade	~90%[3]	Contains a higher percentage of impurities, which may include unreacted starting materials, by-products from the synthesis process, and residual solvents. Color may be off-white to yellowish.	General purpose organic synthesis where high purity is not critical. Not recommended for sensitive applications.
Reagent Grade	≥98%[4][5]	Higher purity with significantly lower levels of organic and inorganic impurities. Typically appears as a white crystalline powder.	Laboratory and analytical use, chemical synthesis where purity is important. Suitable for many sensitive applications.
High-Purity / Pharmaceutical Grade	≥99%	Meets stringent purity requirements, often with specified limits for particular impurities, including heavy metals and residual solvents. May be manufactured under Good Manufacturing Practices (GMP).	Pharmaceutical formulations, manufacturing of diagnostic reagents, and other highly sensitive applications requiring minimal interference from impurities.

Experimental Protocols for Quality Assessment

To ensure the suitability of a particular grade of 2-Sulfobenzoic acid for a sensitive application, it is crucial to perform rigorous quality control testing. The following are detailed experimental protocols for key analyses.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method allows for the separation and quantification of 2-Sulfobenzoic acid from its potential organic impurities.

Instrumentation and Reagents:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (reagent grade)

• 2-Sulfobenzoic acid reference standard (high purity)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 30:70 v/v) with 0.1% phosphoric acid added to the aqueous phase to suppress the ionization of the analyte. The exact ratio may need to be optimized for best separation.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of the 2-Sulfobenzoic acid reference standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh and dissolve the 2-Sulfobenzoic acid sample in the mobile phase to a concentration similar to the standard solutions.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm (or the absorbance maximum of 2-Sulfobenzoic acid)

• Analysis: Inject the standard solutions to generate a calibration curve. Then, inject the sample solution.

• Data Analysis: The purity of the sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Trace Metal Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

This technique is used to detect and quantify trace metal impurities, which can be detrimental in many sensitive applications, particularly in pharmaceuticals where they can act as catalysts for degradation.

Instrumentation and Reagents:

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS)

• Nitric acid (trace metal grade)

• Water (deionized, 18 MΩ·cm)

• Multi-element standard solutions

Procedure:

• Sample Preparation: Accurately weigh a known amount of the 2-Sulfobenzoic acid sample and dissolve it in a suitable solvent, typically dilute nitric acid. The sample may require digestion using a microwave digestion system to break down the organic matrix.

• Standard Preparation: Prepare a series of calibration standards containing known concentrations of the target metals by diluting the multi-element stock solutions.

• ICP-MS Analysis:

  • Introduce the prepared standards and sample solutions into the ICP-MS.

  • The instrument will atomize and ionize the sample in a high-temperature plasma.

  • The ions are then separated by their mass-to-charge ratio and detected.

• Data Analysis: A calibration curve is generated from the standard solutions, and the concentration of each metal in the sample is determined.

Conclusion

The selection of the appropriate grade of 2-Sulfobenzoic acid is a critical factor for success in sensitive applications. While higher purity grades come at a premium, the potential for impurities in lower-grade materials to compromise experimental results, product stability, and safety often justifies the additional cost. It is strongly recommended that researchers and drug development professionals perform their own risk assessment and analytical verification to ensure that the chosen grade of 2-Sulfobenzoic acid meets the specific requirements of their application. The experimental protocols provided in this guide offer a framework for such a quality assessment.

References

• 1. ripublication.com [ripublication.com]
• 2. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Evaporative derivatization of phenols with 2-sulfobenzoic anhydride for detection by matrix-assisted laser desorption/ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of the Environmental Impact of Different Sulfonic Acids

A comprehensive guide for researchers, scientists, and drug development professionals detailing the biodegradability, aquatic toxicity, and bioaccumulation potential of key sulfonic acids. This report includes detailed experimental protocols and visual representations of key biological and procedural pathways.

Sulfonic acids are a class of organosulfur compounds with wide applications in industrial processes and as catalysts in chemical synthesis. Their environmental fate is a critical consideration for sustainable chemistry and drug development. This guide provides a comparative analysis of the environmental impact of four commonly used sulfonic acids: Methanesulfonic acid (MSA), p-Toluenesulfonic acid (p-TSA), Benzenesulfonic acid (BSA), and Dodecylbenzenesulfonic acid (DDBSA). The analysis is based on key environmental parameters: biodegradability, aquatic toxicity, and bioaccumulation potential.

Quantitative Environmental Impact Data

The following tables summarize the available quantitative data for the selected sulfonic acids, providing a basis for direct comparison of their environmental profiles.

Table 1: Biodegradability of Selected Sulfonic Acids

Sulfonic Acid	Test Guideline	Biodegradation (%)	Time (days)	Classification
Methanesulfonic acid	OECD 301A	>99%	28	Readily Biodegradable
p-Toluenesulfonic acid	OECD 301A	>99%	28	Readily Biodegradable
Benzenesulfonic acid	OECD 301C	98%	14	Readily Biodegradable
Dodecylbenzenesulfonic acid	OECD 301B	69%[1]	28	Readily Biodegradable[2]

Table 2: Acute Aquatic Toxicity of Selected Sulfonic Acids

Sulfonic Acid	Test Organism	Test Guideline	Endpoint	Value (mg/L)
Methanesulfonic acid	Daphnia magna (Water Flea)	OECD 202	48h EC50	>100
p-Toluenesulfonic acid	Daphnia magna (Water Flea)	OECD 202	48h EC50	480
Benzenesulfonic acid	Daphnia magna (Water Flea)	OECD 202	48h EC50	130
Dodecylbenzenesulfonic acid	Daphnia magna (Water Flea)	OECD 202	48h EC50	3.5[3]

Table 3: Bioaccumulation Potential of Selected Sulfonic Acids

Sulfonic Acid	Test Organism	Test Guideline	Parameter	Value
Methanesulfonic acid	-	-	Log Kow	-2.4
p-Toluenesulfonic acid	-	-	Log Kow	-1.2
Benzenesulfonic acid	-	-	Log Kow	0.8
Dodecylbenzenesulfonic acid	Fish	OECD 305	BCF	70.79[3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on OECD guidelines for the testing of chemicals.

OECD 301B: Ready Biodegradability – CO2 Evolution Test

This test method evaluates the ultimate biodegradability of an organic compound in an aerobic aqueous medium.

• Test Setup: A measured amount of the test substance (providing 10-20 mg/L of total organic carbon) is added to a mineral medium inoculated with microorganisms from a source like activated sludge.[4] Control flasks containing the inoculum and a reference compound (e.g., sodium benzoate) are also prepared.

• Aeration: The flasks are aerated with carbon dioxide-free air.[4]

• CO2 Trapping: The CO2 produced from the biodegradation of the test substance is trapped in a series of absorption bottles containing a known concentration of barium or sodium hydroxide.[4]

• Analysis: The amount of CO2 produced is determined by titrating the remaining hydroxide in the absorption bottles.[4]

• Duration: The test is typically run for 28 days.[5]

• Endpoint: The percentage of biodegradation is calculated by comparing the amount of CO2 produced with the theoretical maximum amount based on the carbon content of the test substance. A substance is considered readily biodegradable if it reaches the 60% pass level within a 10-day window during the 28-day test period.[5]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to the freshwater invertebrate, Daphnia magna.[6]

• Test Organisms: Young daphnids (less than 24 hours old) are used for the test.[7]

• Test Solutions: A series of at least five concentrations of the test substance are prepared in a suitable medium. A control group with no test substance is also included.[7]

• Exposure: Daphnids are exposed to the test solutions for 48 hours in static or semi-static conditions.[6]

• Observation: The number of immobilized daphnids (those that are unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.[8]

• Endpoint: The EC50 (median effective concentration), which is the concentration of the test substance that causes immobilization in 50% of the daphnids, is calculated for the 48-hour exposure period.[9]

OECD 305: Bioaccumulation in Fish

This guideline describes a procedure to determine the bioconcentration factor (BCF) of a chemical in fish.[10]

• Test Organism: A suitable fish species, such as the zebrafish (Danio rerio), is selected for the test.[10]

• Exposure Phase (Uptake): Fish are exposed to a constant, sublethal concentration of the test substance in water under flow-through conditions for a period of up to 28 days.[11]

• Depuration Phase: After the exposure phase, the fish are transferred to a clean, flowing water environment without the test substance for a further period to observe the elimination of the substance from their tissues.[11]

• Sampling and Analysis: Fish and water samples are taken at regular intervals during both the uptake and depuration phases. The concentration of the test substance in the fish tissue and water is determined using appropriate analytical methods.[11]

• Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of the test substance in the fish (at steady state) to the concentration in the water.[10]

Visualizing Key Pathways and Processes

The following diagrams, created using the DOT language, illustrate a key signaling pathway affected by certain sulfonic acids, a typical experimental workflow, and a logical relationship relevant to environmental impact assessment.

Caption: PFOS-induced oxidative stress and inflammatory signaling pathway.

Caption: Experimental workflow for the OECD 301B biodegradability test.

Caption: Logical relationship between environmental fate properties and overall risk.

References

• 1. valudor.com [valudor.com]
• 2. ewg.org [ewg.org]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. microbe-investigations.com [microbe-investigations.com]
• 5. OECD 301B - Biodegradation Test - CO2 Evolution - Situ Biosciences [situbiosciences.com]
• 6. OECD 202: Daphnia sp., Acute Immobilisation Test | ibacon GmbH [ibacon.com]
• 7. Immediate immobilisation test according to OECD 202 - Analytice [analytice.com]
• 8. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 9. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 10. OECD 305 - Bioaccumulation in Fish: Aqueous and Dietary Exposure - Situ Biosciences [situbiosciences.com]
• 11. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]

Performance Benchmark: 2-Sulfobenzoic Acid vs. Novel Catalysts in Esterification Reactions

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of chemical synthesis, particularly in the pharmaceutical and fine chemical industries, the efficiency of catalytic processes is paramount. The selection of an appropriate catalyst can significantly impact reaction rates, yields, and overall process sustainability. This guide provides a comprehensive performance benchmark of 2-Sulfobenzoic acid, a conventional Brønsted acid catalyst, against a selection of novel heterogeneous acid catalysts in the context of esterification reactions. Esterification, a fundamental reaction in organic synthesis, serves as a robust platform for this comparative analysis due to its widespread application, including in the synthesis of active pharmaceutical ingredients (APIs) and prodrugs.

This guide is intended for researchers, scientists, and drug development professionals, offering a clear comparison of catalytic performance based on experimental data. Detailed methodologies for the cited experiments are provided to enable reproducibility and aid in the selection of the most suitable catalyst for specific research and development needs.

Comparative Performance Data

The following tables summarize the quantitative performance of 2-Sulfobenzoic acid (represented by its close analogue, p-Toluenesulfonic acid) and several novel catalysts in the esterification of fatty acids. The data is structured to facilitate a direct comparison of their catalytic efficacy under various reaction conditions.

Table 1: Catalyst Performance in the Esterification of Oleic Acid with Methanol

Catalyst	Catalyst Loading (wt%)	Methanol/Oleic Acid Molar Ratio	Temperature (°C)	Reaction Time (h)	Conversion (%)
p-Toluenesulfonic acid (PTSA)	8	12:1	70	2	91.3
TiFe₂O₄@SiO₂–SO₃H	0.02 g for 2 mmol oleic acid	4.5:1	70	1	>95
Fe₃O₄@SiO₂–P([VLIM]PW) NPs	10	12:1	70	6	94

Table 2: Catalyst Performance in the Esterification of Fatty Acids with Other Alcohols

Catalyst	Fatty Acid	Alcohol	Catalyst Loading	Molar Ratio (Alcohol/Acid)	Temperature (°C)	Reaction Time (h)	Conversion (%)
p-Toluenesulfonic acid (PTSA)	Acetic Acid	Glycerol	2 wt% of glycerol	-	-	-	High Yields
sPSB-SA Resin	Oleic Acid	1,3-Propanediol	-	1:2 (diol:acid)	180	3	~75-81
Aluminum-Alginate	Oleic Acid	Methanol	4 m%	10:1	Reflux	3	92.6

Experimental Protocols

Detailed methodologies for the key experiments cited in the performance tables are provided below.

Protocol 1: Esterification of Oleic Acid with Methanol using p-Toluenesulfonic Acid (PTSA) Catalyst

This protocol is based on the conditions reported for a highly efficient esterification reaction catalyzed by a solid acid derived from PTSA.[1]

• Materials: Oleic acid, methanol, p-Toluenesulfonic acid (PTSA).

• Reaction Setup: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer is charged with oleic acid.

• Procedure: a. Methanol is added to the flask to achieve a molar ratio of 12:1 (methanol to oleic acid). b. PTSA is added to the mixture at a loading of 8 wt% relative to the oleic acid. c. The reaction mixture is heated to 70 °C and stirred for 2 hours. d. The progress of the reaction is monitored by techniques such as gas chromatography (GC) or titration to determine the conversion of oleic acid.

• Work-up and Analysis: a. After the reaction, the mixture is cooled to room temperature. b. The catalyst is separated (if heterogeneous) or neutralized. c. The product, methyl oleate, is purified, typically by distillation or column chromatography. d. The final product is characterized by spectroscopic methods (e.g., NMR, IR) and the yield is calculated.

Protocol 2: Esterification of Oleic Acid with Methanol using TiFe₂O₄@SiO₂–SO₃H Catalyst

This protocol describes the use of a novel magnetic solid acid catalyst for biodiesel production.

• Materials: Oleic acid, methanol, TiFe₂O₄@SiO₂–SO₃H catalyst.

• Reaction Setup: A round-bottom flask is charged with oleic acid (2 mmol), methanol (9 mmol), and the TiFe₂O₄@SiO₂–SO₃H catalyst (0.02 g).

• Procedure: a. The mixture is heated to 70 °C and stirred for 1 hour. b. Upon completion, the catalyst is separated from the reaction mixture using an external magnet.

• Work-up and Analysis: a. Excess methanol is removed from the supernatant by rotary evaporation. b. The organic phase is washed with distilled water to remove impurities and dried over anhydrous Na₂SO₄. c. The conversion of oleic acid to methyl oleate is determined by GC analysis.

Protocol 3: Esterification of Palmitic Acid with Methanol using Fe₃O₄@SiO₂–P([VLIM]PW) NPs Catalyst

This protocol outlines the procedure for esterification using a magnetic-responsive solid acid catalyst.

• Materials: Palmitic acid, methanol, Fe₃O₄@SiO₂–P([VLIM]PW) NPs catalyst.

• Reaction Setup: The reaction is carried out in a suitable reaction vessel.

• Procedure: a. Palmitic acid and methanol are mixed in a molar ratio of 1:12. b. The Fe₃O₄@SiO₂–P([VLIM]PW) NPs catalyst is added at a loading of 10 wt%. c. The reaction mixture is heated to 70 °C and maintained for 6 hours.

• Work-up and Analysis: a. The catalyst is separated using an external magnet. b. The conversion of palmitic acid is determined using analytical techniques such as GC or HPLC. c. The reusability of the catalyst can be assessed by washing the recovered catalyst and using it in subsequent reaction cycles.

Visualizing Reaction Pathways and Workflows

To further elucidate the processes discussed, the following diagrams, generated using Graphviz, illustrate a typical acid-catalyzed esterification mechanism and a general experimental workflow for catalyst performance evaluation.

Figure 1: Acid-catalyzed esterification mechanism.

References

• 1. Esterification catalyzed by an efficient solid acid synthesized from PTSA and UiO-66(Zr) for biodiesel production - Faraday Discussions (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to Ensuring Reproducibility with 2-Sulfobenzoic Acid from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

The consistency and reliability of reagents are fundamental to experimental reproducibility. While chemical compounds like 2-Sulfobenzoic acid are expected to be uniform, variations in purity, isomeric composition, and the presence of uncharacterized impurities between suppliers—and even between different lots from the same supplier—can introduce significant variability into experimental outcomes. This guide provides a framework for assessing the interchangeability of 2-Sulfobenzoic acid from different commercial sources to ensure the long-term integrity of your research.

Potential Sources of Variability

The manufacturing process of 2-Sulfobenzoic acid can vary, leading to differences in the final product. Key potential sources of variability include:

• Purity Levels: Even small differences in the percentage of the active compound can alter reaction kinetics.

• Impurities: The nature and concentration of impurities can differ significantly. These may include starting materials, by-products, or isomers such as 3-sulfobenzoic and 4-sulfobenzoic acid. Reactive impurities, in particular, can lead to the formation of unexpected adducts or interfere with analytical measurements.[3]

• Physical Properties: Differences in physical form (e.g., powder vs. crystalline) can affect solubility and dissolution rates, which is a critical parameter in many experimental setups.[4][5]

Experimental Protocol for Supplier Comparison: A Case Study in Derivatization for Mass Spectrometry

A common application of 2-Sulfobenzoic acid is in the derivatization of molecules to enhance their detection by mass spectrometry. The following protocol provides a standardized method to compare the performance of 2-Sulfobenzoic acid from two or more suppliers in this context.

Objective: To quantify the derivatization efficiency of a model analyte using 2-Sulfobenzoic acid from different suppliers.

Materials:

• 2-Sulfobenzoic acid from Supplier A, B, and C.

• Model analyte (e.g., a standard peptide or small molecule with a primary amine).

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade.

• Pyridine or another suitable base catalyst.

• Trifluoroacetic acid (TFA).

• High-performance liquid chromatography (HPLC) system coupled to a mass spectrometer (LC-MS).

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of the model analyte in 50% ACN/water.

  • For each supplier, prepare a 100 mM stock solution of 2-Sulfobenzoic acid in ACN. Ensure the material is fully dissolved. Note any differences in solubility.

  • Prepare a 1 M stock solution of pyridine in ACN.

• Derivatization Reaction:

  • In separate microcentrifuge tubes, combine 10 µL of the model analyte stock solution with 100 µL of each supplier's 2-Sulfobenzoic acid stock solution.

  • Add 5 µL of the pyridine stock solution to each tube to initiate the reaction.

  • Incubate the reactions at 60°C for 1 hour.

• Sample Preparation for LC-MS Analysis:

  • After incubation, evaporate the solvent to dryness using a vacuum concentrator.

  • Reconstitute each sample in 100 µL of 0.1% TFA in water.

  • Vortex thoroughly and transfer to HPLC vials.

• LC-MS Analysis:

  • Inject equal volumes (e.g., 5 µL) of each sample onto the LC-MS system.

  • Separate the derivatized and underivatized analyte using a suitable C18 column and a water/acetonitrile gradient.

  • Monitor the ion currents for both the derivatized and underivatized forms of the analyte.

• Data Analysis:

  • Calculate the peak areas for both the derivatized and underivatized analyte for each supplier.

  • Determine the derivatization efficiency for each supplier using the formula: Efficiency (%) = [Peak Area (derivatized) / (Peak Area (derivatized) + Peak Area (underivatized))] x 100

Data Presentation: Comparative Analysis of 2-Sulfobenzoic Acid Suppliers

The results of the experimental protocol should be recorded in a clear, tabular format to facilitate direct comparison.

Parameter	Supplier A	Supplier B	Supplier C	Notes
Lot Number
Stated Purity	From Certificate of Analysis
Physical Appearance	e.g., fine powder, crystalline
Solubility in ACN	e.g., readily soluble, required heating
Peak Area (Underivatized)	Arbitrary Units
Peak Area (Derivatized)	Arbitrary Units
Derivatization Efficiency (%)	Calculated value
Presence of Impurity Peaks	Yes/No, and relative intensity

Visualizing the Experimental Workflow

A clear workflow diagram is essential for ensuring the protocol is followed consistently.

Caption: Workflow for comparing 2-Sulfobenzoic acid from different suppliers.

Conclusion and Recommendations

The reproducibility of scientific findings is paramount. While it may be tempting to assume the interchangeability of a seemingly simple chemical like 2-Sulfobenzoic acid from different suppliers, underlying variations in purity and impurity profiles can have significant consequences for experimental outcomes. We strongly recommend that researchers perform a bridging study, such as the one outlined here, whenever switching suppliers or receiving a new lot of a critical reagent. This proactive approach to quality control will enhance the reliability and reproducibility of your research.

References

• 1. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interlaboratory Validation of Small-Scale Solubility and Dissolution Measurements of Poorly Water-Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Studies of variability in dissolution testing with USP apparatus 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Sulfobenzoic Acid: A Guide for Laboratory Professionals

The proper handling and disposal of 2-Sulfobenzoic acid are critical for ensuring laboratory safety and environmental compliance. This guide provides essential procedural steps for researchers, scientists, and drug development professionals to manage 2-Sulfobenzoic acid waste safely and effectively.

Immediate Safety and Handling

Before handling 2-Sulfobenzoic acid, it is crucial to be aware of its hazards. This compound is corrosive and can cause severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed or inhaled.[3] Due to its hygroscopic nature, it readily absorbs moisture from the air.[1][4]

Personal Protective Equipment (PPE): When handling 2-Sulfobenzoic acid, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

• Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.[4]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or vapors.[1][4]

Waste Collection and Storage

Proper segregation and storage of chemical waste are the first steps in the disposal process.

Step-by-Step Collection Procedure:

• Designate a Waste Container: Use a chemically compatible, leak-proof container with a secure screw cap for collecting 2-Sulfobenzoic acid waste.[5][6] Ensure the container is clean and dry before use.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2-Sulfobenzoic Acid," and a description of its hazards (e.g., "Corrosive").[5]

• Segregation: Do not mix 2-Sulfobenzoic acid waste with other incompatible waste streams, particularly strong bases and oxidizing agents.[4][5]

• Storage: Keep the waste container tightly closed when not in use.[5][6] Store it in a designated, cool, dry, and well-ventilated satellite accumulation area away from incompatible materials.[4][5]

Disposal Procedures

The disposal of 2-Sulfobenzoic acid must comply with federal, state, and local regulations. Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste under US EPA guidelines (40 CFR Parts 261.3).[4][7]

Option 1: Licensed Hazardous Waste Disposal (Recommended)

The most straightforward and recommended method is to arrange for pickup by a licensed hazardous waste disposal company.[5]

• Request Pickup: Once the waste container is full or has been in storage for the maximum allowed time (typically 6-9 months), submit a chemical waste collection request to your institution's Environmental Health and Safety (EHS) department.[5][6]

• Do Not Transport: Never attempt to transport hazardous waste off-site yourself.[5]

Option 2: Neutralization (Use with Caution)

For small quantities, neutralization can be a viable option to render the acid less hazardous. This procedure should only be performed by trained personnel in a controlled laboratory setting. The neutralized solution may be suitable for drain disposal in some localities, but you must verify this with local regulations first.[8]

General Neutralization Protocol: This is a general guideline and should be adapted with caution. Always perform a small-scale test first.

• Preparation: Work in a chemical fume hood. Place a large beaker containing a stir bar in an ice bath to manage the heat generated during the exothermic reaction.

• Dilution: Slowly add the 2-Sulfobenzoic acid to a large volume of cold water with constant stirring. Always add acid to water , never the other way around.

• Neutralization: Slowly add a weak base, such as a 5% solution of sodium carbonate or sodium bicarbonate, to the diluted acid solution. Monitor the pH of the solution continuously with a pH meter or pH strips.

• Endpoint: Continue adding the base dropwise until the pH of the solution is between 6.0 and 8.0.

• Final Disposal: If permitted by local regulations, the neutralized solution can be flushed down the drain with copious amounts of water.[8] If not, it must be collected as hazardous waste.

Hazard Summary

The following table summarizes the key hazard information for 2-Sulfobenzoic acid.

Hazard Classification	Description	GHS Pictogram
Acute Toxicity, Oral	Harmful if swallowed.[3]	Danger
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[3]	Danger
Acute Toxicity, Dermal	Harmful in contact with skin.[3]	Warning
Acute Toxicity, Inhalation	Harmful if inhaled.[3]	Warning

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Sulfobenzoic acid.

Caption: Workflow for the safe disposal of 2-Sulfobenzoic acid.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Sulfobenzoic acid | C7H6O5S | CID 12438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemical Waste – USC Environmental Health & Safety [ehs.usc.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. laballey.com [laballey.com]

Personal protective equipment for handling 2-Sulfobenzoic acid

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and a comprehensive disposal plan for handling 2-Sulfobenzoic acid (CAS No. 632-25-7). Adherence to these procedures is essential for ensuring the safety of laboratory personnel and maintaining environmental compliance. 2-Sulfobenzoic acid is a corrosive solid that can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the first line of defense against the hazards associated with 2-Sulfobenzoic acid. The following table summarizes the required PPE for handling this chemical.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Chemical Safety Goggles or Face Shield	Must be worn at all times when handling 2-Sulfobenzoic acid to protect against splashes and dust. A face shield is recommended when handling larger quantities.
Hand Protection	Chemical-Resistant Gloves	While specific breakthrough time data for 2-Sulfobenzoic acid is not readily available, data for chemically similar substances such as sulfonic acids and sulfuric acid suggest the use of Nitrile, Neoprene, or Butyl rubber gloves. For incidental contact (splash protection), nitrile gloves are acceptable. For extended contact, Butyl or Neoprene gloves are recommended.[3] Always inspect gloves for integrity before use and replace them immediately if they become contaminated.
Body Protection	Laboratory Coat and Chemical-Resistant Apron	A fully buttoned laboratory coat should be worn. For tasks with a higher risk of splashes, a chemical-resistant apron is also required.
Respiratory Protection	NIOSH-Approved Respirator	To be used in a well-ventilated area, preferably within a chemical fume hood. If dust is generated, a particulate filter respirator is necessary.[2][4]

Safe Handling and Storage

• Ventilation: Always handle 2-Sulfobenzoic acid in a well-ventilated area, preferably inside a chemical fume hood, to minimize inhalation of dust or vapors.[1]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[5][6] The container should be tightly sealed to prevent absorption of moisture, as the compound is hygroscopic.

• Hygiene: Avoid eating, drinking, or smoking in areas where 2-Sulfobenzoic acid is handled. Wash hands thoroughly after handling.[6]

Operational Plan for Handling 2-Sulfobenzoic Acid

The following diagram outlines the standard workflow for safely handling 2-Sulfobenzoic acid in a laboratory setting.

Caption: Workflow for Safe Handling of 2-Sulfobenzoic Acid.

Disposal Plan

2-Sulfobenzoic acid waste is classified as hazardous and must be disposed of according to institutional and local regulations. Do not dispose of it down the drain without neutralization.

Waste Neutralization and Disposal Protocol

This protocol is for the neutralization of aqueous solutions of 2-Sulfobenzoic acid. This procedure should be performed in a chemical fume hood while wearing all required PPE.

Step	Procedure
1. Preparation	Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate or soda ash (sodium carbonate), in a large, appropriate container.
2. Dilution	If you have solid 2-Sulfobenzoic acid waste, dissolve it in water first. For concentrated solutions, slowly dilute the acidic waste by adding it to a large volume of cold water with constant stirring.
3. Neutralization	Slowly and carefully add the weak base solution to the diluted 2-Sulfobenzoic acid solution. This should be done in small increments with continuous stirring to control the reaction, which may generate heat and gas.[7][8]
4. pH Monitoring	Regularly monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the basic solution until the pH is between 6.0 and 8.0.[9]
5. Final Disposal	Once the pH is neutral, and provided there are no other hazardous materials present, the neutralized solution can be flushed down the sanitary sewer with copious amounts of water, in accordance with local regulations.[10]
6. Container Disposal	Empty containers that held 2-Sulfobenzoic acid should be triple-rinsed with a suitable solvent, and the rinsate should be collected and neutralized as hazardous waste.

Spill Response

In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or vermiculite.[11] Collect the material into a labeled, sealed container for hazardous waste disposal. Clean the spill area with a dilute solution of sodium bicarbonate.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. esafetysupplies.com [esafetysupplies.com]
• 4. ICSC 1626 - BENZENESULFONIC ACID [chemicalsafety.ilo.org]
• 5. fishersci.com [fishersci.com]
• 6. capitalresin.com [capitalresin.com]
• 7. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]
• 8. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 9. Lab methods [zoology.ubc.ca]
• 10. uwb.edu [uwb.edu]
• 11. benchchem.com [benchchem.com]